Rhodium nitrate

• CAS: 10139-58-9

Core Science & Biosynthesis

An In-depth Technical Guide to Rhodium (III) Nitrate: Chemical Formula, Structure, and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of rhodium (III) nitrate, a key precursor in catalysis and materials science. This document details its chemical formula, complex structural chemistry, physicochemical properties, and synthesis protocols.

Chemical Formula and Speciation

Rhodium (III) nitrate is an inorganic compound with the general chemical formula Rh(NO₃)₃ . However, the anhydrous form of this salt has not been isolated. It is typically encountered as a hydrate, most commonly the dihydrate, Rh(NO₃)₃·2H₂O , or as an aqueous solution.[1]

The chemistry of rhodium (III) nitrate in aqueous solutions is complex due to the formation of various aquanitrato complexes. The speciation is highly dependent on the concentration of nitric acid. In solution, an equilibrium exists between several hexacoordinated rhodium (III) species. These mononuclear complexes are of the general formula [Rh(H₂O)₆₋ₙ(NO₃)ₙ]³⁻ⁿ, where n can range from 1 to 4.[2] At lower nitric acid concentrations, the hexaaquarhodium(III) ion, [Rh(H₂O)₆]³⁺, is the predominant species. As the nitric acid concentration increases, water ligands are progressively substituted by nitrate ligands.[2]

Structural Elucidation

The precise solid-state structure of simple rhodium (III) nitrate or its dihydrate is not well-documented. However, the structures of several complex rhodium nitrate salts have been characterized by X-ray crystallography, providing insight into the coordination chemistry of rhodium (III) with nitrate ligands.

Notable characterized complex salts include:

• Rb₄[trans-[Rh(H₂O)₂(NO₃)₄][Rh(NO₃)₆]] [1][2]

• Cs₂[Rh(NO₃)₅] [1]

In aqueous solutions, X-ray diffraction and Raman spectroscopy studies suggest the presence of dimeric species, such as [(H₂O)₄Rh(OH)₂Rh(H₂O)₄]⁴⁺ .

A structurally characterized dimeric rhodium nitrate compound is --INVALID-LINK--₄·4H₂O . The crystallographic data for this compound has been reported as follows:

• Crystal System: Triclinic

• Space Group: P-1

• Cell Parameters:

  • a = 5.8763(2) Å

  • b = 9.4749(4) Å

  • c = 9.6249(3) Å

  • α = 79.905(1)°

  • β = 84.324(1)°

  • γ = 82.922(1)°

• Calculated Density: 2.240 g/cm³[3]

Physicochemical Properties

Rhodium (III) nitrate is typically supplied as a dark orange-brown to red-brown solution.[4][5] The following table summarizes key quantitative data available for rhodium (III) nitrate and its solutions.

Property	Value	Notes and Citations
Molecular Formula	Rh(NO₃)₃	[1][4]
Molar Mass (anhydrous)	288.92 g/mol	[1][5]
Appearance	Dark orange-brown to red-brown solution	[4][5]
Density of Solution	1.41 g/mL at 25 °C	For a solution of unspecified concentration.[4]
Boiling Point of Solution	100 °C	For an aqueous solution.[4]
Solubility	Soluble in water, alcohol, and acetone.	[4]
Storage Temperature	0-6 °C	Recommended for solutions.[4]

Experimental Protocols: Synthesis of Rhodium (III) Nitrate Solution

The synthesis of rhodium (III) nitrate solutions can be achieved through several methods, primarily involving the dissolution of a rhodium precursor in nitric acid. The following protocols are based on established patent literature and provide a general methodology.

Method 1: From Rhodium Hydroxide

This method involves the reaction of rhodium hydroxide with nitric acid.

Procedure:

• Preparation of Rhodium Hydroxide: Rhodium hydroxide can be precipitated from a solution of a rhodium salt (e.g., rhodium chloride) by the addition of an alkali hydroxide solution (e.g., sodium hydroxide). The resulting precipitate is filtered and washed thoroughly with deionized water to remove impurities.[6]

• Reaction with Nitric Acid: The washed rhodium hydroxide precipitate is then dissolved in nitric acid. A molar excess of nitric acid is typically used to ensure complete dissolution.[6][7] For example, to 100 g of wet rhodium hydroxide, 40 ml of 62% nitric acid can be added.[7]

• Concentration: The resulting solution is concentrated by heating to drive the reaction to completion and to remove excess water. The solution volume may be reduced to 1/4 to 3/4 of the initial volume.[6]

Method 2: From Rhodium Black

This method utilizes rhodium black, a finely divided form of rhodium metal, as the starting material.

Procedure:

• Dissolution in Sulfuric Acid: Rhodium black is first dissolved in concentrated sulfuric acid with heating.[6][7]

• Precipitation of Rhodium Hydroxide: The pH of the resulting rhodium sulfate solution is adjusted to a neutral or basic level by the addition of an alkaline solution, which precipitates rhodium as rhodium hydroxide.[6][7]

• Isolation and Washing: The rhodium hydroxide precipitate is separated by filtration and washed with pure water to remove residual sulfate and other impurities.[7]

• Dissolution in Nitric Acid: The purified rhodium hydroxide is then dissolved in nitric acid to form the rhodium (III) nitrate solution.[6][7]

Visualizing Rhodium (III) Speciation in Nitric Acid

The following diagram illustrates the equilibrium of rhodium (III) species in an aqueous nitric acid solution. The progressive substitution of aqua ligands by nitrate ligands is a key feature of its solution chemistry.

Caption: Speciation of Rh(III) in aqueous nitric acid.

References

• 1. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Rhodium(III) nitrate｜lookchem [lookchem.com]
• 5. rhodiummaster.com [rhodiummaster.com]
• 6. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 7. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Rhodium(III) Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium(III) nitrate, an inorganic compound with the formula Rh(NO₃)₃, is a key precursor in the synthesis of rhodium-based catalysts and materials. Its properties and reactivity are of significant interest to researchers in catalysis, materials science, and increasingly, in the field of drug development. This technical guide provides a comprehensive overview of the physical and chemical properties of rhodium(III) nitrate, with a focus on its hydrated forms, which are more commonly encountered. The guide includes detailed data, experimental methodologies, and visualizations to support advanced research and application.

Physical Properties

Rhodium(III) nitrate is typically available as a hydrated salt, most commonly as the dihydrate, Rh(NO₃)₃·2H₂O. The anhydrous form has been a subject of theoretical analysis but has not been isolated as a stable compound.[1] The physical properties of the hydrated form are summarized in the table below.

Property	Value	Notes
Molecular Formula	Rh(NO₃)₃ (anhydrous)[1][2]	Rh(NO₃)₃·2H₂O (dihydrate)[3]
Molecular Weight	288.92 g/mol (anhydrous)[4][5]	324.95 g/mol (dihydrate)[6]
Appearance	Yellow solid (anhydrous)[1]	Pink to yellowish-brown crystalline solid or powder[3][7]
Density	1.41 g/cm³[1][8]	Data for the solution is often cited.
Melting Point	Decomposes	The commonly cited 100°C is the boiling point of its aqueous solution.[4][9]
Boiling Point	Decomposes	100 °C (for aqueous solution)[4]
Solubility	Soluble in water, alcohol, and acetone.[4]	Some sources report insolubility in water, which may refer to the anhydrous form or hydrolysis in the absence of excess nitric acid.[10][11] The dihydrate is soluble in water.[3][12]

Chemical Properties

Rhodium(III) nitrate exhibits characteristic chemical properties related to its oxidizing nature and its ability to serve as a precursor for various rhodium compounds and materials.

Property	Description
Stability	The hydrated form is relatively stable at ambient temperatures.[10]
Decomposition	It begins to decompose upon heating to 255°C.[10] Thermal decomposition can release irritating gases and vapors, including nitrogen oxides (NOx).
Reactivity	As a nitrate salt, it is a strong oxidizing agent.
Corrosivity	Aqueous solutions are corrosive.[10]

Role as a Catalyst Precursor

The primary application of rhodium(III) nitrate is as a precursor for the synthesis of heterogeneous and homogeneous rhodium catalysts.[10][13] These catalysts are crucial in a variety of industrial chemical transformations.

• Heterogeneous Catalysts: Rhodium(III) nitrate is used in the preparation of supported rhodium catalysts, for example, by impregnating a support material like alumina (Al₂O₃) followed by drying and calcination.[14][15]

• Homogeneous Catalysts: It serves as a starting material for the synthesis of various rhodium complexes used in homogeneous catalysis.[5]

Experimental Protocols

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid can be determined using the capillary method, which is a standard technique in many pharmacopeias.[16][17]

Methodology:

• Sample Preparation: A small amount of the finely powdered, dry rhodium(III) nitrate hydrate is packed into a thin-walled capillary tube to a height of 2-3 mm.[17]

• Apparatus: A melting point apparatus with a heated block or oil bath and a calibrated thermometer or an automated instrument is used.[18]

• Heating: The capillary tube is placed in the heating block, and the temperature is raised at a controlled rate. An initial rapid heating can be used to determine an approximate melting range, followed by a slower heating rate (e.g., 1-2 °C/min) for an accurate determination.[18][19]

• Observation: The temperatures at which the substance begins to melt (collapse point) and completely liquefies (clear point) are recorded as the melting range.[17] For pure substances, this range is typically narrow (0.5 – 1 °C).[17]

Synthesis of a Supported Rhodium Catalyst

The following is a generalized workflow for the preparation of a supported rhodium catalyst using rhodium(III) nitrate as a precursor.

Methodology:

• Support Preparation: A high-surface-area support material, such as γ-alumina, is selected.

• Impregnation: The support is impregnated with an aqueous solution of rhodium(III) nitrate. The concentration of the solution is calculated to achieve the desired rhodium loading on the support.

• Drying: The impregnated support is dried to remove the solvent, typically in an oven at a controlled temperature (e.g., 120°C for several hours).[14][15]

• Calcination: The dried material is then calcined at a higher temperature (e.g., ramped to 600°C) in a furnace.[14][15] This step decomposes the nitrate salt and leads to the formation of rhodium oxide nanoparticles dispersed on the support.

• Reduction (Optional): The calcined catalyst may be subjected to a reduction step, for example, by heating in a stream of hydrogen gas, to convert the rhodium oxide to metallic rhodium nanoparticles.

Biological Activity and Relevance in Drug Development

While rhodium(III) nitrate itself is not a therapeutic agent, rhodium(III) complexes have garnered significant interest as potential anticancer drugs.[20][21] These complexes can be synthesized from rhodium precursors like rhodium(III) nitrate. The biological activity of these complexes is highly dependent on the coordinated ligands.

Mechanisms of Action of Rhodium(III) Complexes

• DNA Interaction: Rhodium(III) complexes have been shown to bind to DNA, which is a primary target for many anticancer drugs.[20]

• Enzyme Inhibition: Certain rhodium(III) complexes act as potent inhibitors of specific enzymes, such as protein kinases.[22]

• Induction of Apoptosis: Many rhodium(III) complexes exert their cytotoxic effects by inducing programmed cell death (apoptosis) in cancer cells through various signaling pathways.[23]

• Inhibition of Signaling Pathways: Some rhodium(III) complexes have been found to inhibit critical cancer-related signaling pathways, such as the STAT3 signaling pathway.[22]

It is important to note that the nitrate anion in rhodium(III) nitrate can also have biological effects. For instance, nitrate reductase is an enzyme that can be inhibited by various compounds, and its activity is crucial in nitrogen metabolism.[24][25] However, research directly linking rhodium(III) nitrate to the inhibition of this or other specific enzymes is limited.

Visualizations

Workflow for Supported Catalyst Synthesis

Caption: Workflow for the synthesis of a supported rhodium catalyst.

Generalized Signaling Pathway Inhibition by Rhodium Complexes

Caption: Inhibition of a protein kinase signaling pathway by a rhodium(III) complex.

References

• 1. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. strem.com [strem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Rhodium(III) nitrate｜lookchem [lookchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Rhodium(III) nitrate dihydrate | H4N3O11Rh | CID 23165641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. americanelements.com [americanelements.com]
• 9. pgmschem.com [pgmschem.com]
• 10. Rhodium(III) nitrate | 10139-58-9 [chemicalbook.com]
• 11. 10139-58-9 CAS MSDS (Rhodium(III) nitrate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 12. Nitrate de rhodium(III) — Wikipédia [fr.wikipedia.org]
• 13. Rhodium Nitrate [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. thinksrs.com [thinksrs.com]
• 17. mt.com [mt.com]
• 18. chem.ucalgary.ca [chem.ucalgary.ca]
• 19. SSERC | Melting point determination [sserc.org.uk]
• 20. Rhodium-based metallodrugs for biological applications: current status and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Rhodium complex [RhLI2]I: a novel anticancer agent inducing tumor inhibition and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Rhodium(iii) complexes with isoquinoline derivatives as potential anticancer agents: in vitro and in vivo activity studies - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 24. scbt.com [scbt.com]
• 25. Molecular Mechanism of 14-3-3 Protein-mediated Inhibition of Plant Nitrate Reductase - PMC [pmc.ncbi.nlm.nih.gov]

Rhodium (III) Nitrate (CAS 10139-58-9): A Comprehensive Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Rhodium (III) nitrate, identified by the CAS number 10139-58-9, is an inorganic compound of rhodium and nitric acid. While the anhydrous form, Rh(NO₃)₃, has been a subject of theoretical analysis, it is most commonly encountered as a hydrate or in an aqueous solution.[1] This guide provides a detailed overview of its chemical and physical properties, synthesis, applications in catalysis and materials science, and safety information.

Chemical and Physical Properties

Rhodium (III) nitrate is typically a brownish-red liquid in its solution form and a yellow solid as a hydrate.[1][2] It is soluble in water.[1] The solution's stability is maintained by the presence of free nitric acid, which prevents hydrolysis.[3]

Quantitative Data

The following tables summarize the key quantitative data for rhodium (III) nitrate.

Identifier	Value
CAS Number	10139-58-9
Chemical Formula	Rh(NO₃)₃ (anhydrous)
Molecular Weight	288.92 g/mol (anhydrous)[2]

Physical Property	Value
Physical State	Liquid (solution)[2]
Color	Brownish-red (solution)[2]
Solubility	Soluble in water[1]

Synthesis and Speciation

Rhodium (III) nitrate solution can be prepared by dissolving rhodium hydroxide in nitric acid.[4] The concentration of the resulting solution is then typically increased by heating to drive off excess water.[4]

In aqueous nitric acid solutions, rhodium (III) exists as a series of aquanitrato complexes. The specific species present are dependent on the concentration of nitric acid.[2] The general equilibrium can be described as:

[Rh(H₂O)₆]³⁺ + nNO₃⁻ ⇌ [Rh(H₂O)₆₋ₙ(NO₃)ₙ]⁽³⁻ⁿ⁾⁺ + nH₂O

Applications

Rhodium (III) nitrate is a versatile precursor for a variety of applications, primarily in the fields of catalysis and materials science.

Catalysis

Rhodium (III) nitrate serves as a precursor for the synthesis of rhodium-based catalysts, which are pivotal in numerous organic transformations.

Rhodium catalysts are highly effective for the hydrogenation of unsaturated compounds. While rhodium (III) nitrate itself is a precursor, it can be used to prepare active rhodium catalysts for reactions such as the reduction of arenes.[5]

Experimental Protocol: Preparation of a Rh/Al₂O₃ Catalyst for Arene Hydrogenation [6]

• Support Impregnation: An aqueous solution of rhodium (III) nitrate is added to alumina (Al₂O₃) pellets via incipient wetness impregnation.

• Drying: The impregnated pellets are dried in an oven at 120°C for 12 hours.

• Calcination: The dried pellets are calcined in air at a specified temperature (e.g., 500°C) for 4 hours to decompose the nitrate and form rhodium oxide species on the alumina support.

• Reduction: The calcined catalyst is then reduced under a flow of hydrogen gas at an elevated temperature (e.g., 400°C) to generate active rhodium metal nanoparticles.

Hydroformylation, or the "oxo" process, is a key industrial reaction for the production of aldehydes from alkenes. Rhodium-based catalysts, often prepared from precursors like rhodium (III) nitrate, are widely used due to their high activity and selectivity.[4] The catalytic cycle for rhodium-catalyzed hydroformylation of propylene is a well-established process.[7]

Materials Science

Rhodium (III) nitrate is a common precursor for the synthesis of rhodium nanoparticles. These nanoparticles have applications in catalysis and electronics. A typical synthesis involves the chemical reduction of a rhodium salt in the presence of a stabilizing agent.

Experimental Protocol: Synthesis of Rhodium Nanoparticles [8]

• Precursor Solution: An aqueous solution of rhodium (III) nitrate is prepared.

• Stabilizer Addition: A stabilizing agent, such as polyvinylpyrrolidone (PVP), is added to the solution.

• Reduction: A reducing agent, such as sodium borohydride (NaBH₄), is added dropwise to the solution while stirring. The color of the solution will typically change, indicating the formation of nanoparticles.[8]

• Purification: The resulting nanoparticle suspension is purified by centrifugation and washing to remove unreacted reagents and byproducts.

Rhodium nitrate can be a component in electroplating baths for depositing a thin layer of rhodium onto various substrates.[9] Rhodium plating provides a hard, corrosion-resistant, and aesthetically pleasing finish. The composition of the electroplating bath is critical for achieving a uniform and high-quality coating.

Typical Rhodium Electroplating Bath Components: [9]

• Rhodium Source: Rhodium salt (e.g., rhodium nitrate, rhodium sulfate)

• Electrolyte: Acid (e.g., sulfuric acid)

• Additives: Brighteners, levelers, and other agents to control the deposit properties.

Role in Drug Development

While direct applications of rhodium (III) nitrate in pharmaceuticals are not common, its role as a precursor for rhodium-based catalysts is significant in the synthesis of chiral drugs.[2][3] Asymmetric hydrogenation, often catalyzed by chiral rhodium phosphine complexes, is a powerful method for producing enantiomerically pure intermediates for active pharmaceutical ingredients (APIs).[2][3] The development of these catalysts frequently begins with a simple rhodium source like rhodium nitrate.

Safety Information

Rhodium (III) nitrate and its solutions are hazardous and should be handled with appropriate safety precautions.

Hazard Classification	Description
Oxidizer	May intensify fire.
Corrosive	Causes severe skin burns and eye damage.
Acute Toxicity	Harmful if swallowed or inhaled.
Sensitizer	May cause an allergic skin reaction.
Mutagenicity	Suspected of causing genetic defects.
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.

Handling and Storage:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Handle in a well-ventilated area or under a fume hood.

• Store in a cool, dry, and well-ventilated area away from combustible materials.

• Keep container tightly closed.

Spectroscopic Data

Spectroscopic techniques are crucial for characterizing rhodium (III) nitrate and its complexes.

Spectroscopic Technique	Observations
UV-Vis	Aqueous solutions of rhodium (III) nitrate exhibit characteristic absorption bands in the UV-visible region, which are dependent on the specific aquanitrato species present in the solution.
Infrared (IR)	The IR spectra of rhodium nitrate complexes show characteristic vibrational modes for the nitrate ligands. The positions of these bands can indicate whether the nitrate is coordinated as a monodentate or bidentate ligand.
¹⁰³Rh NMR	¹⁰³Rh NMR spectroscopy is a powerful tool for studying the speciation of rhodium in solution. The chemical shift is highly sensitive to the coordination environment of the rhodium atom.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. technology.matthey.com [technology.matthey.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Enantiospecific Synthesis of Planar Chiral Rhodium and Iridium Cyclopentadienyl Complexes: Enabling Streamlined and Computer-Guided Access to Highly Selective Catalysts for Asymmetric C–H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Planar-Chiral Rhodium(III) Catalyst with a Sterically Demanding Cyclopentadienyl Ligand and Its Application in the Enantioselective Synthesis of Dihydroisoquinolones. | Semantic Scholar [semanticscholar.org]

Navigating the Complex World of Rhodium Nitrate in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium, a rare and precious platinum group metal, plays a pivotal role in a myriad of applications, from industrial catalysis to the intricate world of drug development.[1] The efficacy of rhodium-based compounds in these fields is intrinsically linked to their chemical form, or speciation, in aqueous environments. Rhodium(III) nitrate, a common precursor, exhibits a rich and dynamic speciation in solution, influenced by factors such as pH, concentration, and the presence of other coordinating ligands. Understanding this complex behavior is paramount for controlling reaction outcomes, optimizing catalytic activity, and designing effective therapeutic agents. This in-depth technical guide provides a comprehensive overview of the aqueous speciation of rhodium nitrate, presenting quantitative data, detailed experimental protocols, and visual representations of the key chemical equilibria.

Core Concepts: The Speciation Landscape of Rhodium(III)

In aqueous solution, rhodium(III) exists primarily as the hexaaquarhodium(III) ion, [Rh(H₂O)₆]³⁺. This octahedral complex is the starting point for a cascade of possible transformations, primarily driven by two key processes: nitrate coordination and hydrolysis.

Nitrate Coordination

In the presence of nitrate ions, the aqua ligands in the primary coordination sphere of the rhodium ion can be sequentially replaced by nitrato ligands. This equilibrium is heavily dependent on the nitric acid concentration.[2] In solutions with increasing nitric acid concentration, a series of aquanitrato complexes are formed. The mononuclear complexes [Rh(H₂O)₆₋ₙ(NO₃)ₙ]³⁻ⁿ (where n = 1–4) have been identified as the predominant species in nitric acid solutions with rhodium concentrations in the range of 0.2–1.3 M.[2]

Hydrolysis and Polymerization

The hexaaquarhodium(III) ion is acidic and undergoes hydrolysis, a reaction in which a coordinated water molecule deprotonates to form a hydroxo ligand. This process is highly pH-dependent, with increasing pH favoring the formation of hydroxo and aqua-hydroxo complexes. As the pH rises, these monomeric species can further react to form polynuclear, bridged complexes, a process known as olation. This can lead to the formation of dimers, trimers, and eventually the precipitation of rhodium(III) hydroxide.[3][4]

Quantitative Data on Rhodium(III) Speciation

A thorough understanding of the speciation of rhodium nitrate requires quantitative data on the stability of the various complexes formed. The following tables summarize the key thermodynamic constants governing these equilibria.

Table 1: Thermodynamic Stability Constants (βi) for the Formation of Rhodium(III)-Nitrato Complexes

The following equilibria describe the stepwise formation of nitrato complexes:

[Rh(H₂O)₆]³⁺ + iNO₃⁻ ⇌ [Rh(H₂O)₆₋ᵢ(NO₃)ᵢ]⁽³⁻ⁱ⁾⁺ + iH₂O

Species	Log βi
[Rh(H₂O)₅(NO₃)]²⁺ (β₁)	~ 0
cis-[Rh(H₂O)₄(NO₃)₂]⁺ (β₂)	~ -1
trans-[Rh(H₂O)₄(NO₃)₂]⁺ (β₂)	~ -1 to -2
mer-[Rh(H₂O)₃(NO₃)₃] (β₃)	~ -2
fac-[Rh(H₂O)₃(NO₃)₃] (β₃)	~ -2
cis-[Rh(H₂O)₂(NO₃)₄]⁻ (β₄)	~ -4
trans-[Rh(H₂O)₂(NO₃)₄]⁻ (β₄)	~ -4

Data sourced from solutions equilibrated for extended periods. The constants show a decrease in stability with an increasing number of coordinated nitrate groups.[1]

Table 2: Hydrolysis Constants for Rhodium(III) at 298 K

The hydrolysis of the hexaaquarhodium(III) ion can be described by the following equilibrium:

[Rh(H₂O)₆]³⁺ ⇌ [Rh(H₂O)₅(OH)]²⁺ + H⁺

Equilibrium Reaction	log K (at infinite dilution)
Rh³⁺ + H₂O ⇌ RhOH²⁺ + H⁺	-3.09 ± 0.1
Rh³⁺ + 2H₂O ⇌ Rh(OH)₂⁺ + 2H⁺	-6.52
2Rh³⁺ + 2H₂O ⇌ Rh₂(OH)₂⁴⁺ + 2H⁺	-4.4

Data compiled from various sources.[3]

Speciation at Physiological pH: Implications for Drug Development

For researchers in drug development, understanding the speciation of rhodium nitrate under physiological conditions (pH ~7.4) is critical. At this pH, the hydrolysis of the [Rh(H₂O)₆]³⁺ ion is significant. Based on the hydrolysis constants, the predominant species at neutral pH are expected to be a mixture of aqua-hydroxo complexes, such as [Rh(H₂O)₅(OH)]²⁺ and [Rh(H₂O)₄(OH)₂]⁺, and potentially small oligomers.

It is important to note that in a biological medium, such as phosphate-buffered saline (PBS) or cell culture media, the speciation will be further complicated by the presence of other potential ligands like phosphate, chloride, and various organic molecules. These can compete with water and hydroxide for coordination to the rhodium center.[5] For instance, studies on other rhodium(III) complexes have shown that they can undergo ligand exchange reactions with biological nucleophiles like amino acid residues in proteins.[5] Therefore, while the fundamental hydrolysis pathway provides a basis, the precise speciation in a complex biological environment is likely to be a dynamic mixture of various complexes. This highlights the necessity for direct experimental investigation of rhodium nitrate speciation in relevant biological media.

Visualizing Rhodium Speciation: Signaling Pathways and Workflows

The complex equilibria governing rhodium speciation can be effectively visualized using diagrams. The following diagrams, rendered using the DOT language, illustrate these relationships.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cost-nectar.eu [cost-nectar.eu]
• 4. researchgate.net [researchgate.net]
• 5. Reactivity and Transformation of Antimetastatic and Cytotoxic Rhodium(III)-Dimethyl Sulfoxide Complexes in Biological Fluids: An XAS Speciation Study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Isolation of Rhodium Nitrate Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isolation of various rhodium(III) nitrate complexes. It includes detailed experimental protocols, quantitative data on the physicochemical properties of these complexes, and a visual representation of the speciation of rhodium(III) in nitric acid solutions. This document is intended to serve as a valuable resource for researchers in chemistry, materials science, and drug development who are working with rhodium compounds.

Synthesis of Rhodium(III) Nitrate Solutions

A common precursor for the synthesis of solid rhodium nitrate complexes is a "rhodium nitrate solution." This solution can be prepared from various starting materials, with rhodium(III) hydroxide being a frequently used intermediate to ensure a halide-free product.

Experimental Protocol: Preparation of Rhodium(III) Nitrate Solution from Rhodium(III) Chloride

This protocol outlines the conversion of rhodium(III) chloride to a rhodium(III) nitrate solution via a rhodium(III) hydroxide intermediate.

Materials:

• Rhodium(III) chloride hydrate (RhCl₃·xH₂O)

• Potassium hydroxide (KOH) solution (e.g., 4 M)

• Nitric acid (HNO₃), concentration adjusted as needed (e.g., to 282 g/L)

• Heated distilled water (90 °C)

Procedure:

• Precipitation of Rhodium(III) Hydroxide: A solution of potassium hydroxide is added to a rhodium(III) chloride solution to adjust the pH to 8.0, resulting in the precipitation of rhodium(III) hydroxide.[1]

• Washing the Precipitate: The rhodium(III) hydroxide precipitate is filtered and thoroughly washed with hot distilled water (90 °C) to remove chloride and other soluble impurities.[1]

• Dissolution in Nitric Acid: The purified rhodium(III) hydroxide (containing a known amount of rhodium, e.g., 30 g) is then dissolved in a specific volume of nitric acid (e.g., 250 mL of 282 g/L HNO₃).[1]

• Concentration (Optional but Recommended): The resulting solution can be concentrated by heating (e.g., in a water bath at 95 °C) to a fraction of its initial volume (e.g., to about 1/3). This step can help to ensure the complete conversion to the desired rhodium nitrate species.[2]

Synthesis and Isolation of Solid Rhodium Nitrate Complexes

The rhodium nitrate solution serves as a versatile starting material for the crystallization of various solid-state rhodium nitrate complexes, often by the addition of counter-ions.

Synthesis of Tetraalkylammonium Salts of Rhodium(III) Nitrate Complexes

Several rhodium(III) nitrate complexes with tetraalkylammonium cations have been synthesized and characterized.[3] These complexes are valuable as soluble sources of rhodium(III) nitrate in non-aqueous solvents.

General Procedure: The synthesis of these complexes generally involves the reaction of a "rhodium nitrate solution" with a solution of the desired tetraalkylammonium nitrate.[3]

• Starting Materials: Rhodium nitrate solution, Tetramethylammonium nitrate ((CH₃)₄NNO₃) solution.

• Procedure: A solution of tetramethylammonium nitrate is added to a rhodium nitrate solution. The resulting mixture is allowed to crystallize. The crystals are then collected by filtration, washed with a small amount of cold water, and dried.

• Starting Materials: Rhodium nitrate solution, Tetraethylammonium nitrate ((C₂H₅)₄NNO₃) solution.

• Procedure: A solution of tetraethylammonium nitrate is added to a rhodium nitrate solution. The mixture is allowed to stand for crystallization. The resulting crystals are isolated by filtration, washed with a minimal amount of cold water, and subsequently dried.

Data Presentation

Spectroscopic Data

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are crucial for the characterization of rhodium nitrate complexes. The vibrational frequencies of the nitrate group in IR spectra can indicate its coordination mode (monodentate, bidentate, or ionic). 103Rh NMR, although challenging due to the low sensitivity of the nucleus, provides direct information about the rhodium center's electronic environment.[4]

Table 1: Representative Infrared Spectroscopy Data for Coordinated Nitrate Groups

Coordination Mode	ν(N=O) (cm⁻¹)	νₛ(NO₂) (cm⁻¹)	νₐₛ(NO₂) (cm⁻¹)	δ(ONO) (cm⁻¹)
Monodentate	~1480-1500	~1270-1300	~990-1020	~800-820
Bidentate	~1450-1480	~1220-1250	~1020-1040	~800-810
Ionic	~1390	~830	-	-

Note: The exact frequencies can vary depending on the specific complex and its environment. Data is generalized from typical ranges for metal nitrate complexes.

Table 2: Representative ¹⁰³Rh NMR Chemical Shift Ranges for Rh(III) Complexes

Complex Type	Chemical Shift Range (ppm)
[Rh(H₂O)₆]³⁺	~0
[Rh(H₂O)₆₋ₙ(NO₃)ₙ]⁽³⁻ⁿ⁾⁺	Varies with n and isomer
Rh(III) organometallics	Wide range, highly dependent on ligands

Note: ¹⁰³Rh NMR chemical shifts are highly sensitive to the ligand environment, solvent, and temperature. The values are referenced to a standard, and the range can be extensive.[4]

Thermal Analysis Data

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and decomposition of rhodium nitrate complexes. TGA measures the change in mass as a function of temperature, while DSC measures the heat flow associated with thermal events.

Table 3: Generalized Thermal Decomposition Data for a Hypothetical Hydrated Rhodium Nitrate Complex

Decomposition Step	Temperature Range (°C)	Mass Loss (%)	Associated Event
1	80 - 150	5 - 10	Loss of water of hydration
2	200 - 300	40 - 50	Decomposition of nitrate ligands to nitrogen oxides
3	> 300	10 - 15	Final decomposition to rhodium oxide

Note: This table is illustrative. The actual decomposition profile will depend on the specific complex, its stoichiometry, and the heating rate.

Visualization of Rhodium(III) Speciation in Nitric Acid

The composition of a rhodium nitrate solution is highly dependent on the concentration of nitric acid. The following diagram illustrates the equilibrium between different aquanitrato rhodium(III) species as the nitric acid concentration changes. This speciation is crucial for understanding which complex will preferentially crystallize under different conditions.

Caption: Speciation of Rh(III) in nitric acid solution.

Experimental Workflow for Synthesis and Isolation

The following diagram outlines the general workflow for the synthesis and isolation of a solid tetraalkylammonium rhodium nitrate complex from a rhodium nitrate solution.

Caption: General workflow for rhodium nitrate complex isolation.

Conclusion

The synthesis and isolation of rhodium nitrate complexes are fundamental to advancing research in catalysis, materials science, and medicinal chemistry. The protocols and data presented in this guide offer a solid foundation for the preparation and characterization of these important compounds. Understanding the speciation of rhodium(III) in nitric acid is key to controlling the synthesis and obtaining the desired complex. Further research into the reactivity and applications of these complexes will undoubtedly continue to be a fruitful area of investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanistic Investigation of the Rhodium-Catalyzed Transfer Hydroarylation Reaction Involving Reversible C–C Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. (103Rh) Rhodium NMR [chem.ch.huji.ac.il]

rhodium nitrate health and safety data sheet

An In-depth Technical Guide to the Health and Safety of Rhodium Nitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for rhodium nitrate, intended for use by professionals in research and development. The following sections detail the physical and chemical properties, hazard classifications, handling and emergency protocols, and toxicological data.

Chemical and Physical Properties

Rhodium(III) nitrate, with the chemical formula Rh(NO₃)₃, is an inorganic compound that serves as a precursor for the synthesis of rhodium.[1][2] It is a highly water-soluble crystalline solid.[3] The nitrate anion is a polyatomic ion with a formal charge of -1, composed of a single nitrogen atom ionically bound to three oxygen atoms.[3]

Table 1: Physical and Chemical Data for Rhodium Nitrate

Property	Value	Source
Molecular Formula	Rh(NO₃)₃	[1]
Molar Mass	288.92 g/mol	[1]
Appearance	Yellow solid / Dark orange-brown to red-brown solution	[1][4]
Solubility in water	Soluble	[1][5]
Density	1.41 g/cm³	[1]
CAS Number	10139-58-9	[1][6]

Hazard Identification and Classification

Rhodium nitrate is classified as a hazardous substance.[5] It is an oxidizing agent and can cause or intensify fire.[7] It is corrosive and can cause severe skin burns and serious eye damage.[7] Ingestion and inhalation can be harmful.[5][8]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Oxidizing solids	3	H272: May intensify fire; oxidizer[7]
Skin corrosion/irritation	1B/1A	H314: Causes severe skin burns and eye damage[7][8]
Serious eye damage/eye irritation	1	H318: Causes serious eye damage[4]
Acute toxicity, Oral	4	H302: Harmful if swallowed[4]
Corrosive to metals	1	H290: May be corrosive to metals[4][9]
Skin sensitization	1A	H317: May cause an allergic skin reaction[4]
Germ cell mutagenicity	2	H341: Suspected of causing genetic defects[9]
Hazardous to the aquatic environment, acute	1	H400: Very toxic to aquatic life[4]
Hazardous to the aquatic environment, chronic	1	H410: Very toxic to aquatic life with long lasting effects[9]

Pictograms:

GHS03: Oxidizing[1] GHS05: Corrosive[1] GHS08: Health hazard[1] GHS09: Environmental hazard[1]

Signal Word: Danger[1][7]

Experimental Protocols: Handling, Storage, and Emergency Procedures

Handling

• Ventilation: Use only under a chemical fume hood to ensure adequate ventilation.[8][9]

• Personal Contact: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors, or spray.[6][8]

• Hygiene: Handle in accordance with good industrial hygiene and safety practices. Wash hands before breaks and at the end of the workday. Immediately change contaminated clothing.[7]

• Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.[7][9]

• Combustible Materials: Keep away from clothing and other combustible materials.[9]

Storage

• Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7] Store in the original container. Do not store in metal containers.[9]

• Incompatible Materials: Do not store near combustible materials. Avoid storage with reducing agents.[5]

• Storage Area: Store in a corrosives area.[8][9] Store locked up.[7][10]

First Aid Measures

A first aider should always protect themselves. Show the safety data sheet to the doctor in attendance.

Table 3: First Aid Protocols

Exposure Route	Protocol
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician immediately.[7]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower. Call a physician immediately.[7]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[7]

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[9][10][11] For small fires, use flooding quantities of water.[5]

• Unsuitable Extinguishing Media: No information available.[10] Do not use dry chemicals, CO2, or foam on small fires.[5]

• Specific Hazards: The product is an oxidizer and its contact with combustible/organic material may cause fire.[9] Thermal decomposition can lead to the release of irritating gases and vapors, including nitrogen oxides (NOx) and rhodium/rhodium oxides.[7][8]

• Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[7]

Accidental Release Measures

• Personal Precautions: Use personal protective equipment. Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[7][8]

• Environmental Precautions: Do not let the product enter drains. Prevent further leakage or spillage if safe to do so.[7][8]

• Containment and Cleaning Up: For spills, soak up with inert absorbent material and keep in suitable, closed containers for disposal.[8][10] For solids, sweep up and shovel.[7]

Visualization of Protocols and Relationships

Below are diagrams illustrating key safety workflows and logical relationships for handling rhodium nitrate.

Figure 1: PPE Selection Logic for Rhodium Nitrate Handling.

Figure 2: Accidental Spill Response Workflow.

Toxicological Information

Rhodium nitrate and its solutions can cause severe health effects upon exposure.

• Acute Effects:

  • Ingestion: Harmful if swallowed.[4] Accidental ingestion may be seriously damaging to health, with animal experiments indicating that ingestion of less than 40 grams may be fatal.[5] It can produce severe chemical burns in the oral cavity and gastrointestinal tract.[5]

  • Inhalation: Inhalation of vapors, mists, or fumes may be harmful and can cause respiratory irritation and lung edema.[5] Corrosive acids can lead to coughing, choking, and damage to mucous membranes.[5]

  • Skin Contact: Causes severe chemical burns.[5] Skin contact may be damaging to health, with potential for systemic effects following absorption.[5] Open cuts or irritated skin should not be exposed.[5]

  • Eye Contact: Causes severe eye damage and chemical burns.[5] Direct contact can produce pain, tearing, and sensitivity to light.[5]

• Chronic Effects:

  • Prolonged or repeated exposure to acidic materials may lead to erosion of teeth and ulceration of the mouth lining.[5] It can also cause irritation of the airways, leading to chronic breathing difficulties.[5]

  • There is limited evidence that long-term occupational exposure may have cumulative health effects.[5]

• Carcinogenicity:

  • This product is not classified as a carcinogen by IARC, ACGIH, NTP, or OSHA.[7]

References

• 1. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. rhodiummaster.com [rhodiummaster.com]
• 3. americanelements.com [americanelements.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Page loading... [guidechem.com]
• 7. afgsci.com [afgsci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. fishersci.fr [fishersci.fr]
• 10. fishersci.com [fishersci.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]

An In-depth Technical Guide on the Thermodynamic Properties of Rhodium Nitrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rhodium(III) nitrate, an inorganic compound of rhodium and nitric acid, is a material of significant interest, primarily as a precursor in the synthesis of rhodium-containing catalysts. While its applications are noteworthy, a comprehensive, publicly available dataset of its standard thermodynamic properties—such as enthalpy of formation, Gibbs free energy of formation, and standard molar entropy—is conspicuously scarce. This is largely because the anhydrous form, Rh(NO₃)₃, has been a subject of theoretical analysis but has not been experimentally isolated[1]. The compound is typically handled as a hydrate or in an aqueous solution, which complicates the determination of standard thermodynamic values for the simple salt. This guide provides a thorough overview of the known physical and chemical properties of rhodium(III) nitrate, detailed experimental protocols for its synthesis and thermal analysis, and visualizations of these processes to aid in research and development.

Physicochemical Properties

While standard thermodynamic data is limited, a number of physical and chemical properties of rhodium(III) nitrate have been characterized. These are essential for its handling, application, and for further experimental studies.

Table 1: Physical and Chemical Properties of Rhodium(III) Nitrate

Property	Value	Reference(s)
Chemical Formula	Rh(NO₃)₃	[1][2]
Molar Mass	288.92 g/mol	[1][3]
Appearance	Yellow solid (anhydrous, theoretical); Dark orange/red solution (aqueous)	[1][4]
CAS Number	10139-58-9	[4]
Common Forms	Dihydrate (Rh(NO₃)₃·2H₂O), Aqueous solution	[1][5]
Solubility in water	Soluble	[1]
Solution Stability	Stabilized by up to 6% free nitric acid to prevent hydrolysis	[4]

Experimental Protocols

The following sections detail standardized procedures for the synthesis of rhodium(III) nitrate solutions and for conducting thermal analysis to understand its decomposition characteristics.

Synthesis of Rhodium(III) Nitrate Solution

This protocol outlines a prevalent method for the laboratory preparation of an aqueous solution of rhodium(III) nitrate from rhodium hydroxide.

Objective: To synthesize a stable aqueous solution of rhodium(III) nitrate for use as a precursor or for further studies.

Materials:

• Rhodium hydroxide (Rh(OH)₃)

• Concentrated nitric acid (HNO₃)

• Distilled or deionized water

• Glass reaction vessel with a condenser

• Heating mantle or water bath

• Magnetic stirrer and stir bar

• pH indicator paper or pH meter

Procedure:

• Preparation of Rhodium Hydroxide: Rhodium hydroxide can be prepared by precipitation from a solution of a rhodium salt (e.g., rhodium chloride) through the addition of an alkali hydroxide (e.g., sodium hydroxide). The resulting precipitate should be washed thoroughly with deionized water to remove residual ions.

• Reaction with Nitric Acid:

  • Introduce a pre-weighed amount of the washed rhodium hydroxide precipitate into the reaction vessel.

  • Add a stoichiometric excess of concentrated nitric acid. A molar ratio of nitric acid to rhodium between 3:1 and 5:1 is recommended to ensure the reaction proceeds to completion and to provide excess acid for the stability of the final solution.

  • Commence stirring of the mixture.

• Heating and Concentration:

  • Gently heat the mixture to a temperature between 70 °C and 100 °C.

  • Maintain heating and stirring until the rhodium hydroxide is fully dissolved, resulting in a clear, dark orange to red solution.

  • For a more concentrated solution, the volume can be reduced by continued heating. A common practice is to heat the solution until its volume is reduced to between one-quarter and three-quarters of the initial volume.

• Final Product:

  • Once the desired concentration is achieved, allow the solution to cool to ambient temperature.

  • The product is an aqueous solution of rhodium(III) nitrate, with stability enhanced by the presence of free nitric acid.

Thermal Analysis of Rhodium(III) Nitrate Hydrate

This protocol provides a general framework for investigating the thermal stability and decomposition pathway of rhodium(III) nitrate hydrate using Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA).

Objective: To characterize the thermal decomposition of rhodium(III) nitrate hydrate by identifying the temperature ranges of mass loss and the nature of the associated thermal events.

Instrumentation:

• Simultaneous Thermal Analyzer (TGA/DTA)

• Inert sample crucibles (e.g., alumina, platinum)

• Analytical balance (for sample preparation)

• A controlled atmosphere system (e.g., for nitrogen, argon, or air)

Procedure:

• Sample Preparation:

  • Accurately weigh a small sample of rhodium(III) nitrate hydrate, typically between 5 and 10 mg, into a tared TGA/DTA crucible.

• Instrument Setup:

  • Place the sample crucible and a reference crucible (which is usually empty) into the TGA/DTA instrument.

  • Purge the furnace with the selected gas (e.g., nitrogen at a flow rate of 20-50 mL/min) to create the desired atmosphere.

• Thermal Program:

  • Initiate a thermal program to heat the sample from ambient temperature to a final temperature, for instance, 1000 °C, at a constant heating rate, such as 10 °C/min.

• Data Acquisition:

  • The instrument will continuously record the sample mass (TGA curve) and the temperature difference between the sample and the reference (DTA curve) as a function of the furnace temperature.

• Data Analysis:

  • TGA Curve: The TGA curve is analyzed to pinpoint the temperatures at which weight loss occurs. The percentage of weight loss in each step can be correlated to the loss of specific moieties, such as water of hydration or nitrate groups.

  • DTA Curve: The DTA curve is examined to identify endothermic events (e.g., dehydration, melting, decomposition) and exothermic events (e.g., crystallization, oxidation), which appear as peaks.

Visualizations of Experimental and Logical Workflows

To further clarify the processes described, the following diagrams illustrate the synthesis and analysis workflows.

Caption: Workflow for the synthesis of rhodium nitrate solution.

Caption: Experimental workflow for TGA/DTA of rhodium nitrate.

References

• 1. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. strem.com [strem.com]
• 3. rhodiummaster.com [rhodiummaster.com]
• 4. Rhodium nitrate | Johnson Matthey [matthey.com]
• 5. Page loading... [guidechem.com]

Navigating the Solubility of Rhodium Nitrate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of rhodium (III) nitrate. Given the nuanced and sometimes conflicting information available in scientific literature, this document focuses on providing a clear summary of qualitative solubility and details robust experimental protocols for its quantitative determination. This guide is intended to be a valuable resource for researchers and professionals working with rhodium compounds in catalytic, synthetic, and pharmaceutical applications.

Introduction to Rhodium (III) Nitrate

Rhodium (III) nitrate, with the chemical formula Rh(NO₃)₃, is an important precursor for the synthesis of various rhodium-containing catalysts and materials. It is often supplied as a dark orange-brown aqueous solution. The anhydrous form of rhodium nitrate has been a subject of theoretical analysis but has not been isolated. More commonly encountered is the dihydrate, Rh(NO₃)₃·2H₂O, a pink crystalline solid. The state of hydration can significantly influence its solubility properties.

Qualitative Solubility of Rhodium (III) Nitrate

The solubility of rhodium (III) nitrate is not extensively documented in terms of precise quantitative measures. The available literature presents some conflicting information, particularly regarding its solubility in water. The dihydrate form is generally reported to be soluble in water.[1] A summary of the qualitative solubility across different solvents is presented in Table 1.

Table 1: Qualitative Solubility of Rhodium (III) Nitrate in Various Solvents

Solvent	Qualitative Solubility	Source(s)
Water	Soluble / Insoluble (conflicting reports)	[2][3]
Water (Dihydrate form)	Soluble	[1][4]
Alcohol	Soluble	[2][5]
Acetone	Soluble	[2][5]
Ethanol	Sparingly Soluble to Soluble	[6][7]
Ammonia Solutions	Soluble	[2]
Hydroxides	Soluble	[2]
Carbonates	Soluble	[2]
Acetic Acid	Soluble	[2]
Nitric Acid	Soluble (used in preparation)	[7][8]

Note: The conflicting reports on water solubility may be due to differences in the hydration state of the rhodium nitrate used, the presence of free nitric acid in solutions which can prevent hydrolysis, or the specific experimental conditions.

Experimental Protocols for Determining Rhodium Nitrate Solubility

Accurate determination of rhodium nitrate solubility requires a systematic approach. The following section outlines detailed methodologies for quantifying the solubility of rhodium nitrate in a given solvent.

General Principle: Equilibrium Solubility Determination

The most common method for determining the solubility of a solid in a liquid is the shake-flask method, which aims to establish a thermodynamic equilibrium between the dissolved and undissolved solute.

Gravimetric Method

This is a fundamental and straightforward method for determining solubility, particularly for salts that are highly soluble.

Materials:

• Rhodium (III) nitrate (solid form)

• Solvent of interest

• Thermostatically controlled shaker or water bath

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

• Evaporating dish or crucible

• Drying oven

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of solid rhodium nitrate to a known volume of the solvent in a sealed container.

  • Place the container in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. The presence of undissolved solid at the end of this period is crucial.[9][10]

• Separation of the Saturated Solution:

  • Allow the mixture to stand at the controlled temperature for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated or pre-cooled pipette to match the equilibrium temperature.

  • Filter the withdrawn solution to remove any remaining solid particles.

• Quantification:

  • Accurately weigh a clean, dry evaporating dish or crucible.[11]

  • Transfer the known volume of the filtered saturated solution to the dish.

  • Evaporate the solvent gently using a hot plate or water bath.

  • Once the solvent is evaporated, dry the dish containing the rhodium nitrate residue in an oven at a suitable temperature (e.g., 105 °C) until a constant weight is achieved.[12]

  • Calculate the mass of the dissolved rhodium nitrate.

• Calculation of Solubility:

  • Solubility ( g/100 mL) = (Mass of residue / Volume of saturated solution) x 100

Spectroscopic and Spectrometric Methods

For lower solubility or for more precise measurements, spectroscopic and spectrometric techniques are preferred. These methods determine the concentration of rhodium in the saturated solution.

3.3.1. Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry (ICP-MS)

ICP-OES and ICP-MS are highly sensitive techniques for elemental analysis.

Procedure:

• Prepare a Saturated Solution: Follow step 1 from the Gravimetric Method.

• Separate the Saturated Solution: Follow step 2 from the Gravimetric Method.

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of rhodium nitrate of known concentrations in the solvent of interest.

  • Analyze these standards using ICP-OES or ICP-MS to generate a calibration curve of signal intensity versus rhodium concentration.[13][14]

• Analyze the Sample:

  • Accurately dilute a known volume of the filtered saturated solution with the solvent to bring the rhodium concentration within the linear range of the calibration curve.

  • Analyze the diluted sample using the same ICP-OES or ICP-MS method.

• Calculate Solubility:

  • Determine the concentration of rhodium in the diluted sample from the calibration curve.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor. This concentration represents the solubility.

3.3.2. UV-Visible Spectrophotometry

This method is applicable if the rhodium nitrate solution has a distinct absorbance in the UV-Visible spectrum.

Procedure:

• Prepare a Saturated Solution: Follow step 1 from the Gravimetric Method.

• Separate the Saturated Solution: Follow step 2 from the Gravimetric Method.

• Determine the Wavelength of Maximum Absorbance (λmax):

  • Scan a dilute solution of rhodium nitrate across the UV-Visible range to identify the wavelength at which absorbance is highest.[15][16]

• Prepare a Calibration Curve:

  • Prepare a series of standard solutions of rhodium nitrate of known concentrations.

  • Measure the absorbance of each standard at the determined λmax.

  • Plot a graph of absorbance versus concentration to create a calibration curve (Beer-Lambert Law).[17]

• Analyze the Sample:

  • Dilute a known volume of the filtered saturated solution to bring its absorbance within the range of the calibration curve.

  • Measure the absorbance of the diluted sample at λmax.

• Calculate Solubility:

  • Use the calibration curve to determine the concentration of rhodium nitrate in the diluted sample.

  • Calculate the concentration in the original saturated solution, taking into account the dilution. This is the solubility.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of rhodium nitrate.

Caption: Generalized workflow for determining the solubility of rhodium nitrate.

Conclusion

While precise, universally agreed-upon quantitative solubility data for rhodium (III) nitrate in various solvents remains elusive, this guide provides a framework for its empirical determination. The conflicting qualitative reports in the literature underscore the importance of careful experimental work, paying close attention to the hydration state of the rhodium nitrate and the experimental conditions. The detailed protocols provided herein, utilizing gravimetric, ICP-OES/MS, and UV-Visible spectrophotometric methods, offer robust approaches for researchers to accurately determine the solubility of rhodium nitrate in their specific solvent systems, thereby aiding in the design and optimization of chemical processes and formulations.

References

• 1. Page loading... [guidechem.com]
• 2. Rhodium(III) nitrate CAS#: 10139-58-9 [m.chemicalbook.com]
• 3. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 4. pgmschem.com [pgmschem.com]
• 5. Rhodium(III) nitrate｜lookchem [lookchem.com]
• 6. Rhodium(III) nitrate [chembk.com]
• 7. researchgate.net [researchgate.net]
• 8. Rhodium nitrate | Johnson Matthey [matthey.com]
• 9. uomus.edu.iq [uomus.edu.iq]
• 10. scribd.com [scribd.com]
• 11. pharmajournal.net [pharmajournal.net]
• 12. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 13. geoinfo.nmt.edu [geoinfo.nmt.edu]
• 14. s27415.pcdn.co [s27415.pcdn.co]
• 15. kbcc.cuny.edu [kbcc.cuny.edu]
• 16. researchgate.net [researchgate.net]
• 17. chemlab.truman.edu [chemlab.truman.edu]

Protocols & Analytical Methods

Application Notes and Protocols: Rhodium Nitrate as a Precursor for Heterogeneous Catalysts

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rhodium nitrate (Rh(NO₃)₃) is a widely utilized precursor for the synthesis of heterogeneous rhodium catalysts due to its good solubility in water and the ease of decomposition of the nitrate anion, which minimizes residual impurities that could poison the catalyst.[1][2][3] Supported rhodium catalysts are crucial in a variety of industrial applications, including automotive exhaust treatment, hydrogenation of functional groups, and oxidation reactions.[4][5][6][7][8][9][10] This document provides detailed application notes and experimental protocols for the preparation, characterization, and use of heterogeneous catalysts derived from rhodium nitrate.

Data Presentation: Catalyst Synthesis Parameters and Performance

The following tables summarize key quantitative data for the preparation and performance of rhodium-based heterogeneous catalysts using rhodium nitrate as a precursor.

Table 1: Synthesis Parameters for Supported Rhodium Catalysts

Catalyst Composition	Support Material	Rhodium Loading (wt%)	Preparation Method	Drying Conditions	Calcination/Reduction Conditions	Reference
Rh/γ-Al₂O₃	γ-Al₂O₃	0.05 - 0.1	Incipient Wetness Impregnation	120 °C for 4 h in static air	Ramped to 600 °C at 1 °C/min and held for 4 h	[4][5]
Rh/γ-Al₂O₃	γ-Al₂O₃ (Puralox Sasol)	0.1	Wetness Impregnation	Not specified	Calcined at 500 °C for 8 h	[4][5]
RhOₓ/CeᵧPr₁₋ᵧO₂	CeO₂, Ce₀.₉Pr₀.₁O₂, Ce₀.₅Pr₀.₅O₂	Not specified	Impregnation (water, ethanol, or acetone solvent)	Not specified	Not specified	[11]
Rh/Al₂O₃	Al₂O₃	0.1 and 1	Incipient Wetness Impregnation	Not specified	Aged under lean, rich, inert, and cyclic protocols	[12]
Rh/HAP	Hydroxyapatite (HAP)	1	Impregnation	Not specified	Calcined at 500 °C	[13]

Table 2: Performance Data of Rhodium Catalysts in Various Reactions

Catalyst	Reaction	Key Performance Metrics	Reaction Conditions	Reference
0.05% Rh/Al₂O₃	CO Oxidation	Apparent activation energies: 100–110 kJ/mol	CO = 8400–13,000 ppm, CO/O₂ = 0.9, total flowrate = 500–750 sccm	[5]
Rh/HAP-10.5	N₂O Decomposition	T₅₀ (temperature for 50% conversion) = 250 °C	Not specified	[13]
Rh/Al₂O₃	N₂O Decomposition	T₅₀ = 289 °C	Not specified	[13]
Rh/TiO₂	N₂O Decomposition	T₅₀ = 310 °C	Not specified	[13]
Rh/SiO₂	N₂O Decomposition	T₅₀ = 324 °C	Not specified	[13]

Experimental Protocols

Protocol 1: Preparation of Rh/γ-Al₂O₃ Catalyst by Incipient Wetness Impregnation

This protocol details the synthesis of a supported rhodium catalyst on a gamma-alumina support, a common catalyst for oxidation reactions.[4][5]

Materials:

• Rhodium(III) nitrate solution (e.g., 10% w/w Rh in >5 wt % HNO₃ solution)

• γ-Al₂O₃ support

• Deionized water

• Muffle furnace

• Tube furnace

Procedure:

• Calculate the required volume of rhodium nitrate solution: Determine the amount of rhodium nitrate solution needed to achieve the desired weight loading of rhodium on the γ-Al₂O₃ support.

• Impregnation: Add the calculated volume of the rhodium nitrate solution to the γ-Al₂O₃ support dropwise until the pores of the support are completely filled (incipient wetness).

• Drying: Dry the impregnated support in a muffle furnace at 120 °C for 4 hours in static air.[4][5]

• Calcination: Transfer the dried catalyst to a tube furnace. Ramp the temperature to 600 °C at a rate of 1 °C/min and hold for 4 hours.[4]

• Reduction (optional, for creating metallic Rh nanoparticles): Place the calcined catalyst in a quartz tube within a tube furnace. Expose the catalyst to a flow of 5% H₂ in N₂ at a high temperature (e.g., 500-900 °C) for a specified duration (e.g., 4 hours) to reduce the rhodium oxide species to metallic rhodium. The specific temperature and time will influence the final particle size.[4]

Protocol 2: Characterization of Supported Rhodium Catalysts

A. Hydrogen Chemisorption for Metal Dispersion and Particle Size Analysis

This technique is used to determine the percentage of rhodium atoms on the surface of the support that are accessible for catalysis.[4]

Equipment:

• Chemisorption analyzer (e.g., Micromeritics ASAP 2020 Plus)

Procedure:

• Sample Preparation: Place a known weight of the catalyst (e.g., 700-900 mg) in the analysis tube.[4]

• Reduction: Reduce the catalyst in situ by flowing H₂ at 500 °C for 1 hour.[4]

• Evacuation: Evacuate the sample at 500 °C for 2 hours to remove adsorbed hydrogen.[4]

• Cooling: Cool the sample to 35 °C and maintain under vacuum for 1 hour.[4]

• Analysis: Perform H₂ adsorption isotherm measurements at 35 °C.[4]

• Calculation: Calculate the dispersion assuming a H/Rh stoichiometry of 1:1.[4]

B. Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS) of CO Adsorption

DRIFTS is a powerful technique to probe the nature of the rhodium species (e.g., single atoms vs. nanoparticles) on the catalyst surface.[4][5]

Equipment:

• FTIR spectrometer with a DRIFTS accessory and a reaction cell.

Procedure:

• Sample Preparation: Load the catalyst into the DRIFTS cell.

• Pretreatment: Pretreat the catalyst under desired conditions (e.g., reduction in H₂ at 500 °C for 30 minutes).[5]

• Background Spectrum: Record a background spectrum of the catalyst at the desired analysis temperature in an inert gas (e.g., He).

• CO Adsorption: Introduce a flow of CO-containing gas mixture over the catalyst.

• Spectral Acquisition: Record DRIFTS spectra at various temperatures or time intervals.

• Data Analysis: Analyze the spectra for characteristic peaks. For example, peaks around 2100 cm⁻¹ and 2030 cm⁻¹ are indicative of Rh⁺(CO)₂ gem-dicarbonyl species on single-atom Rh sites, while a peak between 2040 and 2070 cm⁻¹ corresponds to linearly bound CO on Rh nanoparticles (Rh⁰–CO).[4][5]

Visualizations

Experimental Workflow for Catalyst Preparation

Caption: Workflow for Rh/γ-Al₂O₃ Catalyst Synthesis.

Logical Relationship of Catalyst Properties and Performance

Caption: Factors Influencing Catalyst Performance.

References

• 1. Rhodium nitrate | Johnson Matthey [matthey.com]
• 2. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Recyclable Nanoparticle-Supported Rhodium Catalyst for Hydrogenation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Adaptive Rhodium Catalyst to Control the Hydrogenation Network of Nitroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Activated Carbon-Supported Rhodium Catalyst bulk for sale - Princeton Powder [princetonpowder.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Rhodium Nitrate Solution from Rhodium Black

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium nitrate, Rh(NO₃)₃, is a key precursor in the synthesis of various rhodium-based catalysts and advanced materials.[1][2] Its application is prominent in automotive catalytic converters for exhaust gas purification and in the chemical industry for various catalytic processes.[1] This document provides a detailed protocol for the preparation of a stable rhodium nitrate solution from rhodium black, a finely divided form of rhodium metal. The described method circumvents the chemical inertness of rhodium metal to direct dissolution in nitric acid by employing an intermediate conversion to rhodium hydroxide.[3][4]

Principle

Direct dissolution of rhodium black in nitric acid is not feasible due to the metal's high resistance to acid attack.[3] Therefore, a two-stage process is employed. First, rhodium black is digested in hot concentrated sulfuric acid to form rhodium(III) sulfate. Subsequently, the rhodium sulfate is converted to rhodium(III) hydroxide by precipitation with an alkali hydroxide. The purified rhodium(III) hydroxide readily dissolves in nitric acid to yield a stable rhodium(III) nitrate solution.[5][6][7][8]

Materials and Equipment

Reagents	Equipment
Rhodium Black (commercially available or prepared)	Heating mantle with magnetic stirrer
Concentrated Sulfuric Acid (98%)	Quartz crucible or other heat-stable vessel
Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution (e.g., 4 N)	Fume hood
Nitric Acid (e.g., 62%)	Filtration apparatus (e.g., Büchner funnel, filter paper)
Deionized Water	pH meter or pH indicator paper
Beakers and other standard laboratory glassware
Personal Protective Equipment (goggles, gloves, lab coat)

Experimental Protocol

Part 1: Conversion of Rhodium Black to Rhodium(III) Hydroxide

• Safety First: All procedures should be conducted in a well-ventilated fume hood, wearing appropriate personal protective equipment, including acid-resistant gloves, safety goggles, and a lab coat. Concentrated acids and bases are highly corrosive.[9][10][11]

• Digestion in Sulfuric Acid: In a heat-stable vessel such as a quartz crucible, carefully add rhodium black to concentrated sulfuric acid. The amount of rhodium black should be such that it can be fully dissolved in the acid upon heating.[6]

• Heating: Heat the mixture to a temperature range of 260-330°C for a duration of 0.5 to 2.0 hours.[5][6] This step should be performed with caution due to the evolution of corrosive fumes. The strong oxidizing effect of hot, concentrated sulfuric acid converts the rhodium black into rhodium(III) sulfate.[6]

• Cooling and Dilution: After the reaction is complete (indicated by the dissolution of the black solid), allow the solution to cool to room temperature. Carefully and slowly dilute the acidic solution with deionized water.

• Precipitation of Rhodium(III) Hydroxide: While stirring, add an alkaline solution (e.g., 4 N NaOH or KOH) to the diluted rhodium sulfate solution until the pH reaches a neutral or slightly basic range (pH 7-9).[6] This will precipitate rhodium as rhodium(III) hydroxide, a gelatinous solid.

• Isolation and Washing of the Precipitate: Separate the rhodium(III) hydroxide precipitate from the solution by filtration. Wash the precipitate thoroughly with hot deionized water (e.g., 90°C) to remove any residual sulfate and alkali metal ions.[1]

Part 2: Preparation of Rhodium(III) Nitrate Solution

• Dissolution in Nitric Acid: Transfer the washed rhodium(III) hydroxide precipitate to a beaker. Add nitric acid (e.g., 62%) to the precipitate and stir until the solid is completely dissolved, forming a rhodium nitrate solution.[5][6]

• Concentration and Stabilization (Optional but Recommended): To obtain a more concentrated and stable solution, the rhodium nitrate solution can be heated in a water bath (e.g., at 95°C) to reduce its volume.[1][7] This step is believed to accelerate the conversion of any intermediate compounds into the desired rhodium nitrate, leading to a higher purity solution.[1][7]

• Final Product: The resulting solution is a stable aqueous solution of rhodium(III) nitrate. The concentration can be determined by standard analytical techniques.

Quantitative Data Summary

Parameter	Value	Reference
Digestion Temperature	260 - 330 °C	[5][6]
Digestion Time	0.2 - 2.0 hours (0.5 - 1.0 hour preferred)	[5][6]
Precipitation pH	7 - 9	[6]
Washing Water Temperature	90 °C	[1]
Concentration Heating Temperature	95 °C	[1]
Example Nitric Acid Concentration	62 %	[6]
Reported Yield	Approximately 70%	[6]

Experimental Workflow

Caption: Workflow for Rhodium Nitrate Solution Preparation.

Safety and Handling

Rhodium(III) nitrate and its solutions are corrosive and oxidizing agents.[9][10] Contact with combustible materials may cause a fire.[10] Inhalation can cause corrosive injuries to the respiratory tract.[9][11] Ingestion can be harmful.[11] Always handle this chemical in a fume hood with appropriate personal protective equipment. Store in a cool, dry, well-ventilated area away from combustible materials.[10]

Stability and Storage

The rhodium nitrate solution prepared by this method is reported to have good thermal stability and can be stored for extended periods at room temperature without decomposition or precipitation.[5][6] Store in a tightly sealed container.

Conclusion

This protocol details a reliable and reproducible method for the preparation of rhodium nitrate solution from rhodium black. By converting the chemically inert rhodium black to a reactive rhodium hydroxide intermediate, a stable and high-purity rhodium nitrate solution can be obtained for use in research, catalyst manufacturing, and other applications. Adherence to the described safety precautions is essential throughout the procedure.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. rhodiummaster.com [rhodiummaster.com]
• 3. researchgate.net [researchgate.net]
• 4. goldrefiningforum.com [goldrefiningforum.com]
• 5. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 6. data.epo.org [data.epo.org]
• 7. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 8. JPH0753583B2 - Method for producing rhodium nitrate solution - Google Patents [patents.google.com]
• 9. Rhodium(III) nitrate - Hazardous Agents | Haz-Map [haz-map.com]
• 10. fishersci.com [fishersci.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]

Application Notes and Protocols for Rhodium Nitrate in Homogeneous Catalysis for Hydroformylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroformylation, also known as the "oxo" process, is a fundamental industrial reaction for the synthesis of aldehydes from alkenes and syngas (a mixture of carbon monoxide and hydrogen). This atom-economical process is catalyzed by transition metal complexes, with rhodium-based catalysts being particularly effective due to their high activity and selectivity under mild conditions. While various rhodium precursors are utilized, rhodium(III) nitrate offers a readily available and water-soluble option for the in situ generation of active catalytic species.

These application notes provide an overview of the use of rhodium nitrate as a catalyst precursor in homogeneous hydroformylation, detailing experimental protocols, presenting quantitative data from representative systems, and illustrating the underlying catalytic cycle and experimental workflow.

Catalyst Formation and Mechanism

Rhodium(III) nitrate can be used to generate the active rhodium(I) catalyst in situ. Under hydroformylation conditions (elevated temperature and pressure in the presence of syngas and phosphine ligands), the rhodium(III) is reduced to the catalytically active rhodium(I) species, typically a hydridocarbonylphosphine rhodium(I) complex.

The generally accepted mechanism for rhodium-catalyzed hydroformylation is the Heck-Breslow cycle[1][2][3][4][5]:

Figure 1: Heck-Breslow Catalytic Cycle for Hydroformylation.

Data Presentation: Performance of Rhodium-Catalyzed Hydroformylation of 1-Octene

The following tables summarize representative data for the hydroformylation of 1-octene using various rhodium-based catalytic systems. While not directly initiated from rhodium nitrate, this data provides valuable insights into the effects of different ligands and reaction conditions on catalyst performance.

Table 1: Effect of Phosphine Ligand on 1-Octene Hydroformylation

Ligand	Temperature (°C)	Pressure (bar)	Conversion (%)	n/i Ratio	Reference
Triphenylphosphine (PPh₃)	120	55	>99	2.9	[6]
Tris(o-tolyl)phosphine	120	55	>99	0.9	[6]
Xantphos	80	10	-	~18	[7]
Sulfoxantphos	120	27.2	79	61	[8]

Table 2: Effect of Reaction Parameters with a Rh-Sulfoxantphos Catalyst [8]

Parameter	Condition 1	Condition 2	Conversion (%)	n/i Ratio
Temperature	100°C	120°C	65	79
H₂ Pressure	13.6 bar	27.2 bar	68	79
CO Pressure	6.8 bar	13.6 bar	85	61
Catalyst Conc.	0.5 mM	1.0 mM	60	79

Experimental Protocols

Protocol 1: General Procedure for the Homogeneous Hydroformylation of 1-Octene

This protocol describes a general setup for the hydroformylation of 1-octene. While a specific rhodium precursor is mentioned for reproducibility, rhodium nitrate can be used as an alternative, requiring in situ activation.

Materials:

• Rhodium precursor (e.g., Rh(acac)(CO)₂, or Rh(NO₃)₃)

• Phosphine ligand (e.g., Triphenylphosphine, Xantphos)

• 1-Octene (substrate)

• Toluene (solvent, anhydrous and deoxygenated)

• Syngas (CO/H₂, 1:1 molar ratio)

• High-pressure autoclave reactor equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

Procedure:

• Catalyst Precursor Preparation: In a glovebox, add the rhodium precursor (e.g., 0.01 mmol) and the desired phosphine ligand (e.g., 0.1 mmol, for a 10:1 ligand-to-metal ratio) to a Schlenk flask.

• Solvent Addition: Add 20 mL of anhydrous, deoxygenated toluene to the Schlenk flask to dissolve the catalyst precursor and ligand.

• Reactor Setup: Transfer the catalyst solution to the autoclave reactor under an inert atmosphere.

• Substrate Addition: Add 1-octene (e.g., 10 mmol) to the reactor.

• Reaction Initiation:

  • Seal the reactor and purge several times with syngas.

  • Pressurize the reactor to the desired pressure (e.g., 20 bar) with the 1:1 CO/H₂ mixture.

  • Heat the reactor to the desired temperature (e.g., 100°C) while stirring.

• Reaction Monitoring: Monitor the reaction progress by observing the pressure drop in the reactor. Samples can be taken at specific time intervals for analysis, if the reactor setup allows.

• Reaction Quenching and Product Analysis:

  • After the desired reaction time (e.g., 4 hours), cool the reactor to room temperature.

  • Carefully vent the excess syngas in a fume hood.

  • Collect the reaction mixture.

  • Analyze the products by gas chromatography (GC) or NMR spectroscopy to determine the conversion of 1-octene and the selectivity for linear (n-nonanal) and branched (2-methyloctanal) aldehydes.

Protocol 2: In Situ Catalyst Formation from Rhodium Nitrate

When using rhodium nitrate, an initial in situ reduction and carbonylation step is necessary to form the active catalyst.

Modification to Protocol 1:

• Follow steps 1-4 of Protocol 1, using Rh(NO₃)₃ as the rhodium precursor.

• After sealing and purging the reactor, pressurize with syngas to approximately 10 bar.

• Heat the mixture to 80-100°C and stir for 1-2 hours. This pre-formation step facilitates the reduction of Rh(III) to Rh(I) and the formation of the active hydridocarbonylphosphine complex.

• After the pre-formation step, adjust the pressure and temperature to the desired reaction conditions as described in step 5 of Protocol 1 and continue with the hydroformylation reaction.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical experimental workflow for a hydroformylation reaction and the logical relationship of the key steps.

Figure 2: Experimental Workflow for Homogeneous Hydroformylation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. web.uvic.ca [web.uvic.ca]
• 5. Hydroformylation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. The rate-determining step in the rhodium-xantphos-catalysed hydroformylation of 1-octene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files.core.ac.uk [files.core.ac.uk]

Application of Rhodium Nitrate in Asymmetric Hydrogenation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asymmetric hydrogenation is a cornerstone of modern synthetic chemistry, enabling the stereoselective synthesis of chiral molecules, which are fundamental building blocks for pharmaceuticals, agrochemicals, and fine chemicals. Rhodium complexes, in particular, have demonstrated exceptional efficacy as catalysts in these transformations. While various rhodium precursors are commonly employed, rhodium(III) nitrate serves as a readily available and versatile starting material for the generation of catalytically active rhodium(I) species. This document provides detailed application notes and protocols for the use of rhodium nitrate in the asymmetric hydrogenation of prochiral olefins, focusing on the synthesis of chiral amines and their derivatives.

Principle

The application of rhodium nitrate in asymmetric hydrogenation involves two key stages. First, the rhodium(III) nitrate is converted into a rhodium(I) precursor, typically a complex with weakly coordinating ligands such as 1,5-cyclooctadiene (COD). This Rh(I) precursor is then combined with a chiral phosphine ligand in situ to form the active asymmetric hydrogenation catalyst. The chiral ligand creates a stereochemically defined environment around the rhodium center, which directs the addition of hydrogen to one face of the prochiral substrate, leading to the formation of one enantiomer in excess.

Application: Asymmetric Hydrogenation of Enamides for the Synthesis of Chiral Amines

The enantioselective hydrogenation of enamides is a powerful method for the synthesis of chiral amines, which are prevalent in many pharmaceutical compounds. This protocol outlines the preparation of a rhodium catalyst from rhodium nitrate and its application in the asymmetric hydrogenation of a model enamide substrate.

Data Presentation

Table 1: Rhodium-Catalyzed Asymmetric Hydrogenation of N-acetyl-α-arylenamides with MonoPhos Ligand

Entry	Substrate (Ar)	Solvent	Temp (°C)	ee (%)	Ref.
1	Phenyl	Ethyl Acetate	25	85	[1]
2	Phenyl	Dichloromethane	25	91	[1]
3	4-Methoxyphenyl	Ethyl Acetate	25	88	[1]
4	4-Methoxyphenyl	Dichloromethane	25	92	[1]
5	2-Naphthyl	Dichloromethane	5	94	[1]

Table 2: Rhodium-Catalyzed Asymmetric Hydrogenation of β-Branched Enamides with (R)-SDP Ligand

| Entry | Substrate | ee (%) | Ref. | |---|---|---| | 1 | (Z)-N-(1-(4-methoxyphenyl)prop-1-en-2-yl)acetamide | 95 |[2] | | 2 | (Z)-N-(1-(4-chlorophenyl)prop-1-en-2-yl)acetamide | 96 |[2] | | 3 | (Z)-N-(1-(thiophen-2-yl)prop-1-en-2-yl)acetamide | 93 |[2] | | 4 | (Z)-N-(1-cyclohexylprop-1-en-2-yl)acetamide | 88 |[2] |

Experimental Protocols

Protocol 1: Preparation of the Rhodium(I) Precursor, [Rh(COD)₂]BF₄, from Rhodium(III) Nitrate

This protocol describes a general two-step procedure to generate a common Rh(I) precursor from Rh(III) nitrate.

Materials:

• Rhodium(III) nitrate hydrate (Rh(NO₃)₃·xH₂O)

• Formic acid (HCOOH)

• 1,5-cyclooctadiene (COD)

• Tetrafluoroboric acid (HBF₄)

• Ethanol

• Diethyl ether

• Schlenk flask

• Magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reduction of Rh(III) to Rh(I):

  • In a Schlenk flask under an inert atmosphere, dissolve rhodium(III) nitrate hydrate (1.0 mmol) in a minimal amount of deoxygenated water.

  • Add ethanol (20 mL) and 1,5-cyclooctadiene (4.0 mmol).

  • Slowly add formic acid (2.0 mL) to the stirred solution.

  • Heat the mixture to reflux for 1 hour. The color of the solution should change, indicating the reduction of Rh(III).

  • Cool the reaction mixture to room temperature.

• Formation and Isolation of [Rh(COD)₂]BF₄:

  • To the resulting solution, slowly add a stoichiometric amount of tetrafluoroboric acid (HBF₄, 48% in water).

  • A yellow precipitate of [Rh(COD)₂]BF₄ should form.

  • Stir the mixture for an additional 30 minutes at room temperature.

  • Filter the precipitate under an inert atmosphere, wash with cold deoxygenated diethyl ether, and dry under vacuum.

  • Store the resulting [Rh(COD)₂]BF₄ precursor under an inert atmosphere.

Protocol 2: General Procedure for Asymmetric Hydrogenation of Enamides

This protocol details the in situ preparation of the active rhodium catalyst and the subsequent asymmetric hydrogenation of an enamide substrate.

Materials:

• [Rh(COD)₂]BF₄ (prepared as in Protocol 1 or commercially available)

• Chiral phosphine ligand (e.g., (R,R)-Me-DuPhos, (S)-SDP, MonoPhos)

• Enamide substrate

• Anhydrous, deoxygenated solvent (e.g., methanol, dichloromethane, ethyl acetate)

• High-pressure autoclave or a Parr shaker apparatus

• Hydrogen gas (high purity)

• Schlenk tube or glovebox for catalyst preparation

Procedure:

• Catalyst Preparation (in situ):

  • In a Schlenk tube or inside a glovebox, add [Rh(COD)₂]BF₄ (0.01 mmol, 1 mol%) and the chiral phosphine ligand (0.011 mmol, 1.1 mol%) to a clean, dry reaction vessel.

  • Add the anhydrous, deoxygenated solvent (5 mL).

  • Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the active catalyst complex. The solution will typically change color.

• Asymmetric Hydrogenation:

  • To the solution of the catalyst, add the enamide substrate (1.0 mmol).

  • Transfer the reaction vessel to a high-pressure autoclave or a Parr shaker.

  • Purge the system with hydrogen gas three times.

  • Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-50 bar).

  • Stir the reaction mixture at the desired temperature (e.g., room temperature) for the specified time (typically 12-24 hours).

• Work-up and Analysis:

  • Carefully release the hydrogen pressure.

  • Remove the solvent from the reaction mixture under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Visualization of the Catalytic Cycle

The following diagram illustrates a generally accepted inner-sphere mechanism for the rhodium-catalyzed asymmetric hydrogenation of a prochiral olefin.

Caption: Catalytic cycle for rhodium-catalyzed asymmetric hydrogenation.

Experimental Workflow

The following diagram outlines the general workflow for conducting a rhodium-catalyzed asymmetric hydrogenation experiment.

Caption: General workflow for asymmetric hydrogenation.

Troubleshooting

• Low Conversion:

  • Ensure all reagents and solvents are anhydrous and deoxygenated. Oxygen can poison the catalyst.

  • Increase hydrogen pressure or reaction time.

  • Increase catalyst loading.

  • Check the purity of the rhodium precursor and chiral ligand.

• Low Enantioselectivity:

  • Screen different chiral ligands. The choice of ligand is crucial and substrate-dependent.

  • Vary the solvent. The polarity and coordinating ability of the solvent can influence the stereochemical outcome.

  • Optimize the reaction temperature. Lower temperatures often lead to higher enantioselectivity.

• Catalyst Decomposition (black precipitate):

  • Ensure a strictly inert atmosphere during catalyst preparation and reaction.

  • Use a sufficient excess of the chiral ligand to stabilize the rhodium center.

Conclusion

Rhodium nitrate is a viable and cost-effective starting material for the preparation of highly efficient catalysts for asymmetric hydrogenation. By following the detailed protocols for the synthesis of the rhodium(I) precursor and the subsequent catalytic reaction, researchers can access a wide range of enantioenriched products. The versatility of rhodium catalysis, enabled by the vast library of available chiral ligands, makes it an indispensable tool in modern synthetic and medicinal chemistry.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. Rh(I) Complexes in Catalysis: A Five-Year Trend - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrocatalytic Reduction of Nitrate Using Rhodium Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

The electrocatalytic reduction of nitrate (NO₃⁻) to valuable products, primarily ammonia (NH₃), is a rapidly advancing field with significant implications for environmental remediation and sustainable chemical synthesis. Nitrate contamination in water bodies poses a serious environmental threat, while the production of ammonia via the conventional Haber-Bosch process is energy-intensive. Electrocatalysis offers a promising alternative by converting harmful nitrate into a key component for fertilizers and a potential carbon-neutral energy carrier. Rhodium (Rh)-based compounds have emerged as highly efficient and selective catalysts for this transformation due to their unique electronic properties and strong affinity for nitrogen-containing species.

This document provides detailed application notes and experimental protocols for the electrocatalytic reduction of nitrate using various rhodium-based catalysts. It is intended to guide researchers in synthesizing and evaluating these catalysts, and to provide a standardized framework for reproducible experimentation.

Data Presentation: Performance of Rhodium-Based Electrocatalysts

The following tables summarize the quantitative performance of different rhodium-based catalysts for the electrocatalytic nitrate reduction reaction (NITRR), enabling a clear comparison of their efficacy.

Table 1: Performance of Rhodium Single-Atom and Cluster Catalysts

Catalyst	Electrolyte	Potential (V vs. RHE)	NH₃ Faradaic Efficiency (%)	NH₃ Yield Rate	Current Density (mA cm⁻²)	Reference
Rh clusters and single-atoms on Cu nanowires (Rh@Cu-0.6%)	0.1 M Na₂SO₄ + 0.1 M KNO₃ (pH 11.5)	-0.2	93	1.27 mmol h⁻¹ cm⁻²	162 (partial for NH₃)	[1][2][3][4]
Rh single-atoms on porous TiO₂ (Rh₁-TiO₂)	0.1 M KOH + 0.1 M KNO₃	-0.5	94.7	29.98 mg h⁻¹ mg_cat⁻¹	-	[5]
Rh single-atoms on N-doped carbon with Cu nanoclusters (Cu₉₇.₅Rh₂.₅/NC)	Low-concentration nitrate	-1.0	84.53	1252.22 µg h⁻¹ mg_cat⁻¹	-	[6]

Table 2: Performance of Rhodium Nanostructured Catalysts

Catalyst	Electrolyte	Potential (V vs. RHE)	NH₃ Faradaic Efficiency (%)	NH₃ Yield Rate	Current Density (mA cm⁻²)	Reference
Rhodium Nanoflowers (Rh NFs)	0.1 M Na₂SO₄ + 0.1 M KNO₃ (pH 11.5)	0.2	95	-	-	[7]
2H Rh Nanoplates (2H Rh NPLs)	Not Specified	Not Specified	91.9	156.97 mg h⁻¹ mg_cat⁻¹	-	[8]

Table 3: Performance of Other Rhodium-Based Catalysts

Catalyst	Electrolyte	Potential (V vs. RHE)	Key Finding	Reference
Rhodium Sulfide on Carbon (RhₓSᵧ/C)	1 M H₂SO₄ + 1 M NaNO₃	0.05 - 0.15	1.6-5.6 times greater current density than Rh/C	[9][10]
Activated Electrodeposited Rhodium Films	Alkaline KCl with nitrate	Not Specified	Preferential reduction to N₂	[11]
Sn-modified Rh/C Nanoparticles	Sulfuric Acid	~0.1	~2-fold increase in activity relative to Rh/C	[12]

Experimental Protocols

Protocol 1: Synthesis of Rh Clusters and Single-Atoms on Cu Nanowires (Rh@Cu)

This protocol is adapted from the synthesis of Rh@Cu catalysts, which have demonstrated high efficiency for ammonia production.[1]

Materials:

• Cu₂O nanowires (pre-synthesized)

• Rhodium(III) chloride hydrate (RhCl₃·xH₂O)

• Deionized (DI) water

• Electrochemical cell

• Potentiostat

Procedure:

• Preparation of Cu Nanowires: The precursor Cu₂O nanowires are electrochemically reduced to form Cu nanowires. This is typically done in an electrochemical cell by applying a cathodic potential until the characteristic red color of Cu₂O disappears, indicating its reduction to metallic copper.

• Electrodeposition of Rh:

  • Prepare an aqueous solution of RhCl₃·xH₂O. The concentration will determine the final loading of Rh on the Cu nanowires. For example, to achieve different loadings like 0.3%, 0.6%, and 12.5%, varying concentrations of the Rh precursor are used.[1]

  • Immerse the Cu nanowire electrode in the RhCl₃ solution.

  • Apply a constant potential to electrodeposit Rh onto the Cu nanowires. The deposition potential should be chosen based on the standard reduction potential of Rh³⁺/Rh (0.758 V vs. RHE).[1]

  • The duration of the electrodeposition will also influence the final loading.

• Characterization: The resulting Rh@Cu catalyst should be characterized using techniques such as scanning electron microscopy (SEM), transmission electron microscopy (TEM), X-ray diffraction (XRD), and inductively coupled plasma-optical emission spectroscopy (ICP-OES) to confirm the morphology, structure, and elemental composition.[1]

Protocol 2: Electrochemical Evaluation of Nitrate Reduction Performance

This protocol outlines the procedure for testing the electrocatalytic activity of the prepared rhodium-based catalysts in a standard H-type electrochemical cell.[13]

Materials:

• H-type electrochemical cell with two compartments separated by a membrane (e.g., Celgard 3501 or Nafion)

• Working electrode: Prepared rhodium-based catalyst (e.g., Rh@Cu on carbon cloth)

• Reference electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl

• Counter electrode: Platinum foil or graphite rod

• Electrolyte: e.g., 0.1 M Na₂SO₄ + 0.1 M KNO₃. The pH is often adjusted to alkaline conditions (e.g., pH 11.5) using NaOH.[13]

• Potentiostat

• Gas-tight setup for product analysis

Procedure:

• Cell Assembly: Assemble the H-type cell with the working electrode in one compartment and the counter and reference electrodes in the other. The two compartments should be filled with the electrolyte.

• Electrochemical Measurements:

  • Connect the electrodes to the potentiostat.

  • Perform linear sweep voltammetry (LSV) to determine the onset potential and current density for the nitrate reduction reaction.

  • Conduct chronoamperometry at various constant potentials to assess the stability and Faradaic efficiency of the catalyst.

• Potential Conversion: All measured potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale using the Nernst equation: E (vs. RHE) = E (vs. SCE) + 0.059 × pH + 0.242 V.[13]

• Product Quantification:

  • Ammonia (NH₃): The concentration of ammonia in the electrolyte can be determined using the colorimetric indophenol blue method or by ¹H Nuclear Magnetic Resonance (NMR) spectroscopy.[3] Isotope labeling studies using ¹⁵NO₃⁻ can confirm that the produced ammonia originates from the nitrate in the electrolyte.[3]

  • Nitrite (NO₂⁻): The Griess assay can be used to quantify any nitrite produced as a byproduct.

  • Gaseous Products (N₂, N₂O): Gaseous products can be analyzed using online gas chromatography or differential electrochemical mass spectrometry (DEMS).[12][14]

• Calculation of Faradaic Efficiency and Yield Rate:

  • Faradaic Efficiency (FE): The FE for ammonia production is calculated as the ratio of the charge consumed for ammonia production to the total charge passed through the cell.

  • Yield Rate: The yield rate is typically expressed in moles or milligrams of ammonia produced per unit time per unit area of the electrode or mass of the catalyst.

Visualizations

Experimental Workflow for Catalyst Synthesis and Evaluation

Caption: Workflow for Rh-based catalyst synthesis and evaluation.

Proposed Signaling Pathway for Nitrate Reduction on Rh-Cu Bimetallic Catalysts

Caption: Synergistic pathway on Rh-Cu catalysts.[1][4]

Concluding Remarks

Rhodium-based materials are a versatile and highly active class of catalysts for the electrocatalytic reduction of nitrate. The choice of catalyst morphology—from single atoms and clusters to nanoflowers and sulfides—allows for the tuning of activity and selectivity towards desired products like ammonia or dinitrogen. The protocols and data presented herein provide a foundation for researchers to explore and optimize these catalytic systems. Future research may focus on further enhancing the stability of these catalysts, reducing the cost by minimizing rhodium loading, and elucidating the reaction mechanisms on different rhodium surfaces to rationally design next-generation electrocatalysts.

References

• 1. rua.ua.es [rua.ua.es]
• 2. Efficient Electrochemical Nitrate Reduction to Ammonia with Copper-Supported Rhodium Cluster and Single-Atom Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Efficient Electrochemical Nitrate Reduction to Ammonia with Copper supported Rhodium Cluster and Single-Atom Catalysts :: MPG.PuRe [pure.mpg.de]
• 5. Isolated Rhodium Atoms Activate Porous TiO2 for Enhanced Electrocatalytic Conversion of Nitrate to Ammonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Electrocatalytic nitrate reduction on rhodium sulfide compared to Pt and Rh in the presence of chloride - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]

Application Note: Synthesis of Single-Atom Rhodium Catalysts from Rhodium Nitrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Single-atom catalysts (SACs) represent a significant advancement in heterogeneous catalysis, offering maximum atom-utilization efficiency and unique catalytic properties due to their isolated active sites.[1][2] Rhodium-based SACs, in particular, have shown exceptional performance in a variety of organic transformations, including hydrogen evolution reactions, hydroformylation, and selective carbene N-H bond insertions.[1][3][4] This application note provides a detailed protocol for the synthesis of single-atom rhodium (Rh) catalysts on a support material using rhodium nitrate as the precursor. The described method is a versatile "bottom-up" approach involving wet impregnation followed by a controlled thermal treatment.

The precise control over the synthesis process is critical to prevent the aggregation of rhodium atoms into nanoparticles, thus ensuring the generation of isolated single-atom sites.[5] The choice of support material is also crucial as it can significantly influence the stability and catalytic activity of the single atoms through strong metal-support interactions.[4] This protocol is intended to serve as a foundational method that can be adapted and optimized for specific support materials and target applications.

Experimental Protocols

Materials and Equipment

Materials:

• Rhodium (III) nitrate solution (Rh(NO₃)₃)

• Support material (e.g., activated carbon, CeO₂, ZrO₂, SnO₂)[6]

• Deionized water

• Ethanol or Methanol

• Inert gas (e.g., Nitrogen, Argon)

• Reducing gas (e.g., 5% H₂ in Ar)

Equipment:

• Beakers and flasks

• Magnetic stirrer and hotplate

• Ultrasonic bath

• Rotary evaporator

• Tube furnace with temperature controller

• Gas flow controllers

Synthesis of Rh Single-Atom Catalyst (Rh-SAC)

This protocol outlines a general wet impregnation method followed by thermal treatment.

• Support Pre-treatment (Optional but Recommended):

  • Wash the support material with deionized water and ethanol to remove any impurities.

  • Dry the support material in an oven at 120 °C for at least 4 hours.

  • For some oxide supports, a high-temperature calcination in air (e.g., 500 °C for 4 hours) may be performed to clean the surface and control surface hydroxyl groups.

• Impregnation:

  • Disperse a known amount of the pre-treated support material in a suitable solvent (e.g., deionized water, ethanol).

  • In a separate beaker, dilute the required amount of rhodium nitrate solution to achieve the desired metal loading (typically 0.1 - 1.0 wt%).

  • Slowly add the rhodium nitrate solution to the support slurry under vigorous stirring.

  • Continue stirring the mixture at room temperature for 12-24 hours to ensure homogeneous dispersion of the rhodium precursor. Sonication for 30-60 minutes can be employed to enhance dispersion.

• Drying:

  • Remove the solvent from the mixture using a rotary evaporator at 60-80 °C.

  • Further dry the resulting powder in an oven at 100-120 °C overnight to remove any residual solvent.

• Calcination/Activation:

  • Place the dried powder in a quartz tube and load it into a tube furnace.

  • Purge the tube with an inert gas (e.g., N₂ or Ar) for at least 30 minutes to remove air.

  • Heat the sample to a specific calcination temperature (e.g., 250-500 °C) under an inert atmosphere and hold for 2-4 hours.[7] This step decomposes the nitrate precursor and helps to anchor the rhodium species to the support.

  • For some applications, a subsequent reduction step may be necessary. After cooling down from calcination, switch the gas to a reducing atmosphere (e.g., 5% H₂ in Ar) and heat the sample to a specific reduction temperature (e.g., 200-400 °C) for 2-4 hours.

• Passivation and Recovery:

  • After the thermal treatment, cool the sample to room temperature under an inert atmosphere.

  • The resulting single-atom rhodium catalyst is now ready for characterization and use.

Data Presentation

Table 1: Key Characterization Techniques and Expected Observations for Rh SACs

Characterization Technique	Purpose	Typical Quantitative Data / Key Observations
AC-HAADF-STEM	Directly visualize the dispersion of Rh atoms on the support.	Bright dots corresponding to individual Rh atoms are observed, with an absence of nanoparticles or clusters.[1][7]
X-ray Absorption Spectroscopy (XAS)	Determine the coordination environment and oxidation state of Rh atoms.	XANES: The absorption edge position indicates the oxidation state of Rh.[7] EXAFS: Provides information on the coordination number and bond lengths of the first coordination shell (e.g., Rh-O, Rh-N). A lack of Rh-Rh scattering paths confirms the single-atom nature.[1][6]
X-ray Photoelectron Spectroscopy (XPS)	Analyze the surface elemental composition and chemical states.	Provides information on the oxidation state of Rh and its interaction with the support material.[1][7]
CO-FTIR Spectroscopy	Probe the nature of the active Rh sites using CO as a probe molecule.	The position and intensity of C-O stretching bands can distinguish between different Rh species (e.g., isolated atoms vs. nanoparticles).[6]

Mandatory Visualization

Caption: Workflow for the synthesis of single-atom rhodium catalysts.

Applications

Single-atom rhodium catalysts synthesized from rhodium nitrate are promising for a range of applications in the chemical and pharmaceutical industries. Their well-defined and uniform active sites can lead to enhanced selectivity and activity compared to traditional nanoparticle catalysts. Potential applications include:

• Fine Chemical Synthesis: Catalyzing C-H activation, C-C, and C-N bond formation reactions with high precision.[1]

• Pharmaceutical Manufacturing: Enabling novel and more efficient synthetic routes to complex drug molecules.

• Hydrogen Production: Acting as efficient electrocatalysts for the hydrogen evolution reaction (HER).[8]

• Environmental Catalysis: Promoting the reduction of pollutants such as NOx and the oxidation of CO.

The protocols and characterization data presented in this application note provide a solid foundation for researchers to develop and optimize single-atom rhodium catalysts for their specific needs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Atomic-Scale Characterization Techniques For SACs [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Highly dispersed Rh single atoms over graphitic carbon nitride as a robust catalyst for the hydroformylation reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digital.csic.es [digital.csic.es]
• 6. Rhodium Single‐Atom Catalyst Design through Oxide Support Modulation for Selective Gas‐Phase Ethylene Hydroformylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Heterogeneous Rhodium Single-Atom-Site Catalyst Enables Chemoselective Carbene N–H Bond Insertion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rhodium single-atom catalysts with enhanced electrocatalytic hydrogen evolution performance - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Rhodium Nitrate in Electroplating and Surface Finishing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium electroplating is a critical surface finishing process utilized to impart desirable properties onto a substrate, including high reflectivity, corrosion resistance, wear resistance, and chemical inertness.[1][2][3] Rhodium nitrate, as a precursor salt in the electroplating bath, offers a viable alternative to more commonly cited sulfate and phosphate-based solutions. This document provides detailed application notes and experimental protocols for the use of rhodium nitrate in electroplating and surface finishing, with a focus on reproducibility and quality control for research and development applications.

Rhodium Nitrate Electroplating: An Overview

Rhodium electroplating from a nitrate-based solution involves the electrochemical deposition of a thin layer of rhodium onto a conductive substrate. The process relies on a direct current (DC) power supply to reduce rhodium ions in the electrolyte solution, causing them to plate onto the cathode (the workpiece). The overall quality and properties of the resulting rhodium layer are highly dependent on the composition of the plating bath and the operating parameters.

Key Applications

Rhodium plating is employed across various high-technology sectors:

• Jewelry and Decorative Finishes: To provide a bright, white, and tarnish-resistant finish.[4][5]

• Electronics: For electrical contacts requiring low and stable contact resistance and high wear resistance.[2]

• Aerospace and Defense: For components requiring high-temperature oxidation resistance and durability, governed by specifications such as MIL-R-46085B.[3][6][7]

• Medical Devices: Due to its biocompatibility and corrosion resistance.

• Optics: For highly reflective and durable mirror coatings.

Quantitative Data Summary

The following tables summarize key quantitative data for rhodium electroplating. These values are intended as a starting point, and optimization will be required for specific applications.

Table 1: Rhodium Nitrate Electrolyte Composition

Component	Concentration Range	Optimal Concentration	Purpose
Rhodium (as metal) from Rh(NO₃)₃	1.0 - 5.0 g/L	2.0 g/L	Source of rhodium ions for deposition.
Nitric Acid (HNO₃)	10 - 50 mL/L	20 mL/L	Provides conductivity and maintains low pH.
Stress Reducers (e.g., saccharin)	As required	Varies	To minimize internal stress in the deposit.
Wetting Agents (e.g., non-ionic surfactants)	As required	Varies	To prevent pitting and ensure uniform coverage.

Table 2: Operating Parameters for Rhodium Nitrate Plating

Parameter	Range	Optimal Value	Effect on Deposit
Current Density	0.5 - 2.5 A/dm²	1.0 A/dm²	Higher density increases plating rate but can increase stress and burning.[8]
Temperature	20 - 50 °C	40 °C	Higher temperature can increase efficiency and reduce stress, but may decrease bath stability.[8]
pH	< 2	< 1	Maintained by nitric acid; critical for deposit quality and bath stability.[9]
Agitation	Mild to moderate	Moderate mechanical or air	Ensures uniform ion concentration at the cathode surface, preventing localized depletion.
Anode Material	Platinized Titanium	Platinized Titanium	Insoluble anode to prevent bath contamination.[10]
Plating Time	Varies with desired thickness	Application-specific	Directly proportional to thickness at a given current density.

Table 3: Properties of Electrodeposited Rhodium

Property	Typical Value	Test Method
Thickness	0.05 - 5.0 µm	X-Ray Fluorescence (XRF)
Hardness	800 - 1000 HV	Knoop Microhardness
Purity	> 99.9%	ICP-OES/MS
Reflectivity	> 75%	Spectrophotometry
Internal Stress	Varies (can be high)	Spiral Contractometer (ASTM B636)[11][12]

Experimental Protocols

Protocol 1: Preparation of Rhodium Nitrate Electroplating Solution (1 Liter)

This protocol describes the preparation of a 1-liter rhodium nitrate plating bath with a rhodium concentration of 2 g/L.

Materials:

• Rhodium(III) nitrate solution (Rh content assayed)

• Concentrated Nitric Acid (reagent grade)

• Deionized water (18 MΩ·cm)

• 1 L volumetric flask

• Graduated cylinders

• Magnetic stirrer and stir bar

• Personal Protective Equipment (PPE): gloves, goggles, lab coat

Procedure:

• Fill the 1 L volumetric flask with approximately 800 mL of deionized water.

• Place the flask on a magnetic stirrer.

• Calculate the required volume of the stock rhodium(III) nitrate solution to achieve a final rhodium metal concentration of 2.0 g/L.

• Carefully measure and add the calculated volume of the rhodium nitrate solution to the volumetric flask.

• Measure 20 mL of concentrated nitric acid using a graduated cylinder and slowly add it to the solution while stirring. Caution: Always add acid to water.

• Continue stirring until the solution is homogeneous.

• Add deionized water to bring the final volume to the 1 L mark.

• Stopper the flask and invert several times to ensure thorough mixing.

• The solution is now ready for use. Store in a sealed, properly labeled container away from incompatible materials.

Protocol 2: Standard Electroplating Procedure

This protocol outlines the steps for electroplating a substrate in the prepared rhodium nitrate bath.

Equipment:

• DC power supply (rectifier)

• Plating tank (glass or polypropylene)

• Platinized titanium anode[10]

• Cathode holder (e.g., copper wire or custom jig)

• Hotplate with magnetic stirrer (for temperature control and agitation)

• Beakers for cleaning and rinsing

• Ultrasonic cleaner

• Drying oven or compressed air source

Procedure:

• Surface Preparation (Critical Step):

  • Mechanical Polishing: If required, polish the substrate to the desired surface finish.

  • Ultrasonic Cleaning: Ultrasonically clean the substrate in a suitable detergent solution to remove organic contaminants.

  • Rinse: Thoroughly rinse the substrate with deionized water.

  • Electrocleaning: Electroclean the substrate in an alkaline electrocleaning solution (anodic or cathodic, depending on the substrate) to remove any remaining oils and activate the surface.[13]

  • Rinse: Rinse thoroughly with deionized water.

  • Acid Activation: Dip the substrate in a dilute acid bath (e.g., 10% sulfuric acid or a proprietary activator) to remove any surface oxides.[14][15]

  • Final Rinse: Rinse thoroughly with deionized water. The substrate should exhibit a "water-break-free" surface.

• Electroplating:

  • Heat the rhodium nitrate plating bath to the desired operating temperature (e.g., 40 °C).

  • Set up the plating cell with the platinized titanium anode connected to the positive terminal of the rectifier and the substrate (cathode) connected to the negative terminal.

  • Immerse the anode and cathode in the plating solution, ensuring they do not touch.

  • Turn on the DC power supply and adjust the current density to the desired value (e.g., 1.0 A/dm²).

  • Begin timing the plating process. Gentle agitation of the solution is recommended.

  • After the calculated plating time has elapsed, turn off the power supply.

• Post-Treatment:

  • Immediately remove the plated substrate and rinse it thoroughly with deionized water.

  • Dry the plated part using compressed air or in a drying oven at a low temperature.

  • Perform quality control checks as required (see Section 5.0).

Protocol 3: Bath Analysis using ICP-OES

This protocol provides a general procedure for determining the rhodium concentration in the plating bath using Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES).

Equipment:

• ICP-OES instrument

• Certified rhodium standard solution (1000 ppm)

• Volumetric flasks and pipettes

• Deionized water

• Nitric acid (trace metal grade)

Procedure:

• Sample Preparation:

  • Pipette a small, accurately known volume of the plating bath (e.g., 1.00 mL) into a volumetric flask (e.g., 100 mL).

  • Dilute the sample to the mark with a solution of 2% nitric acid in deionized water. This high dilution is necessary to bring the concentration within the linear range of the ICP-OES.

• Calibration:

  • Prepare a series of calibration standards by diluting the certified rhodium standard solution with 2% nitric acid to cover the expected concentration range of the diluted sample. A typical range would be 1, 5, 10, and 20 ppm.

  • Prepare a blank solution of 2% nitric acid.

• Analysis:

  • Set up the ICP-OES according to the manufacturer's instructions, selecting appropriate wavelengths for rhodium analysis (e.g., 343.489 nm).[16]

  • Aspirate the blank and calibration standards to generate a calibration curve. The correlation coefficient (r²) should be > 0.999.

  • Aspirate the diluted plating bath sample and record the rhodium concentration.

  • Calculate the rhodium concentration in the original plating bath by multiplying the measured concentration by the dilution factor.

Quality Control and Troubleshooting

Consistent and high-quality rhodium deposits require rigorous quality control.

Hull Cell Testing

The Hull Cell is a valuable tool for evaluating the plating bath's performance over a range of current densities on a single test panel.[17][18] It can help diagnose issues such as:

• High Current Density Burning: Dark, rough deposits at the edge of the panel closest to the anode.

• Low Current Density Dullness: Hazy or dull deposits at the far edge of the panel.

• Contamination: Pitting, streaking, or other imperfections in the deposit.

Thickness Measurement

X-ray Fluorescence (XRF) is a non-destructive method for accurately measuring the thickness of the rhodium deposit and is recommended for process control.[19]

Internal Stress Measurement

High internal stress can lead to cracking and peeling of the rhodium deposit. The spiral contractometer, as described in ASTM B636, is a standard method for measuring internal stress.[11][12][20][21] Stress can be influenced by bath chemistry (impurities, brightener concentration) and operating parameters.

Table 4: Common Plating Defects and Troubleshooting

Defect	Possible Cause(s)	Corrective Action(s)
Dark or "Burnt" Deposits	Current density too high; Temperature too low; Rhodium concentration too low.	Decrease current density; Increase temperature; Replenish rhodium.
Peeling or Poor Adhesion	Inadequate surface preparation; Contaminated bath.	Review and improve cleaning and activation steps; Carbon treat the bath.
Pitting	Organic contamination; Particulate matter in the bath; Hydrogen evolution.	Carbon treat the bath; Filter the solution; Optimize wetting agents and agitation.
Dull or Hazy Deposits	Low current density; Bath contamination; Incorrect temperature.	Increase current density; Carbon treat and filter the bath; Adjust temperature.

Visualizations

Experimental Workflow for Rhodium Electroplating

Caption: Workflow for the rhodium electroplating process.

Logical Relationship for Troubleshooting Plating Defects

References

• 1. manideeptechnocoats.in [manideeptechnocoats.in]
• 2. elecprec.com [elecprec.com]
• 3. Rhodium | Rhodium Plating MIL-R-46085B Spec | Prodigy Surface Tech [prodigysurfacetech.com]
• 4. silverpalaceinc.com [silverpalaceinc.com]
• 5. Gold & Rhodium Plating – jollitysilver [jollitysilverjewelry.com]
• 6. MIL-R-46085 B RHODIUM PLATING ELECTRODEPOSITED [everyspec.com]
• 7. proplate.com [proplate.com]
• 8. General Plating Procedure Instructions for Nickel, Gold, Silver, and Rhodium | Shor International [ishor.com]
• 9. Testing the Rhodium Plating Technique - Ganoksin Jewelry Making Community [ganoksin.com]
• 10. quora.com [quora.com]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. webstore.ansi.org [webstore.ansi.org]
• 13. Bench Jeweler: Library: Articles: 12 Steps for Successful Rhodium Plating [stuller.com]
• 14. A Step-by-Step Guide on Rhodium Plating Jewellery - The Bench [cooksongold.com]
• 15. proplate.com [proplate.com]
• 16. researchgate.net [researchgate.net]
• 17. Hull Cell Test Method for Electroplating Solutions | PAVCO [pavco.com]
• 18. Hull Cell Test Plate Analysis [thinktink.com]
• 19. store.astm.org [store.astm.org]
• 20. sterc.org [sterc.org]
• 21. nicoform.com [nicoform.com]

Application Notes and Protocols: Rhodium Nitrate as a Versatile Precursor for Advanced Rhodium Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of rhodium nitrate as a primary raw material for the synthesis of various technologically significant rhodium compounds. Detailed experimental protocols for the preparation of supported catalysts, coordination complexes, and nanoparticles are presented, alongside a discussion of the application of rhodium complexes in drug development, specifically targeting the MAPK signaling pathway.

Synthesis of Supported Rhodium Catalysts

Rhodium nitrate is a preferred precursor for the synthesis of supported rhodium catalysts due to its high purity and the fact that the nitrate counter-ion readily decomposes upon thermal treatment, leaving no residues that could poison the catalyst. The incipient wetness impregnation method is a widely used technique for the preparation of these catalysts.

Application: Heterogeneous Catalysis

Supported rhodium catalysts are crucial in a variety of industrial applications, including automotive catalytic converters for the reduction of NOx, and in various hydrogenation and oxidation reactions. The choice of support material can significantly influence the catalytic activity and selectivity.

Experimental Protocol: Preparation of a Rh/Al₂O₃ Catalyst

This protocol describes the synthesis of a rhodium catalyst supported on γ-alumina using the incipient wetness impregnation technique with an aqueous solution of rhodium nitrate.

Materials:

• Rhodium(III) nitrate solution (e.g., 10% w/w Rh in >5 wt. % HNO₃)

• γ-Alumina (γ-Al₂O₃) support

• Deionized water

• Drying oven

• Muffle furnace

• Tube furnace for reduction

Procedure:

• Calculate the required volume of rhodium nitrate solution: Determine the desired weight loading of rhodium on the alumina support (e.g., 0.1 wt. %). Based on the concentration of the rhodium nitrate solution and the mass of the alumina support, calculate the precise volume of the precursor solution needed.

• Impregnation: Add the calculated volume of the rhodium nitrate solution to a volume of deionized water equal to the pore volume of the γ-alumina support. Add this solution dropwise to the alumina support with constant mixing to ensure uniform distribution.

• Drying: Dry the impregnated support in an oven at 120 °C for 4 hours in static air to remove the solvent.

• Calcination: Transfer the dried material to a muffle furnace. Ramp the temperature to 600 °C at a rate of 1 °C/min and hold at this temperature for 4 hours. This step decomposes the nitrate precursor to form rhodium oxide species on the support.

• Reduction (Activation): Place the calcined catalyst in a tube furnace and reduce it under a flow of 5% H₂ in an inert gas (e.g., N₂ or Ar) at 500 °C for 30 minutes to convert the rhodium oxide to metallic rhodium, the active catalytic species.

Quantitative Data for Supported Catalyst Synthesis

Parameter	Value	Reference
Rhodium Weight Loading	0.05 - 0.1 %	[1]
Drying Temperature	120 °C	[1]
Drying Time	4 hours	[1]
Calcination Temperature	600 °C	[1]
Calcination Time	4 hours	[1]
Reduction Temperature	500 °C	[1]
Reduction Time	30 minutes	[1]

Experimental Workflow for Supported Rhodium Catalyst Synthesis

Caption: Workflow for the synthesis of a supported rhodium catalyst.

Synthesis of Rhodium Complexes

Rhodium nitrate is a valuable starting material for the synthesis of various rhodium coordination complexes, which are widely used as homogeneous catalysts and are of interest in medicinal chemistry.

Application: Homogeneous Catalysis and Precursors for Medicinal Compounds

Rhodium-phosphine complexes are highly effective homogeneous catalysts for reactions such as hydrogenation and hydroformylation. Additionally, certain rhodium complexes have shown promise as anticancer agents.

Experimental Protocol: Synthesis of a Rhodium-Phosphine Complex

This protocol details the synthesis of a rhodium-phosphine complex from rhodium trinitrate dihydrate.

Materials:

• Rhodium trinitrate dihydrate (Rh(NO₃)₃·2H₂O)

• Triphenylphosphine (PPh₃)

• 95% Ethanol

• Methanol

• Two-necked round-bottom flask

• Reflux condenser

• Nitrogen gas supply

• Magnetic stirrer and hotplate

Procedure:

• Dissolution of Rhodium Precursor: In a two-necked round-bottom flask under a nitrogen atmosphere, dissolve rhodium trinitrate dihydrate (0.215 g; 0.70 mmoles as rhodium) in the minimum quantity of methanol to obtain a clear solution.

• Preparation of Ligand Solution: In a separate flask, prepare a hot solution of triphenylphosphine (1.051 g; 4.01 mmoles) in methanol (30 ml).

• Reaction: Add the hot triphenylphosphine solution to the rhodium nitrate solution.

• Reflux: Heat the reaction mixture to reflux under a nitrogen atmosphere for 1 hour. A yellow precipitate will form in a deep red solution.

• Isolation and Purification: Cool the mixture to room temperature. Collect the yellow precipitate by filtration, wash with fresh methanol, and dry under vacuum.

Quantitative Data for Rhodium-Phosphine Complex Synthesis

Reactant	Molar Quantity	Mass/Volume	Reference
Rhodium trinitrate dihydrate	0.70 mmoles	0.215 g	[2]
Triphenylphosphine	4.01 mmoles	1.051 g	[2]
Methanol	-	30 ml	[2]
Reaction Conditions
Atmosphere	Nitrogen	[2]
Reaction Time	1 hour	[2]
Temperature	Reflux	[2]

Logical Flow for Rhodium-Phosphine Complex Synthesis

References

• 1. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. Formation and selected catalytic properties of ruthenium, rhodium, osmium and iridium nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/D1RA07470A [pubs.rsc.org]

Application Notes and Protocols: Dissolution of Rhodium Hydroxide in Nitric Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the dissolution of rhodium hydroxide in nitric acid to produce a rhodium nitrate solution. This procedure is a critical step in the synthesis of various rhodium compounds and catalysts. The information is compiled from established methodologies and safety guidelines.

Introduction

Rhodium nitrate solutions are valuable precursors in the preparation of rhodium-based catalysts and as starting materials for the synthesis of other rhodium compounds.[1][2] A common and effective method for preparing rhodium nitrate is by dissolving rhodium hydroxide in nitric acid.[3][4] This application note details the experimental procedure, presents relevant quantitative data from various methods, and outlines the necessary safety precautions.

The reaction involves the neutralization of rhodium hydroxide, a base, with nitric acid to form the soluble salt, rhodium nitrate, and water. The process can be enhanced by heating and concentrating the solution to ensure the complete conversion to high-purity rhodium nitrate.[1][2]

Quantitative Data Summary

The following table summarizes quantitative parameters from different examples found in the literature for the dissolution of rhodium hydroxide in nitric acid. These examples highlight variations in reagent quantities and concentrations.

Parameter	Example 1[1]	Example 2[1]	Example 3[3]
Starting Rhodium (as hydroxide)	30 g	30 g	Not specified
Nitric Acid Concentration	423 g/liter	282 g/liter	62%
Volume of Nitric Acid	227 ml	250 ml	40 ml (for 100g wet Rh(OH)₃)
Molar Ratio (HNO₃:Rh)	~3-5 times desirable[1]	~3-5 times desirable[1]	Not specified
Reaction Temperature	Not specified (dissolved without concentration)	95 °C (in a water bath)[1]	105 °C (heating)[3]
Concentration Step	None	Concentrated to ~1/3 of initial volume[1]	Heated, turbidity observed[3]
Final Volume	Not applicable	83 ml	Not specified

Experimental Protocol

This protocol describes a general procedure for the dissolution of rhodium hydroxide in nitric acid.

Materials and Equipment

• Rhodium hydroxide (Rh(OH)₃)

• Concentrated nitric acid (HNO₃)

• Deionized water

• Glass beakers

• Graduated cylinders

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, acid-resistant gloves, lab coat[5][6]

Procedure

Step 1: Preparation of Rhodium Hydroxide (if not already prepared)

Rhodium hydroxide can be prepared by precipitating it from a solution of a rhodium salt (e.g., rhodium chloride) by adding an alkali hydroxide solution (e.g., potassium hydroxide or sodium hydroxide) until the pH is in the neutral or alkaline range (pH 7-9).[1][3] The precipitate should be thoroughly washed with distilled or deionized water to remove impurities.[1][3] Washing can be more effective when performed with heated water (70-95 °C).[1]

Step 2: Dissolution in Nitric Acid

• Safety First: Perform all steps in a well-ventilated chemical fume hood.[5][6] Wear appropriate PPE, including safety goggles, a face shield, a lab coat, and acid-resistant gloves.[5][6]

• Carefully weigh the desired amount of rhodium hydroxide and place it in a glass beaker.

• In the fume hood, measure the required volume of nitric acid. The molar volume of nitric acid should ideally be 3 to 5 times that of the rhodium to ensure the reaction goes to completion without using an excessive amount of acid.[1]

• Slowly add the nitric acid to the beaker containing the rhodium hydroxide while stirring continuously with a magnetic stirrer. The reaction is an acid-base neutralization and can be exothermic.

Step 3: Heating and Concentration

• To ensure the complete conversion to rhodium nitrate and to obtain a high-purity solution, the mixture should be heated.[1][2]

• Place the beaker in a water bath or on a heating mantle and heat the solution to approximately 95 °C.[1]

• Concentrate the solution by heating until the volume is reduced to about 1/3 to 3/4 of the initial volume.[1][2] This step helps to drive the reaction to completion.[1]

• Allow the solution to cool down to room temperature. The resulting solution is rhodium nitrate.

Safety Precautions

• Nitric Acid: Nitric acid is a strong oxidizer and is highly corrosive.[5][7] It can cause severe skin and eye burns and is toxic if inhaled.[7] Always handle it in a chemical fume hood and wear appropriate PPE.[5][6] Avoid contact with combustible materials, metals, and bases.[5][8]

• Rhodium Compounds: While specific toxicity data for rhodium hydroxide is limited, rhodium compounds should be handled with care.

• Reaction Hazards: The reaction between nitric acid and bases can be exothermic. Add the acid slowly and with stirring. Heating should be controlled to avoid vigorous boiling.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Neutralize acidic waste before disposal if required.

Visualized Workflow

The following diagram illustrates the experimental workflow for dissolving rhodium hydroxide in nitric acid.

Caption: Workflow for Rhodium Hydroxide Dissolution.

References

• 1. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. data.epo.org [data.epo.org]
• 4. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 5. ehs.washington.edu [ehs.washington.edu]
• 6. - Division of Research Safety | Illinois [drs.illinois.edu]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]

Technical Notes & Optimization

preventing precipitation in rhodium nitrate solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing precipitation in rhodium nitrate solutions during their experiments.

Troubleshooting Guide: Precipitation in Rhodium Nitrate Solutions

Immediate action and systematic troubleshooting are crucial when precipitation is observed in rhodium nitrate solutions. This guide provides a step-by-step approach to identify the cause and rectify the issue.

Problem: An unexpected precipitate has formed in my rhodium nitrate solution.

Potential Cause	Troubleshooting Steps	Recommended Action
Insufficient Acidity (Hydrolysis)	1. Check pH: Use a calibrated pH meter or pH indicator strips to measure the solution's acidity. A pH approaching neutral (pH 7) or in the basic range significantly increases the risk of rhodium hydroxide precipitation.[1][2] 2. Visual Inspection: Observe the precipitate. A gelatinous, dark brown, or black-brownish precipitate is often indicative of rhodium hydroxide (Rh(OH)₃).[2]	Acidify the Solution: Slowly add concentrated nitric acid (HNO₃) dropwise while stirring continuously. Monitor the pH and aim for a concentration of free nitric acid up to 6% to ensure stability.[1] The rhodium(III) nitrate complex is generally stable in nitric acid solutions ranging from 0 to 3 M.
Elevated Temperature	1. Review Experimental Conditions: Check the temperature at which the solution has been stored or used. Heating rhodium nitrate solutions, especially those with insufficient acidity, can accelerate hydrolysis and induce precipitation.[2] 2. Note Temperature of Onset: If precipitation occurred during a heating step, record the temperature at which turbidity was first observed.	Cool the Solution: Immediately remove the solution from the heat source and allow it to cool to room temperature. Acidify if Necessary: Check the pH and add nitric acid as described above to re-dissolve the precipitate and stabilize the solution. For future heating steps, ensure the solution is sufficiently acidic before raising the temperature.
Contamination	1. Assess Handling Procedures: Review all materials that have come into contact with the solution (e.g., glassware, stir bars, spatulas). Contamination with alkaline substances can neutralize the acid and trigger precipitation. 2. Analyze for Impurities: If the cause is not apparent, consider analytical techniques to identify potential contaminants in the solution.	Isolate and Purify: If contamination is suspected, it may be necessary to separate the precipitate by filtration. The precipitate can potentially be redissolved in fresh nitric acid. Ensure all labware is scrupulously clean for future experiments.
Extended Storage in Improper Conditions	1. Check Storage Duration and Conditions: Note how long the solution has been stored and the storage conditions (temperature, light exposure). Prolonged storage, even at room temperature, can lead to slow hydrolysis if the solution is not adequately acidified.[2]	Re-acidify and Monitor: Add a small amount of nitric acid to ensure the solution remains acidic. Store the solution in a cool, dark place. For long-term storage, periodic checks of the solution's clarity and pH are recommended.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of precipitation in rhodium nitrate solutions?

A1: The primary cause of precipitation is the hydrolysis of the rhodium(III) ion (Rh³⁺) to form insoluble rhodium(III) hydroxide (Rh(OH)₃). This chemical reaction is highly dependent on the pH of the solution. In neutral or alkaline conditions, the equilibrium shifts towards the formation of the hydroxide precipitate.

Q2: How can I prevent precipitation in my rhodium nitrate solution?

A2: The most effective method to prevent precipitation is to maintain an acidic environment. This is typically achieved by adding free nitric acid to the solution. Commercial rhodium nitrate solutions often contain up to 6% free nitric acid to ensure stability.[1] Maintaining a nitric acid concentration in the range of 0-3 M has been shown to keep the rhodium nitrate complex stable.

Q3: What is the ideal pH range for storing rhodium nitrate solutions?

A3: While a specific pH range is not always cited, the key is to maintain a sufficiently acidic condition to prevent hydrolysis. Rhodium hydroxide precipitation is known to occur at a pH of 7 or higher.[2] Therefore, the pH should be kept well below this level.

Q4: Can I heat a rhodium nitrate solution?

A4: Heating a rhodium nitrate solution can be done, but it increases the risk of precipitation, especially if the solution is not sufficiently acidic. A stable rhodium nitrate solution, prepared through specific methods, has been shown to be stable up to 110°C without forming turbidity.[2] Before heating, it is crucial to ensure the presence of adequate free nitric acid.

Q5: If a precipitate has formed, can it be redissolved?

A5: In many cases, yes. If the precipitate is rhodium hydroxide, it can often be redissolved by carefully adding concentrated nitric acid to the solution while stirring. This will lower the pH and shift the equilibrium back towards the soluble rhodium(III) nitrate complex.

Q6: How should I store my rhodium nitrate solution for long-term stability?

A6: For long-term storage, ensure the solution is adequately acidified with nitric acid. Store it in a tightly sealed container in a cool, dark place. Periodically inspect the solution for any signs of cloudiness or precipitation. A properly prepared and acidified solution can remain stable for several weeks at room temperature.[2]

Experimental Protocol: Preparation of a Stable Rhodium Nitrate Solution

This protocol is based on methods described in the scientific literature to produce a rhodium nitrate solution that is stable against precipitation upon heating and during long-term storage.[2]

Objective: To prepare a stable aqueous solution of rhodium(III) nitrate.

Materials:

• Rhodium black

• Concentrated sulfuric acid (98%)

• Alkaline solution (e.g., aqueous sodium hydroxide or ammonia)

• Concentrated nitric acid (62-70%)

• Deionized water

• Quartz crucible or other heat-stable vessel

• Heating mantle or hot plate

• Filtration apparatus

• pH meter or pH indicator strips

Procedure:

• Dissolution of Rhodium Black:

  • In a heat-stable vessel, add rhodium black to concentrated sulfuric acid.

  • Heat the mixture to a temperature between 260°C and 330°C for 0.2 to 2.0 hours to convert the rhodium black into rhodium sulfate.

  • Allow the solution to cool. If any unreacted rhodium black or other solids are present, filter the solution.

• Precipitation of Rhodium Hydroxide:

  • Carefully add an alkaline solution (e.g., sodium hydroxide solution) to the rhodium sulfate solution to neutralize the sulfuric acid and raise the pH.

  • Continue adding the alkaline solution until the pH of the solution is between 7 and 9, which will cause the precipitation of rhodium as rhodium hydroxide (Rh(OH)₃).[2]

• Separation and Washing of Rhodium Hydroxide:

  • Separate the precipitated rhodium hydroxide from the solution by filtration.

  • Wash the precipitate thoroughly with deionized water to remove any residual alkaline solution and other impurities.

• Formation of Rhodium Nitrate Solution:

  • Transfer the washed rhodium hydroxide precipitate to a clean vessel.

  • Add concentrated nitric acid to the rhodium hydroxide to dissolve it and form a rhodium nitrate solution.

• Stabilization (Optional but Recommended):

  • To enhance stability, the resulting rhodium nitrate solution can be concentrated by heating. Heat the solution to between 70°C and 100°C, allowing the volume to reduce. This step is believed to drive the reaction to completion and form a more stable rhodium nitrate complex.

Stability Data Summary:

The following table summarizes the observed stability of rhodium nitrate solutions under different preparatory and storage conditions as described in the literature.

Preparation Method	Heating Conditions	Storage Conditions	Observed Stability	Reference
Conventional (RhCl₃ + NaOH → Rh(OH)₃, then + HNO₃)	Heated to 105°C	Room temperature (20-25°C) for 2 weeks	Brown turbidity formed upon heating. Black-brownish turbidity formed after 2 weeks of storage.	[2]
Protocol described above	Heated to 110°C	Room temperature for approximately 15 weeks	No turbidity produced upon heating. No turbidity produced during storage.	[2]
Commercial Solution	Not specified	Not specified	Stable with up to 6% free nitric acid.	[1]
Experimental Solution	Not specified	Not specified	The Rh(NO₃)₃ complex is stable in 0-3 M nitric acid.

Visualizations

References

• 1. Rhodium nitrate | Johnson Matthey [matthey.com]
• 2. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]

Technical Support Center: Aqueous Rhodium Nitrate Solutions

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in maintaining the stability of aqueous rhodium nitrate solutions during their experiments.

Troubleshooting Guide

Issue: Precipitate Formation in the Rhodium Nitrate Solution

Symptoms:

• The appearance of a solid precipitate, which may be brown or black, in the rhodium nitrate solution.

• The solution appears turbid or cloudy.

Possible Cause: The primary cause of precipitate formation is the hydrolysis of rhodium(III) ions in an insufficiently acidic environment. As the pH of the solution increases, rhodium ions react with water to form insoluble rhodium hydroxides or oxides.

Resolution:

• pH Adjustment: Carefully add dilute nitric acid (e.g., 0.1 M to 1 M) dropwise to the solution while stirring. This will lower the pH and redissolve the precipitate. Commercial rhodium nitrate solutions are often stabilized with up to 6% free nitric acid to prevent this issue.[1]

• Storage: Store the stabilized solution in a tightly sealed container to prevent the absorption of atmospheric contaminants that could alter the pH.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in aqueous rhodium nitrate solutions?

A1: The main cause of instability is hydrolysis. Rhodium(III) ions are susceptible to reacting with water molecules, especially at higher pH levels, leading to the formation of insoluble rhodium hydroxides and oxides.[2] To counteract this, it is crucial to maintain an acidic environment, typically by ensuring the presence of free nitric acid.[1]

Q2: How can I prevent my aqueous rhodium nitrate solution from becoming unstable?

A2: The most effective method for preventing instability is to maintain a sufficiently acidic environment. Storing and handling the solution in a dilute nitric acid medium is recommended. Commercial solutions often contain up to 6% free nitric acid to ensure stability.[1]

Q3: My rhodium nitrate solution has changed color but has not formed a precipitate. What does this indicate?

A3: A subtle color change without precipitation may indicate a change in the coordination sphere of the rhodium ion. This can be an early indicator of hydrolysis, where nitrate ligands might be substituted by hydroxide ions. Monitoring the solution's UV-Vis spectrum can help detect such changes.

Q4: Can I heat my aqueous rhodium nitrate solution?

A4: Heating can accelerate decomposition and hydrolysis, potentially leading to the release of irritating nitrogen oxide vapors and the formation of precipitates.[3] If heating is necessary for an experimental procedure, it should be done with caution in a well-ventilated area, and the solution's acidity should be carefully controlled.

Data Presentation

Table 1: Qualitative Relationship Between pH and Stability of Aqueous Rhodium Nitrate

pH Range	Observation	Stability Status
< 2	Clear, stable solution	High
2 - 4	Potential for slow hydrolysis over time	Moderate
> 4	Precipitate formation (hydroxides/oxides)	Low (Unstable)

This table is illustrative and based on general principles of metal salt solution chemistry, as specific quantitative data for rhodium nitrate was not available in the search results.

Experimental Protocols

Protocol for Monitoring the Stability of Aqueous Rhodium Nitrate

Objective: To monitor the stability of an aqueous rhodium nitrate solution over time by measuring pH and observing physical changes.

Materials:

• Aqueous rhodium nitrate solution

• Calibrated pH meter with an electrode suitable for acidic solutions

• Dilute nitric acid (0.1 M)

• Deionized water

• Sealed storage container (e.g., glass bottle with a PTFE-lined cap)

• UV-Vis spectrophotometer (optional)

Procedure:

• Initial Measurement:

  • Upon receiving or preparing the rhodium nitrate solution, measure and record the initial pH.

  • Visually inspect the solution for any turbidity or precipitates and record your observations.

  • (Optional) If available, measure and record the initial UV-Vis absorption spectrum of the solution.

• Storage:

  • Store the solution in a tightly sealed container at room temperature, away from direct sunlight.

• Periodic Monitoring (e.g., weekly):

  • Visually inspect the solution for any changes in color, clarity, or the formation of precipitates.

  • Carefully measure and record the pH of the solution.

  • (Optional) Measure and record the UV-Vis spectrum and compare it to the initial measurement. Look for any shifts in the maximum absorbance wavelength (λmax) or changes in the spectral shape.

• Data Analysis and Intervention:

  • If a significant increase in pH is observed, or if the solution becomes turbid, it is an indication of instability due to hydrolysis.

  • To restabilize the solution, add dilute nitric acid dropwise while stirring until the precipitate (if any) redissolves and the pH is lowered to a stable range (ideally below 2).

  • Record the amount of acid added and the final pH.

Visualizations

References

• 1. Rhodium nitrate | Johnson Matthey [matthey.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]

dealing with halide impurities in rhodium nitrate

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying, quantifying, and removing halide impurities from rhodium nitrate solutions.

Frequently Asked Questions (FAQs)

Q1: Why are halide impurities, such as chloride, a concern in rhodium nitrate solutions?

A1: Halide ions are strong ligands that can coordinate with rhodium, altering its catalytic activity and selectivity. This can lead to catalyst deactivation or poisoning, resulting in reduced reaction yields and inconsistent experimental outcomes.[1][2][3][4][5] The presence of halides can also affect the stability of the rhodium nitrate solution itself.[6][7][8]

Q2: What are the common sources of halide impurities in rhodium nitrate?

A2: The most common source of halide impurities is the starting material used for the synthesis of rhodium nitrate. For instance, if rhodium chloride is used as a precursor, residual chloride ions can remain in the final product if the conversion and purification processes are incomplete.

Q3: What are the typical symptoms of halide contamination in my rhodium-catalyzed reaction?

A3: Symptoms of halide contamination can include:

• Reduced Catalytic Activity: Slower reaction rates or incomplete conversion of starting materials.

• Changes in Selectivity: Formation of undesired byproducts.

• Catalyst Deactivation: Complete cessation of the catalytic reaction over time.[1][2][3][4][5]

• Precipitation or Color Change: In some cases, the formation of insoluble rhodium-halide complexes may be observed.

Q4: What is a generally acceptable level of halide impurities in rhodium nitrate for catalytic applications?

A4: While there is no universally defined threshold, and the tolerance to halides is reaction-dependent, high-purity rhodium nitrate for sensitive catalytic applications should ideally have a low halide content.[6] For many applications, a halide concentration below 50 ppm is desirable. However, for certain highly sensitive catalytic systems, even lower levels may be required.

Troubleshooting Guide

This guide addresses specific issues you might encounter related to halide impurities in your rhodium nitrate solutions.

Observed Problem	Potential Cause	Recommended Action
Reduced reaction rate or catalyst deactivation.	Halide impurity poisoning the rhodium catalyst.[1][2][3][4][5]	1. Quantify the halide concentration in your rhodium nitrate stock solution using the provided analytical protocols. 2. If the halide level is high, purify the rhodium nitrate solution using one of the recommended removal methods.
Inconsistent results between different batches of rhodium nitrate.	Varying levels of halide impurities in different batches.	1. Analyze the halide content of each new batch of rhodium nitrate before use. 2. Establish an internal quality control specification for acceptable halide levels.
Formation of an unexpected precipitate in the reaction mixture.	Formation of insoluble rhodium-halide complexes.	1. Isolate and analyze the precipitate to confirm the presence of halides. 2. Purify the rhodium nitrate solution to remove halide ions.
Cloudiness or precipitate forms upon addition of silver nitrate to the rhodium nitrate solution.	Presence of halide impurities.	This is a qualitative indication of halide contamination. Proceed with a quantitative analysis to determine the extent of the impurity.

Experimental Protocols

Protocol 1: Quantitative Determination of Chloride Impurities by Titration (Adapted from Mohr's Method)

This protocol describes the determination of chloride ion concentration in a rhodium nitrate solution by titration with silver nitrate.

Materials:

• Silver nitrate (AgNO₃) solution, standardized (e.g., 0.01 M)

• Potassium chromate (K₂CrO₄) indicator solution (5% w/v in deionized water)

• Deionized water

• Burette (50 mL)

• Pipettes

• Erlenmeyer flasks (250 mL)

• Magnetic stirrer and stir bar

Procedure:

• Accurately pipette a known volume (e.g., 10.00 mL) of the rhodium nitrate solution into a 250 mL Erlenmeyer flask.

• Dilute the sample with approximately 50 mL of deionized water.

• Add 1 mL of the potassium chromate indicator solution. The solution should turn a pale yellow.

• Titrate with the standardized silver nitrate solution while continuously stirring.

• The endpoint is reached upon the first appearance of a permanent reddish-brown precipitate of silver chromate.[9][10][11]

• Record the volume of silver nitrate solution used.

• Repeat the titration at least two more times for accuracy.

Calculation:

Chloride (mg/L) = [(V_AgNO₃ × M_AgNO₃ × 35453) / V_sample]

Where:

• V_AgNO₃ = Volume of AgNO₃ solution used (L)

• M_AgNO₃ = Molarity of AgNO₃ solution (mol/L)

• 35453 = Molar mass of chloride (mg/mol)

• V_sample = Volume of the rhodium nitrate sample (L)

Protocol 2: Removal of Halide Impurities by Silver Nitrate Precipitation

This protocol details the removal of halide impurities from a rhodium nitrate solution by precipitation as silver halides.

Materials:

• Silver nitrate (AgNO₃)

• Deionized water

• Centrifuge and centrifuge tubes or filtration apparatus (e.g., Büchner funnel and filter paper)

• Beakers

• Stirring rod

Procedure:

• Dissolve the rhodium nitrate salt in a minimal amount of deionized water in a beaker.

• In a separate beaker, prepare a solution of silver nitrate. The amount of silver nitrate should be in slight stoichiometric excess to the amount of halide impurity determined in Protocol 1.

• Slowly add the silver nitrate solution to the rhodium nitrate solution while stirring. A white precipitate of silver chloride (or other silver halide) will form.[12]

• Gently heat the mixture to approximately 60-70°C and stir for 30-60 minutes to promote complete precipitation and coagulation of the silver halide.

• Allow the mixture to cool to room temperature and then cool further in an ice bath to minimize the solubility of the silver halide.

• Separate the precipitate by either centrifugation or filtration.

• Carefully decant or collect the supernatant/filtrate, which is the purified rhodium nitrate solution.

• To ensure all rhodium is recovered, the precipitate can be washed with a small amount of cold deionized water, and the washings combined with the purified solution.

• (Optional) Test a small portion of the purified solution with a drop of silver nitrate solution to ensure complete removal of halides. No further precipitation should be observed.

Protocol 3: Purification of Rhodium Nitrate by Ion-Exchange Chromatography

This protocol outlines the use of an anion-exchange resin to remove halide impurities from a rhodium nitrate solution.

Materials:

• Anion-exchange resin (e.g., Amberlite® IRA-400 or similar)

• Chromatography column

• Deionized water

• Nitric acid (HNO₃), dilute (e.g., 0.1 M)

• Sodium hydroxide (NaOH), dilute (e.g., 1 M)

• Beakers and collection flasks

Procedure:

• Resin Preparation:

  • Prepare a slurry of the anion-exchange resin in deionized water and pour it into the chromatography column.

  • Wash the resin with several column volumes of deionized water.

  • Activate the resin by passing 2-3 column volumes of 1 M NaOH through the column, followed by a thorough wash with deionized water until the eluent is neutral.

  • Equilibrate the column by passing 2-3 column volumes of dilute nitric acid (e.g., 0.1 M) through it. This will convert the resin to the nitrate form. Finally, wash with deionized water until the eluent is neutral.

• Sample Loading:

  • Carefully load the halide-containing rhodium nitrate solution onto the top of the resin bed.

• Elution:

  • Elute the purified rhodium nitrate from the column using deionized water or a very dilute nitric acid solution as the mobile phase. Rhodium, as a cation or neutral complex in a nitrate solution, will not strongly bind to the anion-exchange resin.

  • The halide anions will be retained by the resin.

• Fraction Collection:

  • Collect the eluent in fractions and monitor the rhodium concentration (e.g., by color or UV-Vis spectroscopy) to determine which fractions contain the purified product.

• Resin Regeneration:

  • The resin can be regenerated for future use by eluting the bound halides with a concentrated salt solution (e.g., 2 M NaCl) or a strong base (e.g., 1 M NaOH), followed by the activation and equilibration steps.

Visualizations

Workflow for Halide Detection and Removal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Electrocatalytic nitrate reduction on rhodium sulfide compared to Pt and Rh in the presence of chloride - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. Rhodium nitrate | Johnson Matthey [matthey.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. fishersci.com [fishersci.com]
• 9. canterbury.ac.nz [canterbury.ac.nz]
• 10. epa.gov [epa.gov]
• 11. canterbury.ac.nz [canterbury.ac.nz]
• 12. Facile Preparation of Silver Halide Nanoparticles for Biological Application and Waste Water Treatment [scirp.org]

Technical Support Center: Optimizing Rhodium Nitrate Concentration for Catalysis

This technical support center is designed for researchers, scientists, and drug development professionals working with rhodium nitrate-based catalysts. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of rhodium nitrate in catalysis?

A1: Rhodium(III) nitrate is primarily used as a precursor for the synthesis of heterogeneous catalysts.[1][2][3] The nitrate ligands are advantageous as they decompose into gaseous products upon heating, leaving behind no contaminating residues on the catalyst support.[1] This is critical for applications such as automotive emissions control and the electrochemical deposition of rhodium metals.[1]

Q2: How does the concentration of the rhodium nitrate precursor solution affect the final catalyst?

A2: The concentration of the rhodium(III) nitrate solution directly influences the rhodium loading on the support material.[4][5] Varying the rhodium loading can, in turn, affect the size of the resulting metal particles on the support, which is a critical factor for catalytic activity and selectivity.[4][5]

Q3: What are common support materials for rhodium catalysts derived from rhodium nitrate?

A3: Alumina (Al₂O₃) is a very common support material for rhodium catalysts due to its unique pore structure, stability, and low cost.[4][5][6] Other supports like silica (SiO₂) and ceria-zirconia have also been investigated for specific applications like partial oxidation of methane.[7]

Q4: Are there any safety precautions I should take when working with rhodium nitrate?

A4: Yes, rhodium(III) nitrate is an oxidizing agent and can be corrosive. It is also associated with health and environmental hazards.[3] Always consult the Safety Data Sheet (SDS) before use and handle it in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guide

Issue 1: Low Catalytic Activity

Q: My catalyst, prepared from a rhodium nitrate solution, is showing lower than expected activity. What are the possible causes and solutions?

A: Low catalytic activity can stem from several factors related to the rhodium concentration and catalyst preparation.

Potential Causes:

• Insufficient Rhodium Loading: The concentration of your rhodium nitrate precursor solution may be too low, resulting in a low active metal loading on the support.

• Poor Rhodium Dispersion: Even with adequate loading, the rhodium particles may not be well-dispersed on the support surface, leading to a smaller active surface area.

• Incomplete Precursor Decomposition: The calcination step may not have been sufficient to completely decompose the nitrate precursor to the active metallic rhodium.

• Catalyst Poisoning: Impurities in the reactants or solvent can poison the active rhodium sites. For instance, chloride ions are known to act as poisons in many catalytic applications.[8]

Troubleshooting and Optimization:

• Increase Rhodium Nitrate Concentration: Prepare a new catalyst with a higher concentration of the rhodium nitrate precursor solution to increase the weight loading of rhodium on the support.[4][5]

• Optimize Catalyst Preparation Method:

  • Incipient Wetness Impregnation: Ensure the volume of the rhodium nitrate solution is equal to the pore volume of the support for uniform impregnation.

  • Drying and Calcination: Optimize the drying and calcination temperatures and times. A slow temperature ramp during calcination can help in better dispersion of the metal particles.[4][5]

• Characterize Your Catalyst: Use techniques like H₂ chemisorption to determine the metal dispersion and active surface area.[4][5] X-ray Diffraction (XRD) can be used to determine the average crystallite size.[8]

• Purify Reactants: Ensure your reactants and solvents are free from potential catalyst poisons.

Issue 2: Poor Selectivity in Hydroformylation

Q: I am using a rhodium catalyst for hydroformylation, but the selectivity towards the desired aldehyde is poor. How can I optimize this?

A: Poor selectivity in hydroformylation can be influenced by the catalyst's electronic and steric properties, which are affected by the rhodium species and ligands.

Potential Causes:

• Formation of Undesired Rhodium Species: The reaction conditions might favor the formation of rhodium clusters, such as Rh₆(CO)₁₆, which are inactive or show different selectivity.[9]

• Ligand Degradation: The phosphine ligands, often used in hydroformylation, can be oxidized or degraded, especially in the presence of impurities like hydroperoxides.[9] This alters the steric and electronic environment of the rhodium center.

• Sub-optimal Rhodium-to-Ligand Ratio: An incorrect ratio can lead to the formation of less selective catalytic species.

Troubleshooting and Optimization:

• Control Reaction Conditions: Operate under conditions that disfavor the formation of inactive rhodium clusters. This might involve adjusting temperature, pressure, and syngas (CO/H₂) ratio.[9]

• Use High-Purity Reactants: Ensure the olefin substrate is free from peroxides, which can be formed by autoxidation.[9]

• Optimize Ligand Concentration: Experiment with different rhodium-to-ligand ratios to find the optimal balance for high selectivity.

• In-situ Monitoring: Utilize techniques like operando FTIR spectroscopy to monitor the catalyst structure during the reaction and identify any changes or degradation.[9]

Issue 3: Catalyst Deactivation Over Time

Q: My rhodium catalyst deactivates quickly during the reaction. What are the common deactivation mechanisms and how can I mitigate them?

A: Catalyst deactivation is a common issue and can occur through several mechanisms.

Potential Causes:

• Sintering: At high temperatures, small rhodium particles can migrate and agglomerate into larger particles, reducing the active surface area.[10]

• Strong Metal-Support Interaction (SMSI): In an oxidizing atmosphere at high temperatures, rhodium can interact strongly with the alumina support, leading to the formation of rhodium aluminate or encapsulation of rhodium particles, which are less active.[6]

• Fouling: Deposition of carbonaceous materials (coke) or other byproducts on the active sites can block access to the reactants.[10]

• Poisoning: As mentioned earlier, impurities in the feed can irreversibly bind to the active sites.[10]

Troubleshooting and Optimization:

• Control Reaction Temperature: Operate at the lowest possible temperature that still provides a reasonable reaction rate to minimize sintering.

• Choose an Appropriate Support: For high-temperature reactions, consider supports that have weaker interactions with rhodium or are more thermally stable.

• Regeneration: Depending on the deactivation mechanism, it may be possible to regenerate the catalyst. For example, coke can sometimes be burned off in a controlled oxidation step. Redispersion of sintered particles can be attempted through specific regeneration procedures.[10]

• Feed Purification: Rigorously purify the reactant streams to remove any potential poisons.

Data Presentation

Table 1: Effect of Rhodium Loading on Particle Size and Dispersion

Rhodium Loading (wt%)	Support	H₂ Reduction Temperature (°C)	Average Particle Size (nm)	Dispersion (%)	Reference
0.05	γ-Al₂O₃	500	<1	-	[4][5]
0.1	γ-Al₂O₃	700	1.6	-	[4][5]
0.1	γ-Al₂O₃	900	9.2	-	[4][5]

Note: Dispersion values were listed in a supplementary table in the source material and are not reproduced here.

Experimental Protocols

1. Catalyst Preparation via Incipient Wetness Impregnation

This protocol describes the synthesis of Rh/Al₂O₃ catalysts.[4][5]

• Materials: Rhodium(III) nitrate solution (e.g., 10% w/w Rh), γ-Al₂O₃ support.

• Procedure:

  • Calculate the required volume of the rhodium(III) nitrate solution to achieve the desired weight loading of rhodium on the γ-Al₂O₃ support.

  • Add the calculated volume of the rhodium nitrate solution dropwise to the γ-Al₂O₃ support until the pores are completely filled (incipient wetness).

  • Dry the impregnated support in a furnace at 120 °C for 4 hours in static air.

  • Calcine the dried catalyst by ramping the temperature to 600 °C at a rate of 1 °C/min and holding for 4 hours.

2. Catalyst Characterization: H₂ Chemisorption

This method is used to determine the rhodium dispersion and active metal surface area.[5]

• Instrumentation: Micromeritics ASAP 2020 Plus or similar chemisorption analyzer.

• Procedure:

  • Load 700-900 mg of the catalyst sample into the analysis tube.

  • Reduce the catalyst in-situ by flowing H₂ at 500 °C for 1 hour.

  • Evacuate the sample at 500 °C for 2 hours to remove adsorbed hydrogen.

  • Cool the sample to 35 °C and maintain it under vacuum for 1 hour.

  • Collect the H₂ adsorption isotherm at 35 °C.

  • Calculate the dispersion assuming a H/Rh stoichiometry of 1:1.

Visualizations

Caption: Experimental workflow for catalyst preparation, characterization, and testing.

Caption: Troubleshooting logic for addressing low catalytic performance.

References

• 1. Rhodium Nitrate [benchchem.com]
• 2. Rhodium nitrate | Johnson Matthey [matthey.com]
• 3. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nacatsoc.org [nacatsoc.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01807A [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]

Rhodium Nitrate Solution Preparation: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the preparation of rhodium nitrate solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and storage of rhodium nitrate solutions.

Issue 1: The rhodium nitrate solution becomes turbid or forms a precipitate upon standing or heating.

• Question: Why is my rhodium nitrate solution, which was initially clear, now cloudy or contains a precipitate?

• Answer: This is a common issue primarily caused by two factors: hydrolysis of rhodium(III) ions or the presence of impurities from the starting materials.

  • Hydrolysis: Rhodium(III) ions in aqueous solution are prone to hydrolysis, forming insoluble rhodium hydroxide or other rhodium-containing compounds. This process is accelerated by heating and can occur over time during storage. To prevent this, it is crucial to maintain a sufficient concentration of free nitric acid in the solution, which keeps the rhodium ions in a stable, soluble state.[1][2]

  • Impurities: If the rhodium nitrate solution was prepared from rhodium hydroxide, the purity of the hydroxide is critical. If the rhodium hydroxide was precipitated from a rhodium chloride solution, incomplete conversion can leave chloride or other impurities in the hydroxide.[3][4] These impurities can promote the decomposition and precipitation of rhodium compounds in the final nitrate solution, especially upon heating or long-term storage.[1][3] A more stable solution is typically achieved when starting from high-purity rhodium hydroxide.[3][4]

Issue 2: The dissolution of the rhodium precursor in nitric acid is slow or incomplete.

• Question: I am having difficulty dissolving my rhodium precursor (e.g., rhodium hydroxide) in nitric acid. What could be the cause?

• Answer: The reactivity of the rhodium precursor is key. Aged or improperly prepared rhodium hydroxide can be less reactive. Ensure the rhodium hydroxide is freshly prepared and has been thoroughly washed to remove any residual salts from the precipitation step.[5] The concentration of the nitric acid also plays a role; using a molar excess of nitric acid is recommended to facilitate complete dissolution.[5] Gentle heating can also aid dissolution, but be mindful that excessive heat can promote hydrolysis if the solution is not adequately stabilized with sufficient free nitric acid.

Issue 3: The color of the rhodium nitrate solution is not the expected dark orange-brown.

• Question: My rhodium nitrate solution has an unusual color. What does this indicate?

• Answer: A standard rhodium nitrate solution is typically a dark orange-brown to red-brown color.[6][7] A significant deviation from this could indicate the presence of impurities or the formation of different rhodium complexes. The specific rhodium(III) aqua and nitrato complexes present in the solution can influence its color.[8][9] The concentration of nitric acid can affect the equilibrium between these species.[8] If you suspect impurities, it may be necessary to purify your rhodium precursor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for preparing a stable rhodium nitrate solution?

A1: The most reliable method for preparing a stable rhodium nitrate solution involves a multi-step process starting from rhodium black to ensure high purity of the intermediate rhodium hydroxide.[1][3] This method minimizes impurities that can lead to instability. The key steps are:

• Dissolving rhodium black in hot, concentrated sulfuric acid.

• Precipitating rhodium hydroxide by neutralizing the resulting solution with an alkali (e.g., sodium hydroxide or potassium hydroxide) to a pH of 7-9.

• Thoroughly washing the rhodium hydroxide precipitate with hot, deionized water to remove sulfates and other impurities.

• Dissolving the purified, wet rhodium hydroxide in nitric acid.

• Optionally, the resulting solution can be concentrated by heating to ensure the complete conversion to rhodium nitrate.[5]

Q2: How much free nitric acid is needed to stabilize the rhodium nitrate solution?

A2: Commercially prepared stable rhodium nitrate solutions often contain up to 6% free nitric acid to prevent hydrolysis.[2] The exact amount needed can depend on the rhodium concentration. Studies have shown that in nitric acid concentrations of 1-6 M, rhodium exists predominantly as mononitrato complexes, while at higher concentrations (≥12 M), di- and trinitrato complexes are more common.[8] The formation of these nitrato complexes contributes to the stability of the solution.

Q3: What are the appropriate storage conditions for a rhodium nitrate solution?

A3: Rhodium nitrate solutions should be stored in tightly sealed glass containers in a cool, dry, and well-ventilated area.[6][10][11] They should be kept away from reducing agents, combustible materials, and metals due to their corrosive and oxidizing nature.[6][12][13]

Q4: Is rhodium nitrate soluble in water?

A4: Yes, rhodium(III) nitrate is soluble in water.[4][7][9][13] Reports of insolubility may refer to the anhydrous salt or specific complexes, but for practical laboratory purposes, it is considered a water-soluble compound.[14] The primary challenge is maintaining its stability in solution, not its initial solubility.

Q5: What safety precautions should be taken when handling rhodium nitrate and its solutions?

A5: Rhodium nitrate is a corrosive and oxidizing substance.[8][11][13][15][16][17] Always handle it in a well-ventilated area or under a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11] Avoid contact with skin and eyes, and do not inhale vapors or mists.[6] In case of a spill, it should be cleaned up promptly, and the area should be neutralized if necessary.[6]

Quantitative Data

Table 1: Effect of Nitric Acid Concentration on Rhodium(III) Speciation and Solution Stability

Nitric Acid (HNO₃) Concentration	Predominant Rhodium(III) Species	Solution Stability
Low (e.g., < 1 M)	Aqua complexes (e.g., [Rh(H₂O)₆]³⁺)	Prone to hydrolysis and precipitation
1 M - 6 M	Mononitrato complexes	Generally stable[8]
≥ 12 M	Di- and trinitrato complexes	High stability[8]
Commercial Formulation	Varies	Often contains up to 6% free HNO₃ for stability[2]

Experimental Protocols

Protocol 1: Preparation of High-Purity Rhodium Hydroxide from Rhodium Chloride (for subsequent conversion to Rhodium Nitrate)

This protocol describes the preparation of rhodium hydroxide, a common precursor for rhodium nitrate solutions.

• Dissolution of Rhodium Chloride: Begin with a solution of rhodium(III) chloride.

• Precipitation: Slowly add a solution of potassium hydroxide (e.g., 4 N) to the rhodium chloride solution while stirring until the pH reaches 8.0.[5] This will precipitate rhodium hydroxide.

• Filtration: Filter the precipitated rhodium hydroxide from the solution.

• Washing: Wash the precipitate thoroughly with hot (90°C) distilled water to remove residual chloride and potassium salts.[5] This step is critical for the stability of the final rhodium nitrate solution. The washed rhodium hydroxide is now ready to be dissolved in nitric acid.

Protocol 2: Preparation of Stable Rhodium Nitrate Solution from Purified Rhodium Hydroxide

This protocol details the final step in preparing the rhodium nitrate solution.

• Reaction with Nitric Acid: Add the freshly prepared and washed rhodium hydroxide (containing a known amount of rhodium, e.g., 30 g) to a calculated volume of nitric acid (e.g., 250 ml of a 282 g/liter solution).[5]

• Dissolution and Concentration (Optional but Recommended): Heat the mixture in a water bath at 95°C.[5] Allow the solution to concentrate to approximately one-third of its initial volume. This heating and concentration step helps to ensure the complete conversion of the precursor to rhodium nitrate, resulting in a more stable and purer solution.[5]

• Final Solution: After cooling, the resulting solution is a stable stock of rhodium nitrate.

Visualizations

Experimental Workflow for Stable Rhodium Nitrate Solution Preparation

Caption: Workflow for preparing a stable rhodium nitrate solution.

Troubleshooting Logic for Rhodium Nitrate Solution Instability

Caption: Troubleshooting guide for rhodium nitrate solution instability.

References

• 1. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 2. Rhodium nitrate | Johnson Matthey [matthey.com]
• 3. data.epo.org [data.epo.org]
• 4. pgmschem.com [pgmschem.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. pgmschem.com [pgmschem.com]
• 8. researchgate.net [researchgate.net]
• 9. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 10. fishersci.fr [fishersci.fr]
• 11. afgsci.com [afgsci.com]
• 12. fishersci.com [fishersci.com]
• 13. chembk.com [chembk.com]
• 14. Rhodium(III) nitrate CAS#: 10139-58-9 [m.chemicalbook.com]
• 15. scribd.com [scribd.com]
• 16. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Rhodium Electrodeposition from Nitrate Baths

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with rhodium electrodeposition, with a specific focus on the challenges presented by nitrate-containing baths.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with using nitrate in rhodium electrodeposition baths?

While sulfate and phosphate-based electrolytes are more common for rhodium plating, nitrate baths present unique challenges. The primary issue is the cathodic reduction of the nitrate anion during electrolysis.[1] This can lead to several problems, including:

• Reduced Cathode Efficiency: A portion of the electrical current is consumed in the reduction of nitrate ions rather than the deposition of rhodium, leading to slower plating rates.

• Deposit Contamination: Byproducts of nitrate reduction can be incorporated into the rhodium deposit, affecting its purity, density, and mechanical properties.

• Increased Internal Stress: The inclusion of foreign species and the evolution of gases at the cathode can significantly increase the internal stress of the rhodium deposit, potentially leading to cracking and poor adhesion.

• Bath Instability: The continuous reduction of nitrate alters the chemical composition and pH of the bath, making it difficult to control and maintain over time.

Q2: What are the typical components of a rhodium electroplating bath?

A rhodium electroplating bath generally consists of:

• A Rhodium Salt: This provides the rhodium ions for deposition. While rhodium sulfate and phosphate are most common, rhodium nitrate can also be used.[2]

• An Acid: Typically, sulfuric acid or phosphoric acid is used to ensure high conductivity and to prevent the hydrolysis of rhodium salts, which can lead to the precipitation of rhodium hydroxide.[3] In a nitrate bath, nitric acid would be the corresponding acid.

• Additives: Various proprietary additives may be included to act as brighteners, levelers, and stress relievers.[2]

Q3: What are the common sources of contamination in a rhodium plating bath and how can they be addressed?

Contamination is a frequent cause of plating defects. Common sources include:

• Organic Contamination: This can originate from dust, stop-off lacquers, or leaching from tank materials.[1] Regular carbon treatment can effectively remove organic impurities.[1]

• Inorganic Contamination: Metallic impurities can be introduced from the substrate, anodes, or impure chemicals. Nickel is a common contaminant that has a relatively low adverse effect compared to other metals.[4] For most metallic contaminants, there are no simple and effective methods for purification of the rhodium bath.

• Improper Rinsing: Drag-in of cleaning agents or other process solutions can alter the bath's pH and introduce contaminants.[5] Thorough rinsing with deionized water between process steps is crucial.

Troubleshooting Guides

Issue 1: Dull or Hazy Deposits

Dull or hazy deposits are a common issue that can arise from several factors.

Potential Cause	Recommended Action
Incorrect Current Density	Verify and adjust the current density to the recommended range. High current densities can lead to "burning" and dull deposits.
Bath Contamination	Perform a carbon treatment to remove organic contaminants. Check for and eliminate sources of metallic contamination.
Incorrect Bath Temperature	Ensure the bath temperature is within the optimal range. Higher temperatures can sometimes cause dullness.
Low Rhodium Concentration	Analyze the rhodium concentration in the bath and replenish as needed.
Improper Agitation	Ensure adequate and uniform agitation to maintain a homogenous solution at the cathode surface.[6]

Troubleshooting Workflow for Dull/Hazy Deposits

Troubleshooting workflow for dull or hazy rhodium deposits.

Issue 2: Cracking or Peeling of the Deposit

Cracking and peeling are indicative of high internal stress and poor adhesion, respectively.

Potential Cause	Recommended Action
High Internal Stress	For nitrate baths, high stress can be inherent. Consider reducing current density or increasing bath temperature. Proprietary stress-reducing additives may be available.
Inadequate Surface Preparation	Ensure the substrate is thoroughly cleaned and activated prior to plating. An acid dip is a critical step.[5]
Contamination of the Bath	Certain contaminants can increase stress. Analyze the bath for impurities.
Deposit Thickness	Thicker rhodium deposits are more prone to cracking due to stress. Limit the thickness to the minimum required for the application.
Mismatched Underplate	A bright nickel underplate is often recommended to improve adhesion and provide a good foundation for the rhodium layer.[1]

Logical Relationship for Deposit Adhesion Issues

Factors contributing to cracking and peeling of rhodium deposits.

Issue 3: Dark Spots or Streaks

The appearance of dark spots or streaks on the plated surface is often due to localized contamination.

Potential Cause	Recommended Action
Organic Contamination in Bath	Perform carbon treatment of the plating solution.[1]
Inadequate Rinsing	Improve rinsing procedures between cleaning, activation, and plating steps to prevent drag-in of contaminants.[1]
Particulate Matter in Bath	Filter the plating solution to remove any suspended particles.
Gas Pitting	Ensure proper agitation to dislodge hydrogen bubbles that can adhere to the cathode surface.

Experimental Protocols

Protocol 1: Bath Preparation and Composition

Note: Due to the challenges associated with nitrate baths, specific formulations are not widely published. The following is a general guideline based on typical rhodium plating practices. Researchers should optimize concentrations based on their specific application.

• Water Purity: Always use deionized or distilled water with low conductivity (< 3 µS/cm) for bath preparation and rinsing to prevent contamination.[7]

• Acid Addition: To a clean plating vessel, add the required volume of deionized water, followed by the calculated amount of concentrated nitric acid.

• Rhodium Salt Dissolution: Slowly dissolve the required amount of rhodium (III) nitrate hydrate into the acid solution with gentle agitation.

• Temperature and Agitation: Heat the bath to the desired operating temperature and begin agitation.

• Analysis: Analyze the bath for rhodium and acid concentration before use.

Typical (Sulfate/Phosphate) Bath Parameters for Comparison

Parameter	Decorative Plating	Heavy Deposits
Rhodium Concentration	1.5 - 2.5 g/L	5 - 10 g/L
Acid Concentration (Sulfuric/Phosphoric)	20 - 50 g/L	50 - 100 g/L
Temperature	20 - 50 °C	45 - 60 °C
Current Density	0.5 - 2.0 A/dm²	1.0 - 3.0 A/dm²
Anode Material	Platinized Titanium	Platinized Titanium

These values are for sulfate and phosphate baths and should be used as a starting point for developing a nitrate-based process.

Protocol 2: Pre-Plating Substrate Preparation

A meticulous pre-plating process is critical for achieving good adhesion and a defect-free deposit.

• Polishing: If required, mechanically polish the substrate to the desired surface finish.

• Ultrasonic Cleaning: Clean the substrate in an ultrasonic bath with a suitable cleaning agent to remove polishing compounds and other soils.

• Electrocleaning: Anodically electroclean the part to remove any remaining organic films.

• Rinsing: Thoroughly rinse the substrate with deionized water.

• Acid Activation: Immerse the substrate in an acid dip (e.g., 10% sulfuric acid) to remove any surface oxides and activate the surface for plating.[5]

• Final Rinsing: Rinse again with deionized water immediately before placing the substrate in the rhodium plating bath.

Experimental Workflow for Rhodium Electrodeposition

A typical experimental workflow for rhodium electrodeposition.

References

• 1. researchgate.net [researchgate.net]
• 2. proplate.com [proplate.com]
• 3. clarksonlab.com [clarksonlab.com]
• 4. researchgate.net [researchgate.net]
• 5. proplate.com [proplate.com]
• 6. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 7. US3729396A - Rhodium plating composition and method for plating rhodium - Google Patents [patents.google.com]

Technical Support Center: Overcoming Chloride Poisoning in Rhodium-Catalyzed Nitrate Reduction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming chloride poisoning during rhodium-catalyzed nitrate reduction experiments.

Frequently Asked Questions (FAQs)

Q1: What is chloride poisoning in the context of rhodium-catalyzed nitrate reduction?

A1: Chloride poisoning refers to the deactivation of the rhodium catalyst's activity and selectivity in nitrate reduction due to the presence of chloride ions (Cl⁻). These ions can be present as impurities in the reactants or the electrolyte.

Q2: How does chloride poison the rhodium catalyst?

A2: The primary mechanism of chloride poisoning is the competitive adsorption of chloride ions and nitrate ions onto the active sites of the rhodium catalyst.[1][2][3] Chloride ions can also block active sites required for hydrogen and nitrate adsorption, which are both crucial for the nitrate reduction reaction.[1]

Q3: What are the common symptoms of chloride poisoning in my experiment?

A3: The most common symptom is a significant decrease in the catalytic activity, which can be observed as a reduction in the nitrate conversion rate or a decrease in the faradaic efficiency towards the desired product (e.g., N₂ or NH₃). In electrochemical systems, this manifests as a decrease in the current density. For instance, the presence of 1 mM chloride can decrease the current density of a Rh/C catalyst by as much as 62% at 0.1 V vs. RHE.[1][2][3]

Q4: Are there rhodium-based catalysts that are more resistant to chloride poisoning?

A4: Yes, modifications to the catalyst can improve its resistance to chloride. For example, rhodium sulfide on carbon (RhₓSᵧ/C) has been shown to be more resistant to chloride poisoning compared to rhodium on carbon (Rh/C).[1][2][3] While the current density of Rh/C decreases by 62% in the presence of 1 mM chloride, the current density of RhₓSᵧ/C only decreases by 37% under the same conditions.[1][2][3]

Q5: Can a chloride-poisoned rhodium catalyst be regenerated?

A5: In some cases, it is possible to regenerate a poisoned catalyst. Electrochemical methods, such as potential cycling in a clean electrolyte, can help to remove adsorbed chloride ions from the catalyst surface. The specific regeneration protocol will depend on the nature of the catalyst and the severity of the poisoning.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Sudden drop in catalytic activity/current density	Chloride contamination in the reaction medium.	1. Analyze for Chloride: Use an ion-selective electrode or ion chromatography to determine the chloride concentration in your electrolyte and reactant solutions. 2. Purify Reagents: If chloride is detected, purify your reagents. This may involve using higher purity salts or solvents, or passing solutions through a chloride-scavenging resin. 3. Modify Catalyst: Consider synthesizing a more chloride-tolerant catalyst, such as rhodium sulfide (RhₓSᵧ/C).
Gradual decrease in catalyst performance over time	Low-level, continuous chloride leaching from components of the experimental setup (e.g., reference electrode, seals).	1. Isolate the Source: Systematically replace components of your setup to identify the source of chloride contamination. 2. Use Chloride-Free Components: Whenever possible, use chloride-free reference electrodes (e.g., Hg/Hg₂SO₄) and ensure all seals and tubing are made from inert materials.
Inconsistent experimental results	Variable levels of chloride contamination between experiments.	1. Standardize Procedures: Implement a strict protocol for reagent purification and a blank run to check for background chloride levels before each experiment. 2. Pre-treat Electrolyte: Consider pre-electrolysis of the electrolyte in a separate cell with a sacrificial electrode to remove trace impurities, including chloride.
Catalyst appears visually unchanged but is inactive	Surface poisoning by a monolayer of adsorbed chloride.	1. Attempt Regeneration: Implement an electrochemical regeneration protocol. A general approach is to cycle the potential of the catalyst in a fresh, chloride-free electrolyte. For a Rh/C catalyst, cycling the potential between -0.2 V and 0.75 V vs. RHE for multiple cycles may help restore activity.[1] 2. Surface Characterization: If regeneration is unsuccessful, consider surface-sensitive analytical techniques like X-ray Photoelectron Spectroscopy (XPS) to confirm the presence of chloride on the catalyst surface.

Data Presentation

Table 1: Effect of 1 mM Chloride on the Current Density of Various Catalysts for Nitrate Reduction at 0.1 V vs. RHE

Catalyst	Current Density Decrease (%)	Reference
Rh/C	62	[1][2][3]
Pt/C	40	[1][2][3]
RhₓSᵧ/C	37	[1][2][3]

Experimental Protocols

General Protocol for Evaluating Catalyst Performance in the Presence of Chloride

This protocol is a general guideline based on literature procedures for electrochemical testing.[1]

• Catalyst Ink Preparation:

  • Weigh 3 mg of the supported catalyst (e.g., Rh/C).

  • Add the catalyst to a vial containing 5 mL of a 50:50 (v/v) mixture of deionized water and isopropanol.

  • Add 17.5 µL of a 5 wt% Nafion solution.

  • Ultrasonicate the mixture for at least 2 hours to form a homogeneous ink.

• Electrode Preparation:

  • Deposit a small volume (e.g., 8 µL) of the catalyst ink onto a clean glassy carbon electrode.

  • Allow the electrode to air-dry.

  • Repeat the deposition to achieve the desired catalyst loading.

• Electrochemical Cleaning:

  • Place the catalyst-coated electrode in a chloride-free electrolyte (e.g., 0.1 M HClO₄).

  • Perform cyclic voltammetry for approximately 50 cycles to clean the catalyst surface. For Rh/C, a potential window of -0.2 V to 0.75 V vs. RHE at a scan rate of 50 mV/s can be used.[1]

• Nitrate Reduction Experiment (without Chloride):

  • Transfer the cleaned electrode to the test electrolyte containing a known concentration of nitrate (e.g., 0.1 M NaNO₃ in 0.1 M HClO₄).

  • Perform chronoamperometry at a constant potential (e.g., 0.1 V vs. RHE) and record the current density.

• Nitrate Reduction Experiment (with Chloride):

  • Prepare a test electrolyte containing the same concentration of nitrate and the desired concentration of chloride (e.g., 1 mM NaCl).

  • Repeat the chronoamperometry measurement with a freshly prepared or regenerated electrode.

• Data Analysis:

  • Compare the steady-state current densities obtained with and without chloride to quantify the extent of poisoning.

Visualizations

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Electrocatalytic nitrate reduction on rhodium sulfide compared to Pt and Rh in the presence of chloride - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Electrocatalytic nitrate reduction on rhodium sulfide compared to metals in the presence of chloride - American Chemical Society [acs.digitellinc.com]

methods for preparing stable rhodium nitrate solutions for long term storage

This guide provides researchers, scientists, and drug development professionals with detailed information, troubleshooting advice, and standardized protocols for preparing and storing stable rhodium nitrate solutions.

Frequently Asked Questions (FAQs)

Q1: Why is my rhodium nitrate solution becoming turbid or forming a precipitate over time?

A1: The formation of turbidity or precipitate in rhodium nitrate solutions is a common sign of instability, which can be attributed to several factors:

• Hydrolysis: Rhodium nitrate can react with water (hydrolyze) to form rhodium hydroxide, which is insoluble and precipitates out of the solution.[1][2] Adding free nitric acid (up to 6%) can help prevent hydrolysis and improve stability.[3]

• Incomplete Reaction: If the solution was prepared from rhodium hydroxide and nitric acid, the conversion to rhodium nitrate may have been incomplete. The residual rhodium hydroxide, being prone to precipitation, can cause turbidity as it deposits over time.[1]

• Impurities: The presence of impurities, particularly from starting materials like rhodium chloride, can promote the decomposition and precipitation of rhodium compounds.[1][4] A more stable solution can be prepared by starting with rhodium black dissolved in sulfuric acid, which helps remove these impurities.[5]

Q2: What is the most reliable method for preparing a rhodium nitrate solution that is stable for long-term storage?

A2: A highly effective method for preparing a stable rhodium nitrate solution involves starting with rhodium black.[1][6] This process minimizes impurities that lead to precipitation. The general steps are:

• Dissolve rhodium black in concentrated sulfuric acid with heating.

• Neutralize the resulting solution with an alkali (e.g., caustic soda) to precipitate rhodium as rhodium hydroxide.

• Separate and wash the pure rhodium hydroxide precipitate.

• Dissolve the rhodium hydroxide in nitric acid to form the final, stable rhodium nitrate solution.[4]

Solutions prepared this way have shown excellent stability, remaining clear when heated to 110°C and when stored at room temperature for approximately 15 weeks.[1][4]

Q3: How can I improve the stability and purity of a rhodium nitrate solution prepared from rhodium hydroxide?

A3: If you are preparing the solution by reacting rhodium hydroxide with nitric acid, you can significantly improve its purity and stability by incorporating a heating and concentration step.[5][7] After dissolving the rhodium hydroxide in nitric acid, heat the mixed solution until its volume is reduced to between 3/4 and 1/4 of the initial volume.[5] This process helps to accelerate the complete conversion into high-purity rhodium nitrate.[7]

Q4: What are the ideal storage conditions for rhodium nitrate solutions?

A4: To ensure long-term stability, rhodium nitrate solutions should be stored under the following conditions:

• Container: Use tightly closed glass or corrosion-resistant polypropylene containers.[8][9] Do not use metal containers.[10]

• Environment: Store in a cool, dry, and well-ventilated area.[9][11] The solution can be hygroscopic, so storing it under an inert gas is also recommended.[11]

• Incompatibilities: Keep the solution away from combustible materials, reducing agents, strong bases, and metals.[9][10]

Q5: My rhodium nitrate solution shows low efficiency when used to prepare supported catalysts. What is the cause and how can I fix it?

A5: Low efficiency in catalyst preparation can be a drawback of rhodium nitrate solutions prepared by conventional methods that do not ensure high purity.[5] This issue can be resolved by using the heated concentration method during preparation (see Q3). This technique improves the purity of the rhodium nitrate, leading to a much higher supporting efficiency of up to 99%.[5][7]

Troubleshooting Guide

Use the following diagram to diagnose and resolve common issues encountered with rhodium nitrate solutions.

References

• 1. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 2. JPH0753583B2 - Method for producing rhodium nitrate solution - Google Patents [patents.google.com]
• 3. Rhodium nitrate | Johnson Matthey [matthey.com]
• 4. data.epo.org [data.epo.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. scribd.com [scribd.com]
• 7. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. fishersci.com [fishersci.com]
• 11. afgsci.com [afgsci.com]

Technical Support Center: Enhancing the Supporting Efficiency of Rhodium Nitrate on Inorganic Supports

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with rhodium nitrate catalysts on inorganic supports.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the preparation, characterization, and use of supported rhodium catalysts.

Catalyst Preparation

Q1: I am observing poor rhodium dispersion on my inorganic support. What are the likely causes and how can I improve it?

A1: Poor rhodium dispersion can stem from several factors during the impregnation and thermal treatment steps. Here are some common causes and troubleshooting suggestions:

• Inadequate Precursor-Support Interaction: The interaction between the rhodium nitrate precursor and the support surface is crucial for achieving high dispersion.

  • Solution: Consider modifying the support surface. For instance, creating defects or functional groups can enhance the anchoring of rhodium species. The choice of solvent during impregnation can also influence the precursor-support interaction.

• Incorrect Impregnation Technique: The method of impregnation significantly impacts the distribution of the precursor.

  • Solution: For low metal loadings, incipient wetness impregnation is often preferred as it minimizes the amount of solvent and can lead to a more uniform distribution.[1][2] Ensure the volume of the rhodium nitrate solution precisely matches the pore volume of the support.

• Precipitation of Rhodium Nitrate: If the concentration of the rhodium nitrate solution is too high or if the solvent evaporates too quickly, the precursor may precipitate as large particles on the support surface.

  • Solution: Use a more dilute precursor solution. Control the drying rate by performing it under vacuum or at a lower temperature (e.g., 120 °C) for an extended period.[1][2]

• Agglomeration during Calcination/Reduction: High temperatures during calcination and reduction can cause the rhodium particles to sinter, leading to lower dispersion.

  • Solution: Optimize the calcination and reduction temperature and ramp rate. A slower temperature ramp can sometimes prevent rapid particle growth.[1][2] Flash calcination, which involves introducing the impregnated support into a pre-heated furnace, has been shown to produce smaller rhodium oxide nanoparticles and improve dispersion on ceria supports.[3]

Q2: My final catalyst has a non-uniform color after calcination. What does this indicate?

A2: A non-uniform color, such as patches of darker or lighter areas, typically indicates an inhomogeneous distribution of the rhodium species on the support. This can be caused by:

• Uneven Impregnation: The precursor solution may not have been distributed evenly throughout the support material.

• Migration during Drying: As the solvent evaporates, the metal salt can migrate with the solvent front and concentrate in certain areas.

• Solution: Ensure thorough mixing during impregnation. For larger batches, consider using a rotary evaporator for drying to promote even solvent removal. Visual inspection after impregnation and reduction can be a simple first step to assess metal deposition homogeneity.[4]

Q3: I am concerned about the stability of my rhodium nitrate solution. Can it decompose?

A3: Yes, rhodium nitrate solutions can be unstable and produce a colloidal precipitate upon heating or prolonged storage.[5][6] This is often due to the hydrolysis of rhodium nitrate to rhodium hydroxide or incomplete conversion of the starting rhodium source to the nitrate form.[5][6]

• Solution: It is recommended to use freshly prepared rhodium nitrate solutions. If you are preparing the solution yourself, a process involving the dissolution of rhodium black in sulfuric acid, followed by precipitation of rhodium hydroxide and subsequent dissolution in nitric acid, has been shown to produce a more stable solution.[5][6]

Catalyst Characterization

Q4: The rhodium particle size determined by different techniques (e.g., H₂ chemisorption vs. TEM) is inconsistent. Why is this and which result should I trust?

A4: Discrepancies between characterization techniques are common and arise from the different principles each method is based on.

• H₂ Chemisorption: This technique measures the number of active surface rhodium atoms by their ability to chemisorb hydrogen. It provides an average dispersion and particle size over the entire sample.[1][2] The calculation assumes a specific stoichiometry of hydrogen adsorption (typically H/Rh = 1) and a particle shape, which may not perfectly represent the actual catalyst.[1][2]

• Transmission Electron Microscopy (TEM): TEM provides direct visualization of the nanoparticles and allows for the measurement of individual particle sizes. However, it only analyzes a very small, localized area of the sample, which may not be representative of the bulk material.

• X-ray Diffraction (XRD): XRD can be used to determine the average crystallite size of larger rhodium particles (> 3-5 nm) using the Scherrer equation. It is less sensitive to very small, highly dispersed particles.[7]

• Recommendation: It is best practice to use a combination of these techniques for a comprehensive understanding of your catalyst's properties. H₂ chemisorption gives a good overall average of the active surface, while TEM provides valuable information on the morphology and size distribution of the particles.

Q5: My Temperature-Programmed Reduction (TPR) profile shows multiple peaks. What do they represent?

A5: Multiple peaks in a TPR profile indicate the reduction of different rhodium species or rhodium species with varying degrees of interaction with the support.

• Low-Temperature Peaks: These are often attributed to the reduction of well-dispersed rhodium oxide (Rh₂O₃) species that have a weaker interaction with the support.

• High-Temperature Peaks: These can correspond to the reduction of larger rhodium oxide particles or rhodium species that have a strong interaction with the support material.[8] In some cases, the formation of compounds between rhodium and the support oxide (e.g., LaRhO₃) can occur at high calcination temperatures, leading to reduction peaks at higher temperatures compared to Rh₂O₃.[8]

Catalyst Performance and Deactivation

Q6: My catalyst shows high initial activity but deactivates quickly. What are the potential causes?

A6: Catalyst deactivation can occur through several mechanisms:

• Sintering: At high reaction temperatures, the small, highly dispersed rhodium nanoparticles can migrate and agglomerate into larger particles, leading to a loss of active surface area. This is a common issue for supported metal catalysts.

• Leaching: The active rhodium species may dissolve into the reaction medium, particularly in liquid-phase reactions. This is a significant problem, especially when aiming for catalyst recovery and reuse.[9]

• Poisoning: Certain substances in the feed stream can adsorb strongly to the active rhodium sites and block them from participating in the reaction. Common poisons include sulfur and nitrogen compounds.

• Fouling: Deposition of carbonaceous materials (coke) or other byproducts on the catalyst surface can physically block the active sites.

• Troubleshooting:

  • Sintering: Operate at the lowest possible temperature that still provides adequate activity. The choice of support can also influence the stability of the rhodium particles.[10][11]

  • Leaching: Ensure strong interaction between the rhodium and the support. Post-synthesis treatments or the use of specific ligands can sometimes help to anchor the metal.

  • Poisoning/Fouling: Purify the reactant feed to remove potential poisons. Process conditions can also be adjusted to minimize coke formation.

Experimental Protocols

Protocol 1: Preparation of Rh/γ-Al₂O₃ by Incipient Wetness Impregnation

This protocol describes a typical procedure for preparing a rhodium catalyst on a γ-alumina support.

• Support Pre-treatment: Dry the γ-Al₂O₃ support in an oven at 120 °C for at least 4 hours to remove adsorbed water.

• Determine Pore Volume: Measure the total pore volume of the dried γ-Al₂O₃ support using a suitable technique (e.g., nitrogen physisorption or by titrating with a solvent until saturation).

• Prepare Precursor Solution: Calculate the amount of rhodium(III) nitrate solution required to achieve the desired rhodium weight loading (e.g., 0.1 wt%).[1][2] The volume of the solution should be equal to the measured pore volume of the support. The rhodium(III) nitrate is typically available as a solution in nitric acid (e.g., 10% w/w Rh in >5 wt% HNO₃).[1][2]

• Impregnation: Add the rhodium nitrate solution dropwise to the dried γ-Al₂O₃ support while continuously mixing to ensure uniform distribution.

• Drying: Dry the impregnated support in a muffle furnace at 120 °C for 4 hours in static air.[1][2]

• Calcination: Increase the temperature at a controlled rate (e.g., 1 °C/min) to 500-600 °C and hold for 4-8 hours.[1]

• Reduction (Pre-reaction): Prior to catalytic testing, the catalyst is typically reduced in a hydrogen atmosphere (e.g., 5% H₂ in Ar) at a specific temperature (e.g., 500 °C) for a set time (e.g., 1 hour).[1][2]

Protocol 2: Characterization by H₂ Chemisorption

This protocol outlines the general steps for determining rhodium dispersion using hydrogen chemisorption.

• Sample Preparation: Place a known mass (e.g., 700-900 mg) of the calcined catalyst in the chemisorption analyzer.[1][2]

• In-situ Reduction: Reduce the catalyst in a flow of H₂ (e.g., 5% H₂ in Ar) at a specified temperature (e.g., 500 °C) for 1 hour.[1][2]

• Evacuation: Evacuate the sample at the reduction temperature for 2 hours to remove adsorbed hydrogen.[1][2]

• Cooling: Cool the sample to the analysis temperature (e.g., 35 °C) under vacuum and hold for 1 hour.[1][2]

• Isotherm Measurement: Collect the H₂ adsorption isotherm at the analysis temperature by introducing known amounts of hydrogen gas.[1][2]

• Data Analysis: Determine the amount of chemisorbed hydrogen by extrapolating the linear part of the isotherm back to zero pressure. Calculate the dispersion assuming a H:Rh stoichiometry of 1:1.[1][2]

Quantitative Data Summary

Table 1: Typical Rhodium Catalyst Preparation and Characterization Parameters

Parameter	Value	Support	Precursor	Method	Reference
Rh Loading	0.05 - 0.1 wt%	γ-Al₂O₃	Rh(NO₃)₃	Incipient Wetness	[1][2]
Drying Temperature	120 °C	γ-Al₂O₃	Rh(NO₃)₃	Incipient Wetness	[1][2]
Drying Time	4 hours	γ-Al₂O₃	Rh(NO₃)₃	Incipient Wetness	[1][2]
Calcination Temperature	500 - 600 °C	γ-Al₂O₃	Rh(NO₃)₃	Incipient Wetness	[1]
Calcination Time	4 - 8 hours	γ-Al₂O₃	Rh(NO₃)₃	Incipient Wetness	[1]
Reduction Temperature	500 °C	γ-Al₂O₃	-	H₂ Chemisorption	[1][2]
H₂ Chemisorption Temp.	35 °C	γ-Al₂O₃	-	H₂ Chemisorption	[1][2]

Visualizations

Caption: Experimental workflow for catalyst synthesis and characterization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of RhOx/CeO2 Calcination on Metal-Support Interaction and Catalytic Activity for N2O Decomposition [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 6. data.epo.org [data.epo.org]
• 7. benchchem.com [benchchem.com]
• 8. Temperature-programmed reduction and XRD studies of the interactions in supported rhodium catalysts and their effect on partial oxidation of methane to synthesis gas (Journal Article) | OSTI.GOV [osti.gov]
• 9. mdpi.com [mdpi.com]
• 10. Atomically dispersed rhodium on a support: the influence of a metal precursor and a support - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Atomically dispersed rhodium on a support: the influence of a metal precursor and a support - PubMed [pubmed.ncbi.nlm.nih.gov]

controlling pH during rhodium hydroxide precipitation for nitrate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of rhodium nitrate via the precipitation of rhodium hydroxide.

Troubleshooting Guide

Problem: Low yield of rhodium hydroxide precipitate.

Answer:

A low yield of rhodium hydroxide can stem from several factors. Firstly, incomplete precipitation is a common issue. Ensure that the pH of the solution is within the optimal range of 7 to 9 to facilitate the complete conversion of the rhodium salt to rhodium hydroxide.[1] It is crucial to monitor the pH throughout the addition of the alkaline solution. Another potential cause is the choice of the rhodium starting material. While rhodium chloride is commonly used, starting from rhodium black dissolved in sulfuric acid can lead to a more complete reaction and purer rhodium hydroxide.[1][2]

Problem: The final rhodium nitrate solution is turbid or forms a precipitate upon heating or standing.

Answer:

Turbidity in the final rhodium nitrate solution is often indicative of impurities in the intermediate rhodium hydroxide precipitate.[1][2] Conventionally, when rhodium hydroxide is precipitated from a rhodium chloride solution, residual chlorides can lead to the formation of unstable rhodium nitrate.[1] To mitigate this, thorough washing of the rhodium hydroxide precipitate with pure water is essential to remove any remaining alkaline solution and other impurities before dissolving it in nitric acid.[1][2] An alternative approach is to synthesize the rhodium hydroxide from rhodium black dissolved in sulfuric acid, which has been shown to produce a more stable rhodium nitrate solution that does not generate turbidity upon heating to 110°C or during prolonged storage.[1][2][3]

Problem: Incomplete dissolution of rhodium hydroxide in nitric acid.

Answer:

If the rhodium hydroxide precipitate does not fully dissolve in nitric acid, it may be due to the quality of the precipitate or the reaction conditions. Ensure that the rhodium hydroxide is well-washed and free of significant impurities. The concentration of the nitric acid is also a key factor. Using a sufficiently concentrated nitric acid and gentle heating can facilitate the dissolution process.[1][2] In some methods, the mixture of rhodium hydroxide and nitric acid is concentrated by heating to accelerate the conversion to high-purity rhodium nitrate.[4]

Problem: The color of the rhodium hydroxide precipitate is not the expected yellow.

Answer:

The expected color of the rhodium hydroxide precipitate is typically yellow.[1] A deviation from this color could suggest the presence of impurities or the formation of other rhodium species. This can be influenced by the starting materials and the precise pH control during precipitation. For instance, starting from a rhodium chloride solution and precipitating with a caustic soda solution has been associated with the formation of black-brownish turbidity in the final nitrate solution, suggesting impurities.[1][2] Careful control of the precipitation conditions, including the rate of addition of the alkaline solution and constant stirring, can help in obtaining a precipitate of the desired quality.

Frequently Asked Questions (FAQs)

What is the optimal pH for precipitating rhodium hydroxide for nitrate synthesis?

The optimal pH for precipitating rhodium hydroxide is generally in the neutral to basic range. A pH range of 7 to 9 is frequently cited as effective for achieving complete precipitation.[1] Some studies have identified a more specific optimal pH of 7.5 for rhodium hydroxide precipitation using NaOH as the neutralizing agent.[5] For recovery from waste solutions, a pH range of 8-10 has also been utilized.[6]

What are the common alkaline solutions used for rhodium hydroxide precipitation?

Commonly used alkaline solutions for precipitating rhodium hydroxide include sodium hydroxide (caustic soda) aqueous solution, potassium hydroxide, and aqueous ammonia.[1][2][4][7] The choice of the alkaline solution can influence the purity of the resulting precipitate.

How can I improve the stability of my rhodium nitrate solution?

The stability of the rhodium nitrate solution is highly dependent on the purity of the rhodium hydroxide intermediate. To improve stability, it is crucial to start with a process that minimizes impurities. One effective method is to prepare rhodium hydroxide from a solution of rhodium black dissolved in sulfuric acid, followed by precipitation with an alkaline solution.[1][2][8] Thoroughly washing the rhodium hydroxide precipitate with pure water before its dissolution in nitric acid is also a critical step to remove any soluble impurities that could later destabilize the nitrate solution.[1][2]

Can I synthesize rhodium nitrate directly from rhodium metal?

Direct dissolution of rhodium metal in nitric acid is challenging as rhodium is highly resistant to attack by most acids, including nitric acid.[9] The standard and more reliable method involves first converting the rhodium metal (often as rhodium black) into a soluble form, such as rhodium sulfate by reacting with hot concentrated sulfuric acid, and then proceeding with the precipitation of rhodium hydroxide and subsequent dissolution in nitric acid.[1][2]

Data Presentation

Table 1: Optimal pH Conditions for Rhodium Hydroxide Precipitation

Starting Material	Precipitating Agent	Optimal pH Range	Reference
Rhodium chloride solution	Caustic soda aqueous solution / Aqueous ammonia	Neutral or Basic	[1]
Rhodium sulfate solution	Alkaline solution	7 - 9	[1]
Rhodium chloride solution	Potassium hydroxide solution	8.0	[7]
Spent rhodium plating solutions	Sodium hydroxide	7.5	[5]
Rhodium-containing solution	Solid strong alkali (NaOH or KOH)	8 - 10	[6]

Experimental Protocols

Protocol 1: Synthesis of Rhodium Nitrate from Rhodium Black

• Dissolution of Rhodium Black: Dissolve rhodium black in concentrated sulfuric acid. Heat the mixture at 260 to 330°C for 0.2 to 2.0 hours to form a rhodium sulfate solution.[2]

• Precipitation of Rhodium Hydroxide: Cool the rhodium sulfate solution. Add an alkaline solution, such as aqueous ammonia (28%), until the pH of the solution reaches 8 to 9. A yellow precipitate of rhodium hydroxide will form.[1]

• Separation and Washing: Separate the precipitate from the solution by filtration. Wash the collected precipitate thoroughly with pure water to remove impurities.[1][2]

• Formation of Rhodium Nitrate: Add 62% nitric acid to the washed rhodium hydroxide precipitate to dissolve it and form the rhodium nitrate solution.[1]

Protocol 2: Synthesis of Rhodium Nitrate from Rhodium Chloride

• Precipitation of Rhodium Hydroxide: To a rhodium chloride solution, add a potassium hydroxide solution (e.g., 4 Normal) to neutralize the solution to a pH of 8.0, resulting in the precipitation of rhodium hydroxide.[7]

• Separation and Washing: Filter the precipitate and wash it sufficiently with heated distilled water (e.g., at 90°C).[7]

• Formation and Concentration of Rhodium Nitrate: Add the washed rhodium hydroxide to nitric acid of a known concentration (e.g., 282 g/liter ). Heat the mixed solution to dissolve the hydroxide and then concentrate the solution under heating.[7]

Visualizations

Caption: Experimental workflow for rhodium nitrate synthesis.

Caption: Key factors influencing the synthesis of stable rhodium nitrate.

References

• 1. data.epo.org [data.epo.org]
• 2. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 3. scribd.com [scribd.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. researchgate.net [researchgate.net]
• 6. CN104178641A - Method for recovering rhodium from waste rhodium plating solution - Google Patents [patents.google.com]
• 7. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 8. JPH0753583B2 - Method for producing rhodium nitrate solution - Google Patents [patents.google.com]
• 9. Rhodium - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to Rhodium Nitrate and Rhodium Chloride as Catalyst Precursors

For Researchers, Scientists, and Drug Development Professionals

The selection of a catalyst precursor is a critical step in the development of efficient and selective catalytic processes. For rhodium-based catalysts, both rhodium (III) nitrate [Rh(NO₃)₃] and rhodium (III) chloride (RhCl₃) are common starting materials. This guide provides an objective comparison of these two precursors, supported by experimental data, to aid researchers in making informed decisions for their specific applications. The choice of precursor can significantly impact the final catalyst's structure, activity, and selectivity due to the influence of the counter-anion on the metal's dispersion, oxidation state, and interaction with the support material.

Performance Comparison in CO₂ Hydrogenation

A key study directly comparing the catalytic performance of silica-supported rhodium catalysts prepared from rhodium nitrate and rhodium chloride precursors in the CO₂ hydrogenation reaction reveals significant differences in both activity and product selectivity.

Table 1: Comparison of Catalytic Performance in CO₂ Hydrogenation [1]

Precursor	Rh Loading (wt%)	CO₂ Conversion (%)	Selectivity to CH₄ (%)	Selectivity to CO (%)
Rh(NO₃)₃	1.0	0.52	12	88
RhCl₃	1.0	0.35	75	25

The data clearly indicates that the catalyst prepared from rhodium nitrate exhibits higher overall activity for CO₂ conversion. However, the most striking difference lies in the product distribution. The rhodium nitrate-derived catalyst demonstrates a strong preference for the reverse water-gas shift reaction, yielding carbon monoxide as the primary product. In contrast, the catalyst prepared from rhodium chloride is significantly more selective towards the deep hydrogenation of CO₂ to methane.[1]

This pronounced difference in selectivity is attributed to the influence of the precursor anion on the properties of the final catalyst. The presence of residual chloride ions in the catalyst derived from RhCl₃ is believed to alter the electronic properties of the rhodium nanoparticles and the nature of the active sites, thereby favoring the methanation pathway.[1]

Experimental Protocols

The following are generalized experimental protocols for the preparation of supported rhodium catalysts using rhodium nitrate and rhodium chloride precursors via the incipient wetness impregnation method.

Catalyst Preparation

Objective: To prepare a 1 wt% Rh/SiO₂ catalyst.

Materials:

• Rhodium (III) nitrate solution (e.g., 10 wt% in dilute nitric acid)

• Rhodium (III) chloride hydrate (RhCl₃·xH₂O)

• Silica (SiO₂) support (high surface area)

• Deionized water

Procedure:

• Support Pre-treatment: The silica support is dried in an oven at 120°C for at least 4 hours to remove adsorbed water.

• Precursor Solution Preparation:

  • For Rhodium Nitrate: Calculate the required volume of the rhodium nitrate stock solution to achieve a 1 wt% rhodium loading on the desired mass of silica support. Dilute this solution with deionized water to a final volume equal to the pore volume of the silica support.

  • For Rhodium Chloride: Calculate the mass of rhodium chloride hydrate needed for a 1 wt% rhodium loading. Dissolve this in deionized water to a final volume equal to the pore volume of the silica support.

• Impregnation: The precursor solution is added dropwise to the dried silica support while continuously mixing to ensure uniform distribution. This is continued until all the solution is absorbed by the support (incipient wetness).

• Drying: The impregnated support is dried in an oven at 120°C for 12 hours.

• Calcination: The dried catalyst is calcined in a furnace under a flow of air. The temperature is ramped from room temperature to 400-500°C at a rate of 5°C/min and held for 3-4 hours.

• Reduction: Prior to the catalytic reaction, the calcined catalyst is reduced in a flow of hydrogen (e.g., 5% H₂ in Ar or N₂) at a temperature between 300°C and 500°C for 2-4 hours to form metallic rhodium nanoparticles.

Catalytic Testing: CO₂ Hydrogenation

Apparatus:

• Fixed-bed flow reactor

• Mass flow controllers for precise gas composition

• Temperature controller

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Loading: A known mass of the prepared catalyst is loaded into the reactor.

• In-situ Reduction: The catalyst is reduced in-situ under a flow of hydrogen at the predetermined temperature and pressure.

• Reaction:

  • The reactant gas mixture (e.g., a 3:1 ratio of H₂ to CO₂) is introduced into the reactor at a specific flow rate.

  • The reaction is carried out at a set temperature (e.g., 200-300°C) and pressure.

• Product Analysis: The effluent gas from the reactor is periodically analyzed by an online GC to determine the concentrations of reactants and products (CO₂, H₂, CH₄, CO, H₂O).

• Data Analysis: CO₂ conversion and product selectivities are calculated based on the GC data.

Visualization of Experimental Workflow and Precursor Influence

The following diagrams illustrate the general workflow for catalyst preparation and highlight the key differences arising from the choice of precursor.

Caption: General experimental workflow for catalyst preparation and testing.

The following diagram illustrates the influence of the precursor on the resulting catalyst properties and, consequently, the reaction pathway in CO₂ hydrogenation.

Caption: Influence of precursor on catalyst properties and reaction selectivity.

Conclusion

The choice between rhodium nitrate and rhodium chloride as a catalyst precursor has a profound impact on the resulting catalyst's performance.

• Rhodium Nitrate: Generally leads to a more active catalyst for CO₂ conversion and strongly favors the formation of carbon monoxide. This precursor is advantageous when the reverse water-gas shift reaction is the desired outcome. The absence of chloride ions can be beneficial in reactions where chloride is a known poison.

• Rhodium Chloride: While resulting in a catalyst with lower overall activity for CO₂ conversion in the studied case, it demonstrates high selectivity towards methane. The presence of residual chloride appears to be a key factor in directing the reaction pathway towards deep hydrogenation.

Researchers should carefully consider the desired product distribution and the potential for chloride poisoning in their specific catalytic application when selecting between these two common rhodium precursors. Further screening and optimization are always recommended to achieve the best catalytic performance for a given process.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Platinum Group Metal Nitrates for Catalysis and Advanced Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of rhodium nitrate with other platinum group metal (PGM) nitrates, including those of palladium, platinum, ruthenium, iridium, and osmium. The information presented is curated for researchers and professionals in catalysis, materials science, and drug development, with a focus on providing supporting experimental data and detailed methodologies.

Physical and Chemical Properties

The nitrates of the platinum group metals are primarily utilized as precursors for the synthesis of catalysts and advanced materials. Their physical and chemical properties, such as solubility and thermal decomposition characteristics, are critical factors in determining their suitability for various synthesis protocols.

Property	Rhodium (III) Nitrate	Palladium (II) Nitrate	Platinum (II/IV) Nitrate	Ruthenium (III) Nitrosyl Nitrate	Iridium (III) Nitrate	Osmium Compounds
Formula	Rh(NO₃)₃[1][2]	Pd(NO₃)₂[3][4]	Pt(NO₃)₂ or Pt(NO₃)₄[5][6]	Ru(NO)(NO₃)₃[7][8]	Ir(NO₃)₃[9]	Osmium nitrates are not common; OsO₄ is more prevalent.[10][11][12]
Appearance	Dark orange-brown solution[1][13]	Brown crystalline solid or solution[3][4][14][15]	Reddish-brown liquid[16]	Deep red-brown solution[8]	Yellow crystalline solid[9]	OsO₄ is a volatile, pale yellow solid.[10]
Solubility in Water	Soluble[2][17]	Moderately soluble, forms a turbid solution; soluble in dilute nitric acid.[3][15]	Soluble[6]	Miscible[8][18]	Soluble in polar solvents[9]	OsO₄ is water soluble.[10]
Thermal Decomposition	Decomposes upon heating.[1]	Decomposes upon heating.[3][4][14]	Decomposes upon heating.	Decomposes upon heating.	Moderate thermal stability; decomposes upon heating.[9]	OsO₄ boils at 130°C.[10]
Key Feature	Halide-free precursor, preventing catalyst poisoning.[13]	Versatile precursor for various palladium catalysts.[3][14]	High resistance to oxidation, making it an excellent catalyst precursor.[5]	Halogen-free, preventing catalyst poisoning and equipment corrosion.[19]	Precursor for iridium-based catalysts.[9]	Powerful oxidizing agent.[10]

Synthesis of Supported PGM Catalysts: A Comparative Overview

The primary application of PGM nitrates is in the preparation of heterogeneous catalysts. The choice of the nitrate precursor can significantly influence the properties of the final catalyst, such as metal dispersion and particle size. The most common method for preparing supported catalysts from nitrate precursors is incipient wetness impregnation, followed by drying, calcination, and reduction.

Experimental Workflow: Synthesis of Supported PGM Catalysts

A generalized workflow for the synthesis of supported PGM catalysts.

Detailed Experimental Protocols

Objective: To prepare supported PGM catalysts with a target metal loading (e.g., 1 wt%) on a high-surface-area support (e.g., γ-Al₂O₃) for comparative catalytic testing.

Materials:

• Rhodium (III) nitrate solution (e.g., 10 wt% Rh in dilute nitric acid)

• Palladium (II) nitrate solution (e.g., 10 wt% Pd in dilute nitric acid)

• Platinum (II) nitrate solution (e.g., 10 wt% Pt in dilute nitric acid)

• Ruthenium (III) nitrosyl nitrate solution (e.g., 1.5 wt% Ru in dilute nitric acid)[19]

• γ-Alumina (γ-Al₂O₃) support (high surface area, e.g., >150 m²/g)

• Deionized water

• Nitric acid (for pH adjustment if necessary)

Procedure:

• Support Pre-treatment: Calcine the γ-Al₂O₃ support in air at 500°C for 4 hours to remove any adsorbed impurities.

• Impregnation Solution Preparation: For each PGM, calculate the mass of the nitrate solution required to achieve a 1 wt% metal loading on the desired mass of the γ-Al₂O₃ support. Dilute the calculated amount of the PGM nitrate solution with deionized water to a volume equal to the pore volume of the γ-Al₂O₃ support (determined beforehand by water adsorption).

• Incipient Wetness Impregnation: Add the impregnation solution dropwise to the pre-treated γ-Al₂O₃ support while continuously mixing to ensure uniform distribution.

• Drying: Dry the impregnated support in an oven at 120°C for 12 hours.

• Calcination: Calcine the dried powder in a furnace under a flow of air. The temperature is ramped at 10°C/min to 450°C and held for 4 hours.

• Reduction: Reduce the calcined catalyst in a tube furnace under a flow of 5% H₂ in N₂. The temperature is ramped at 5°C/min to 400°C and held for 2 hours.

• Passivation: After reduction, cool the catalyst to room temperature under a flow of N₂. To prevent pyrophoricity, passivate the catalyst by introducing a flow of 1% O₂ in N₂ for 1 hour.

Performance in Catalytic Applications

The performance of catalysts derived from different PGM nitrates is highly dependent on the specific application. Below is a comparative analysis of their use in key industrial reactions.

Automotive Catalysis (Three-Way Catalysts)

Three-way catalysts (TWCs) are crucial for the abatement of harmful emissions from gasoline-powered vehicles, simultaneously converting carbon monoxide (CO), nitrogen oxides (NOx), and unburnt hydrocarbons (HC). Rhodium is a key component for NOx reduction, while platinum and palladium are primarily used for CO and HC oxidation.

Logical Relationship of TWC Components and Reactions

Roles of PGM in a three-way catalytic converter.

Catalyst Precursor	Target Pollutant	Typical Performance Characteristic
Rhodium Nitrate	NOx	High selectivity for the reduction of NOx to N₂. Indispensable for this reaction in TWCs.
Platinum Nitrate	CO, HC	High activity for the oxidation of CO and hydrocarbons.
Palladium Nitrate	CO, HC	Often used as a lower-cost alternative to platinum for CO and HC oxidation, particularly in gasoline engines.

CO Oxidation

The catalytic oxidation of carbon monoxide is a critical reaction in many applications, including exhaust gas treatment and CO removal from hydrogen streams.

Catalyst Precursor	Support	Apparent Activation Energy (kJ/mol) for CO Oxidation
Rhodium (III) Nitrate	Al₂O₃	100 - 110[9][20][21]
Platinum Nitrate	Al₂O₃	Data not available for direct comparison under identical conditions.
Palladium Nitrate	Al₂O₃	Data not available for direct comparison under identical conditions.

Note: Direct comparative data for CO oxidation on catalysts derived from different PGM nitrates under identical conditions is limited in the reviewed literature. The provided activation energy for the rhodium-based catalyst is from studies on Rh/Al₂O₃ prepared from rhodium (III) nitrate.[9][20][21]

Hydrogenation Reactions

PGM-based catalysts are widely used for various hydrogenation reactions. The choice of metal can significantly impact the activity and selectivity of the process.

Catalyst Precursor	Substrate	Key Performance Aspect
Rhodium Nitrate	Halogenated nitroarenes	High selectivity towards the corresponding haloanilines with minimal dehalogenation.[3][22]
Palladium Nitrate	Alkenes, Nitro compounds	High activity for a wide range of hydrogenation reactions.[15]
Ruthenium Nitrosyl Nitrate	Aromatic compounds	Effective for the hydrogenation of aromatic rings.[7]

Iridium and Osmium Nitrates: A Brief Outlook

Information on the specific use of iridium and osmium nitrates as catalyst precursors is less common compared to other PGMs.

• Iridium (III) Nitrate: This yellow crystalline solid is soluble in polar solvents and serves as a precursor for various iridium-based catalysts.[9] Iridium catalysts are known for their high activity in various organic transformations.[9]

• Osmium Compounds: Osmium nitrates are not commonly used. Instead, osmium tetroxide (OsO₄) is the more prevalent compound, known for its use in staining for electron microscopy and as a powerful oxidizing agent in organic synthesis.[10] While osmium exhibits catalytic properties, its applications are more limited compared to other PGMs.[23]

Conclusion

The selection of a platinum group metal nitrate precursor is a critical step in the design and synthesis of high-performance catalysts and advanced materials.

• Rhodium nitrate is the precursor of choice for applications requiring highly selective NOx reduction, particularly in automotive catalysts. Its halide-free nature is a significant advantage.

• Palladium and platinum nitrates are workhorse precursors for oxidation and hydrogenation catalysts, with palladium often being a more cost-effective option for certain applications.

• Ruthenium nitrosyl nitrate offers a halogen-free alternative for preparing ruthenium-based catalysts used in a variety of reactions, including hydrogenations and oxidations.

• Iridium and osmium nitrates are less commonly used, but iridium nitrate holds promise as a precursor for specialized catalytic applications.

The provided experimental protocols offer a standardized baseline for the comparative evaluation of catalysts derived from these PGM nitrate precursors. Further research focusing on direct, side-by-side comparisons of catalytic performance under identical conditions is necessary to fully elucidate the subtle but significant effects of the precursor choice on the final material's properties and efficacy.

References

• 1. Rhodium(III) nitrate | 10139-58-9 [chemicalbook.com]
• 2. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 3. Palladium nitrate | 10102-05-3 [chemicalbook.com]
• 4. Palladium(II) nitrate - Wikipedia [en.wikipedia.org]
• 5. Platinum(II) nitrate | 18496-40-7 | FP55398 | Biosynth [biosynth.com]
• 6. americanelements.com [americanelements.com]
• 7. benchchem.com [benchchem.com]
• 8. Ruthenium nitrosyl nitrate | 34513-98-9 [chemicalbook.com]
• 9. Iridium trinitrate (18496-38-3) for sale [vulcanchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. britannica.com [britannica.com]
• 12. Osmium compounds - Wikipedia [en.wikipedia.org]
• 13. Rhodium nitrate | Johnson Matthey [matthey.com]
• 14. Page loading... [wap.guidechem.com]
• 15. Palladium nitrate Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 16. Platinum nitrate | 18496-40-7 [chemicalbook.com]
• 17. americanelements.com [americanelements.com]
• 18. RUTHENIUM (III) NITROSYLNITRATE [chembk.com]
• 19. benchchem.com [benchchem.com]
• 20. Rhodium Catalyst Structural Changes during, and Their Impacts on the Kinetics of, CO Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. mdpi.com [mdpi.com]
• 23. ISOFLEX USA - Osmium [isoflex.com]

analytical techniques for characterizing rhodium nitrate solutions

A comprehensive guide to the , tailored for researchers, scientists, and drug development professionals. This guide provides a detailed comparison of various analytical methods, supported by experimental data and protocols, to assist in selecting the most suitable technique for specific research needs.

Introduction to Rhodium Nitrate and its Characterization

Rhodium nitrate (Rh(NO₃)₃) is an important rhodium salt used as a precursor in the synthesis of various rhodium-containing compounds and catalysts.[1] The characterization of rhodium nitrate solutions is crucial for quality control, process optimization, and research applications. This involves determining the rhodium concentration, identifying the rhodium species present in the solution, and quantifying the nitrate content. The speciation of rhodium in nitric acid solutions can be complex, with various aqua and nitrato complexes existing in equilibrium.[2][3]

This guide compares the primary analytical techniques for the comprehensive characterization of rhodium nitrate solutions: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Atomic Absorption Spectroscopy (AAS), UV-Visible (UV-Vis) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Ion Chromatography (IC).

Comparative Analysis of Analytical Techniques

The choice of analytical technique depends on the specific information required, such as elemental concentration, speciation, or counter-ion analysis, as well as factors like sensitivity, cost, and sample throughput.

For Rhodium Concentration Determination: ICP-MS vs. AAS

Both ICP-MS and Atomic Absorption Spectroscopy (AAS), particularly Graphite Furnace AAS (GFAAS), are well-established for determining the total rhodium concentration.

Table 1: Comparison of ICP-MS and GFAAS for Rhodium Determination

Feature	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Graphite Furnace Atomic Absorption Spectroscopy (GFAAS)
Principle	Ionization of the sample in an argon plasma followed by mass spectrometric detection of the ions.	Atomization of the sample in a graphite tube and measurement of the absorption of element-specific light.
Sensitivity	Very high, with detection limits in the parts per trillion (ppt) to parts per quadrillion (ppq) range.[4]	High, with detection limits in the sub-parts per billion (ppb) range.[5]
Detection Limit (Rh)	~0.022 - 0.074 ng/L (with specialized techniques)[6]	~0.023 ng/mL[7]
Interferences	Can have polyatomic and doubly charged ion interferences, though modern instruments have effective mitigation strategies.[6]	Prone to matrix effects, but can be minimized with matrix modifiers and background correction.[8]
Multi-element Capability	Excellent, can measure a wide range of elements simultaneously.[4]	Primarily a single-element technique.[9]
Sample Throughput	High, as it measures all elements in a single run.[9]	Lower, as each element is measured sequentially.[9]
Cost	Higher initial instrument cost and running costs.[9]	Lower initial instrument cost and running costs.[7][9]

For Rhodium Speciation Analysis: NMR and UV-Vis Spectroscopy

Understanding the different rhodium species in a nitrate solution is critical as it can influence the material's reactivity and properties. 103Rh NMR and UV-Vis Spectroscopy are powerful tools for this purpose.

Table 2: Comparison of NMR and UV-Vis Spectroscopy for Rhodium Speciation

Feature	103Rh Nuclear Magnetic Resonance (NMR) Spectroscopy	UV-Visible (UV-Vis) Spectroscopy
Principle	Measures the absorption of radiofrequency waves by 103Rh nuclei in a magnetic field, providing detailed information about the chemical environment of each rhodium atom.	Measures the absorption of ultraviolet and visible light by the rhodium complexes, which corresponds to electronic transitions.
Information Provided	Provides direct information on the structure, symmetry, and bonding of different rhodium complexes in solution.[10] Can distinguish between different aqua-nitrato complexes like [Rh(H₂O)₆₋ₙ(NO₃)ₙ]³⁻ⁿ.[2][3]	Provides information about the electronic structure of the rhodium complexes.[11] Changes in the spectra can indicate changes in speciation.
Sensitivity	Very low due to the low gyromagnetic ratio of the 103Rh nucleus.[12]	Moderate, depends on the molar absorptivity of the rhodium complexes.
Resolution	High, can resolve signals from different isomers and complexes.[10]	Lower, often shows broad absorption bands that may be a composite of multiple species.[13]
Quantitative Analysis	Can be quantitative with proper calibration and long acquisition times.	Can be quantitative using Beer-Lambert Law.[14]
Experimental Complexity	More complex, requires specialized equipment and expertise. Indirect detection methods are often used to enhance sensitivity.[12]	Simpler and more widely available instrumentation.[14]

For Nitrate Quantification: Ion Chromatography

Ion Chromatography (IC) is the standard method for the determination of anions like nitrate in aqueous solutions.

Table 3: Ion Chromatography for Nitrate Determination

Feature	Ion Chromatography (IC)
Principle	Separation of ions based on their interaction with a stationary phase (ion-exchange resin) followed by detection, typically by conductivity.
Selectivity	High for anions like nitrate.[15]
Sensitivity	High, with detection limits in the µg/L (ppb) range.[16]
Interferences	Can be affected by high concentrations of other anions, but methods exist to mitigate these interferences.[17][18]
Quantitative Analysis	Excellent, provides accurate and reproducible quantification.[15]
Instrumentation	Standard and widely available in analytical laboratories.

Experimental Protocols

Sample Preparation for Analysis

Proper sample preparation is crucial for obtaining accurate and reliable results.

• For ICP-MS and AAS: Samples are typically diluted with deionized water or a dilute nitric acid solution to a concentration within the linear dynamic range of the instrument.[19][20] It is important to use high-purity acids to avoid contamination.

• For UV-Vis and NMR Spectroscopy: Samples may be analyzed directly or diluted with a suitable solvent (e.g., deionized water or deuterated solvent for NMR). The concentration should be sufficient to obtain a good signal-to-noise ratio.

• For Ion Chromatography: Samples are usually diluted with deionized water and may need to be filtered to remove any particulate matter before injection into the IC system.[17]

Protocol for Rhodium Concentration by ICP-MS

• Instrument: Inductively Coupled Plasma-Mass Spectrometer.

• Sample Preparation: Accurately weigh a portion of the rhodium nitrate solution and dilute it gravimetrically with 2% nitric acid to a final rhodium concentration in the low µg/L range.

• Calibration Standards: Prepare a series of rhodium calibration standards (e.g., 0, 1, 5, 10, 50, 100 µg/L) from a certified rhodium standard solution in 2% nitric acid.

• Internal Standard: Use an internal standard (e.g., yttrium or indium) to correct for instrumental drift and matrix effects.

• Analysis: Aspirate the blank, standards, and samples into the ICP-MS. Monitor the intensity of the 103Rh isotope.

• Quantification: Construct a calibration curve by plotting the intensity of the rhodium signal against the concentration of the standards. Determine the concentration of rhodium in the samples from the calibration curve.

Protocol for Rhodium Speciation by 103Rh NMR Spectroscopy

• Instrument: High-field NMR spectrometer equipped with a broadband probe.

• Sample Preparation: Prepare a concentrated solution of rhodium nitrate in a suitable solvent (e.g., D₂O or HNO₃/H₂O). The concentration should be as high as possible to improve the signal-to-noise ratio.

• Acquisition: Acquire the 103Rh NMR spectrum. Due to the low sensitivity of 103Rh, a large number of scans and a long relaxation delay may be required. Indirect detection methods like 1H-103Rh HMQC can be used to enhance sensitivity.[12]

• Data Processing: Process the acquired data (Fourier transformation, phasing, and baseline correction).

• Interpretation: Analyze the chemical shifts and coupling patterns in the spectrum to identify the different rhodium species present in the solution. The chemical shifts are highly sensitive to the coordination environment of the rhodium atom.[2][3][12]

Protocol for Nitrate Concentration by Ion Chromatography

• Instrument: Ion chromatograph with a conductivity detector and an anion-exchange column.

• Eluent: Prepare an appropriate eluent, typically a sodium carbonate/sodium bicarbonate buffer.[21]

• Sample Preparation: Dilute the rhodium nitrate solution with deionized water to bring the nitrate concentration into the working range of the instrument (typically in the mg/L range). Filter the diluted sample through a 0.45 µm filter.

• Calibration Standards: Prepare a series of nitrate calibration standards (e.g., 0.5, 1, 5, 10, 20 mg/L) from a certified nitrate standard solution.

• Analysis: Inject the blank, standards, and samples into the IC system.

• Quantification: Create a calibration curve by plotting the peak area of the nitrate signal against the concentration of the standards. Calculate the nitrate concentration in the samples from this curve.

Visualization of Analytical Workflows

Caption: Workflow for the characterization of rhodium nitrate solutions.

Caption: Relationship between analytical goals and techniques.

References

• 1. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Rhodium(III) Speciation in Concentrated Nitric Acid Solutions › Research Explorer [pure.nsu.ru]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. scispec.co.th [scispec.co.th]
• 6. Sensitive and Spectral Interference-Free Determination of Rhodium by Photochemical Vapor Generation Inductively Coupled Plasma Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of Ultra-trace Rhodium in Water Samples by Graphite Furnace Atomic Absorption Spectrometry after Cloud Point Extraction Using 2-(5-Iodo-2-Pyridylazo)-5-Dimethylaminoaniline as a Chelating Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. 103Rh NMR spectroscopy and its application to rhodium chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. (103Rh) Rhodium NMR [chem.ch.huji.ac.il]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. Ion chromatography for determination of nitrite and nitrate in seawater using monolithic ODS columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. Structure and bonding in rhodium coordination compounds: a 103Rh solid-state NMR and relativistic DFT study - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 19. www2.sci.u-szeged.hu [www2.sci.u-szeged.hu]
• 20. nemi.gov [nemi.gov]
• 21. tools.thermofisher.com [tools.thermofisher.com]

Validating Rhodium Concentration in Nitrate Solutions: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the accurate determination of rhodium concentration in nitrate solutions is critical for process control, quality assurance, and regulatory compliance. This guide provides an objective comparison of the most common analytical techniques used for this purpose: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and Atomic Absorption Spectroscopy (AAS). The performance of each method is evaluated based on key analytical parameters, with supporting experimental data and detailed protocols.

Comparison of Analytical Techniques

The choice of analytical technique for validating rhodium concentration depends on several factors, including the required sensitivity, the complexity of the sample matrix, and budget constraints. ICP-MS is renowned for its exceptional sensitivity, making it ideal for ultra-trace analysis.[1][2] ICP-OES offers a balance of good sensitivity and robustness, capable of handling higher concentrations and complex matrices.[3][4][5] AAS, particularly with a graphite furnace atomizer (GFAAS), provides a cost-effective solution with good sensitivity, though it is generally a single-element technique.[2][6]

Quantitative Performance Data

The following table summarizes the key performance characteristics of ICP-MS, ICP-OES, and AAS for the determination of rhodium.

Parameter	ICP-MS	ICP-OES	AAS (GFAAS)
Limit of Detection (LOD)	0.013 pg/mL (with PVG)[7][8]	9 ng/mL[9]	0.023 ng/mL (with pre-concentration)[2]
Linear Range	0 - 250 ng/mL[8]	0 - 150 mg/L[9]	0.1 - 6.0 ng/mL[2]
Precision (RSD)	2.9% at 20 ng/L[7][8]	2.11% at 1 mg/L[9]	3.67% at 1 ng/mL[2]
Accuracy (Recovery)	Excellent recoveries for certified reference materials.[7]	99.0% - 100% for certified reference materials.[4]	96.6% - 104.0% for spiked water samples.[2]
Throughput	High (multi-element)[6]	High (multi-element)[6]	Low (single-element)[6]
Cost	High[2][10]	Medium[10]	Low[2][10]

Experimental Workflow

The general workflow for validating rhodium concentration in a nitrate solution involves sample preparation, instrumental analysis, and data processing.

Caption: General workflow for rhodium concentration validation.

Detailed Experimental Protocols

Below are representative protocols for the determination of rhodium in nitrate solutions using ICP-OES and a sample preparation method.

Sample Preparation: Microwave-Assisted Digestion

This protocol is suitable for complex matrices that may require digestion prior to analysis. For simple aqueous nitrate solutions, direct analysis after dilution may be possible.[11]

Objective: To digest the sample to break down the matrix and bring rhodium into a solution suitable for ICP analysis.

Materials:

• Microwave digestion system[11]

• Digestion vessels[11]

• Nitric acid (HNO₃), high purity[11]

• Rhodium standard solution (1000 mg/L)

• Deionized water

Procedure:

• Accurately weigh an appropriate amount of the sample (e.g., 0.3 g) and place it into a clean digestion vessel.[11]

• If organic components are present, pre-treat the sample by heating on a hot plate at 80°C for approximately 20 minutes to remove volatile organics.[11]

• Allow the vessel to cool, then add 4 mL of nitric acid.[11]

• Seal the vessel and place it in the microwave digestion system.

• Program the microwave with a multi-step heating profile, for example:

  • Step 1: Ramp to 130°C over 5 minutes.[11]

  • Step 2: Ramp to 160°C over 5 minutes.[11]

  • Step 3: Ramp to 180°C over 5 minutes.[11]

  • Step 4: Ramp to 200°C over 5 minutes and hold.[11]

• After digestion, allow the vessels to cool to room temperature.

• Quantitatively transfer the digest to a volumetric flask and dilute to a known volume with deionized water.[11]

Instrumental Analysis: Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

Objective: To quantify the concentration of rhodium in the prepared sample solution.

Instrumentation:

• An ICP-OES spectrometer with an axial or radial viewing configuration. An axial view generally provides better sensitivity.[11]

Typical ICP-OES Operating Conditions:

Parameter	Value
RF Power	1.2 - 1.5 kW
Plasma Gas Flow	12 - 18 L/min
Auxiliary Gas Flow	0.5 - 1.5 L/min
Nebulizer Gas Flow	0.5 - 1.2 L/min
Sample Uptake Rate	1.0 - 2.5 mL/min
Wavelength	343.489 nm[12]

Procedure:

• Instrument Setup and Optimization: Warm up the ICP-OES system and optimize the plasma conditions for robustness and sensitivity.

• Calibration: Prepare a series of calibration standards by diluting a certified rhodium standard solution with a matrix-matching blank (e.g., dilute nitric acid). The concentration range should bracket the expected sample concentrations.[3]

• Sample Analysis: Introduce the prepared samples, blanks, and calibration standards into the ICP-OES. It is recommended to run a blank and a calibration check standard periodically to monitor for drift and ensure accuracy.

• Data Acquisition: Measure the emission intensity at the selected rhodium wavelength for each sample.

• Quantification: Use the calibration curve to calculate the concentration of rhodium in the unknown samples.

Interferences

When analyzing rhodium in nitrate solutions, it is important to be aware of potential interferences:

• Spectral Interferences: These are caused by the emission lines of other elements overlapping with the rhodium analytical line. High-resolution ICP-OES systems can often resolve these interferences. In ICP-MS, polyatomic interferences (e.g., from SrO⁺ or CuAr⁺) can overlap with the single isotope of rhodium (¹⁰³Rh).[5][7] Collision/reaction cells in modern ICP-MS instruments can mitigate these interferences.[13]

• Matrix Effects: High concentrations of dissolved solids or high acid concentrations can affect the sample introduction and plasma characteristics, leading to signal suppression or enhancement. Matrix-matching of calibration standards or the use of an internal standard can help to correct for these effects.[4][12]

• Nitrate Effects: While often a source of interference, one study using photochemical vapor generation (PVG) with ICP-MS found that the presence of nitrate ions significantly enhanced the rhodium signal.[7]

Conclusion

The validation of rhodium concentration in nitrate solutions can be reliably achieved using ICP-MS, ICP-OES, or AAS.

• ICP-MS is the preferred method for ultra-trace quantification due to its superior sensitivity.[7][8]

• ICP-OES is a robust and versatile technique suitable for a wide range of concentrations and is less susceptible to certain interferences than ICP-MS.[3][9]

• AAS offers a cost-effective alternative for routine analysis, with GFAAS providing good sensitivity for lower concentrations.[2][14]

The selection of the most appropriate technique requires careful consideration of the specific analytical requirements, including the expected rhodium concentration, matrix complexity, and available resources. Proper method validation, including the assessment of linearity, accuracy, precision, and potential interferences, is essential to ensure reliable and accurate results.

References

• 1. contractlaboratory.com [contractlaboratory.com]
• 2. Determination of Ultra-trace Rhodium in Water Samples by Graphite Furnace Atomic Absorption Spectrometry after Cloud Point Extraction Using 2-(5-Iodo-2-Pyridylazo)-5-Dimethylaminoaniline as a Chelating Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.co.za [journals.co.za]
• 5. researchgate.net [researchgate.net]
• 6. Atomic Absorption Spectroscopy (AAS) vs. Inductively Coupled Plasma (ICP) Spectroscopy: Which Elemental Analysis Technique Is Right for Your Lab? | Lab Manager [labmanager.com]
• 7. Sensitive and Spectral Interference-Free Determination of Rhodium by Photochemical Vapor Generation Inductively Coupled Plasma Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Determination of Rhodium in Rhodium-Loaded Carbon Catalysts Using Microwave-Assisted Sample Digestion and ICP-OES | Scientific.Net [scientific.net]
• 10. agilent.com [agilent.com]
• 11. icpms.cz [icpms.cz]
• 12. researchgate.net [researchgate.net]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. journals.co.za [journals.co.za]

A Comparative Analysis of Rhodium Catalyst Precursors for Catalytic Applications

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Rhodium Precursor

The efficacy of a rhodium-catalyzed reaction is fundamentally tied to the nature of the active catalytic species, which is, in turn, significantly influenced by the choice of the initial rhodium precursor. Different precursors, under identical reaction conditions, can lead to variations in catalyst activation, stability, and ultimately, performance. This guide provides an objective comparison of common rhodium precursors in two key catalytic transformations: the hydroformylation of alkenes and the hydrogenation of arenes. The information presented is collated from experimental data to aid researchers in the strategic selection of a precursor for their specific application.

Hydroformylation of 1-Octene: A Comparative Performance Study

The hydroformylation of 1-octene to nonanal is a benchmark reaction for evaluating the performance of rhodium catalysts. The choice of precursor can influence not only the conversion of the starting material but also the selectivity towards the desired linear aldehyde over its branched isomer and other byproducts. Below is a summary of performance data from studies utilizing different rhodium precursors.

Precursor	Ligand	Temp. (°C)	Pressure (bar)	Time (h)	Conversion (%)	n/iso Ratio	Reference
Rh(acac)(CO)₂	6-DPyPon	80	10 (CO/H₂)	1 (preformation)	>99	-	[1]
Rh(acac)(CO)₂	PPh₃	80	4-12	-	100	~10	[2]
Rh(acac)(CO)₂	Self-assembling bis-N-pyrrolyl phosphine	80	10 (CO/H₂)	-	High	High	[1]
Rh precursor	Xantphos	-	-	-	-	-	[3]

Note: Direct comparison is challenging due to variations in ligands and specific reaction conditions across different studies. The data presented is for illustrative purposes to highlight the performance of catalysts derived from the respective precursors.

Arene Hydrogenation: Precursor Impact on Activity

The hydrogenation of arenes is a critical transformation in the synthesis of pharmaceuticals and fine chemicals. The selection of the rhodium precursor can significantly affect the catalyst's activity and selectivity, particularly the diastereoselectivity in producing cis-configured products.

Precursor	Ligand	Substrate	Temp. (°C)	Pressure (MPa)	Time (h)	Conversion (%)	Diastereoselectivity	Reference
[Rh(Ind)(SIDipp)(COE)]	SIDipp	Benzene	80	-	24	97	-	[4]
[Rh(Ind)(IDipp)(COE)]	IDipp	Benzene	80	-	24	68	-	[4]
[Rh(COD)Cl]₂	CAAC Ligand (L1)	Diphenyl ether	25	0.68	24	93	-	[5]
Rh/C	-	4-Fluorophthalimide	50	5.0	24	-	all-cis	[6]
PtO₂	-	4-Fluorophthalimide	50	5.0	24	100	-	[6]

Note: CAAC = Cyclic (Alkyl)(Amino)Carbene; Ind = Indenyl; SIDipp = 1,3-Bis(2,6-diisopropylphenyl)-imidazolidine-2-ylidene; IDipp = 1,3-Bis(2,6-diisopropylphenyl)-imidazol-2-ylidene; COE = cyclooctene. The data highlights the influence of both the precursor and the ligand system on catalytic performance.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of catalytic results. Below are representative experimental protocols for catalyst preparation and reaction execution.

Protocol 1: Hydroformylation of 1-Octene

This protocol is a generalized procedure based on common practices in the literature.

• Catalyst Preformation: In a nitrogen-purged autoclave, the rhodium precursor (e.g., Rh(acac)(CO)₂) and the desired phosphine ligand are dissolved in a suitable solvent (e.g., toluene). The vessel is pressurized with syngas (CO/H₂, typically 1:1) to 10 bar and heated to 80°C for 1 hour to allow for the formation of the active catalyst.[1]

• Hydroformylation Reaction: After the preformation step, the autoclave is cooled, and 1-octene is injected. The reactor is then repressurized with syngas to the desired pressure (e.g., 10 bar) and heated to the reaction temperature (e.g., 80°C). The reaction mixture is stirred vigorously for the specified duration.

• Analysis: After cooling and depressurizing the reactor, a sample of the reaction mixture is taken and analyzed by gas chromatography (GC) and/or NMR spectroscopy to determine the conversion of 1-octene and the selectivity for linear and branched aldehydes.[1]

Protocol 2: Arene Hydrogenation

This protocol is a representative example for the hydrogenation of N-heterocycles.

• Catalyst Preparation and Reaction Setup: In an oven-dried vial inside a glovebox, the rhodium precursor (e.g., a CAAC-rhodium complex, 5.0 mol%), the heterocyclic substrate (0.5 mmol), and powdered 4 Å molecular sieves (50 mg) are combined.[6] Anhydrous solvent (e.g., 2,2,2-trifluoroethanol, TFE) is added to achieve the desired concentration (e.g., 0.2 M).[6]

• Hydrogenation: The vial is placed in an autoclave, which is then sealed, removed from the glovebox, and purged with hydrogen gas three times. The autoclave is then pressurized with hydrogen to the desired pressure (e.g., 5.0 MPa) and heated to the reaction temperature (e.g., 50°C) for 24 hours with stirring.[6]

• Work-up and Analysis: After the reaction, the autoclave is carefully depressurized. The crude reaction mixture is filtered through Celite® with an appropriate solvent (e.g., dichloromethane) and the solvent is removed under reduced pressure. The conversion and diastereoselectivity are determined by analysis of the crude product, typically by NMR spectroscopy.[6]

Visualizing the Workflow and Precursor-Performance Relationship

To better illustrate the experimental process and the conceptual link between precursor choice and catalytic outcome, the following diagrams are provided.

Figure 1. A generalized experimental workflow for the synthesis and evaluation of rhodium catalysts.

Figure 2. Logical relationship between the rhodium precursor and catalyst performance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The rate-determining step in the rhodium-xantphos-catalysed hydroformylation of 1-octene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. osti.gov [osti.gov]
• 6. researchgate.net [researchgate.net]

Assessing the Purity of Synthesized Rhodium Nitrate: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of precursor materials is paramount to ensure the reliability and reproducibility of experimental outcomes. This guide provides a comprehensive comparison of analytical techniques for assessing the purity of synthesized rhodium nitrate. It details experimental protocols, presents comparative performance data, and evaluates alternative rhodium compounds.

Key Purity Assessment Techniques

The determination of rhodium nitrate purity involves a multi-faceted approach, targeting both metallic and non-metallic impurities, as well as verifying the compound's chemical identity and crystalline structure. The most common and effective analytical techniques for this purpose are Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), X-ray Diffraction (XRD), and Ultraviolet-Visible (UV-Vis) Spectroscopy.

Metallic Impurity Analysis: ICP-MS vs. ICP-OES

Both ICP-MS and ICP-OES are powerful tools for quantifying the elemental composition of a sample. The choice between them often depends on the required detection limits and the expected concentration of impurities.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is renowned for its exceptional sensitivity, capable of detecting trace and ultra-trace elements at parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[1][2] This makes it the ideal method for identifying and quantifying a wide range of potential metallic impurities in high-purity rhodium nitrate.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) offers a robust and high-throughput alternative for elemental analysis. While generally less sensitive than ICP-MS, with detection limits typically in the ppm to ppb range, it is well-suited for routine analysis of elements at higher concentrations.[2][3]

Feature	ICP-MS	ICP-OES
Detection Limits	ppt to low ppb	low ppb to ppm
Sensitivity	Very High	High
Throughput	Lower	Higher[2]
Cost (Instrument)	Higher	Lower
Interferences	Isobaric and polyatomic interferences	Spectral and matrix interferences
Primary Use	Ultra-trace elemental analysis	Routine elemental analysis

Common Metallic Impurities: Based on commercially available rhodium nitrate certificates of analysis, common metallic impurities to screen for include: Aluminum (Al), Arsenic (As), Barium (Ba), Bismuth (Bi), Calcium (Ca), Chromium (Cr), Cobalt (Co), Copper (Cu), Iron (Fe), Iridium (Ir), Lead (Pb), Magnesium (Mg), Manganese (Mn), Nickel (Ni), Palladium (Pd), Platinum (Pt), Potassium (K), Ruthenium (Ru), Silicon (Si), Silver (Ag), Sodium (Na), and Zinc (Zn).[4][5]

Structural and Compositional Analysis: XRD and UV-Vis Spectroscopy

Beyond elemental impurities, it is crucial to confirm the chemical identity and structure of the synthesized rhodium nitrate.

X-ray Diffraction (XRD) is a non-destructive technique used to identify the crystalline phases present in a material.[6] By comparing the diffraction pattern of the synthesized rhodium nitrate to a reference pattern, one can confirm the desired crystal structure and identify any crystalline impurities. The precision and accuracy of XRD for quantitative phase analysis are generally good, with the ability to distinguish phases down to concentrations of at least 10 wt%.[6]

Ultraviolet-Visible (UV-Vis) Spectroscopy can be employed to quantify the nitrate content in the synthesized salt. The nitrate ion exhibits a characteristic UV absorbance, and its concentration can be determined by creating a calibration curve with standards of known concentration.[7][8] This method is particularly useful for verifying the correct stoichiometry of the rhodium nitrate. The detection limits for nitrate in aqueous solutions are typically in the low mg/L range.[7]

Experimental Protocols

ICP-MS/ICP-OES Sample Preparation and Analysis

• Sample Digestion: Accurately weigh a small amount of the synthesized rhodium nitrate (e.g., 10-50 mg) into a clean, inert digestion vessel. Add a suitable volume of high-purity nitric acid (e.g., 5-10 mL) to dissolve the sample. Gentle heating may be applied to facilitate dissolution.

• Dilution: After complete dissolution, quantitatively transfer the solution to a volumetric flask and dilute to a known volume with deionized water. The final acid concentration should be in the range of 2-5%. Further serial dilutions may be necessary to bring the analyte concentrations within the linear dynamic range of the instrument.

• Internal Standard: Introduce an internal standard (e.g., a certified rhodium standard solution) to all samples, standards, and blanks to correct for instrumental drift and matrix effects.

• Calibration: Prepare a series of multi-element calibration standards covering the expected concentration range of the impurities.

• Analysis: Aspirate the prepared solutions into the ICP-MS or ICP-OES instrument and measure the intensities of the characteristic emission lines (ICP-OES) or mass-to-charge ratios (ICP-MS) for each element.

• Quantification: Determine the concentration of each impurity in the original sample by comparing its signal to the calibration curve and accounting for all dilution factors.

X-ray Diffraction (XRD) Analysis

• Sample Preparation: Finely grind the synthesized rhodium nitrate powder to ensure random crystal orientation. Mount the powder onto a sample holder.

• Data Collection: Place the sample holder in the diffractometer. Set the instrument parameters (e.g., X-ray source, scan range, step size, and scan speed) and collect the diffraction pattern.

• Phase Identification: Compare the experimental diffraction pattern to a reference database (e.g., the Powder Diffraction File from the International Centre for Diffraction Data) to identify the crystalline phases present.

• Phase Purity Assessment: A close match between the experimental pattern and the reference pattern for rhodium nitrate, with no significant peaks from other phases, indicates high phase purity.[9]

UV-Vis Spectroscopy for Nitrate Determination

• Sample Preparation: Accurately weigh a sample of the synthesized rhodium nitrate and dissolve it in a known volume of deionized water to create a stock solution.

• Calibration Standards: Prepare a series of nitrate calibration standards of known concentrations from a certified nitrate standard solution.

• Measurement: Measure the absorbance of the sample solution and the calibration standards at the wavelength of maximum nitrate absorbance (typically around 220 nm). A second measurement at a non-absorbing wavelength (e.g., 275 nm) can be used to correct for organic impurities.[7]

• Quantification: Construct a calibration curve by plotting the absorbance of the standards against their concentrations. Use the absorbance of the sample solution to determine its nitrate concentration from the calibration curve.

Comparison with Alternative Rhodium Compounds

While rhodium nitrate is a common precursor, other rhodium salts such as rhodium chloride and rhodium sulfate are also frequently used. The purity assessment for these compounds follows similar principles but with some key differences.

Rhodium Compound	Key Purity Considerations	Recommended Analytical Techniques
Rhodium (III) Nitrate (Rh(NO₃)₃)	Metallic impurities, nitrate content, phase purity.	ICP-MS/OES, UV-Vis Spectroscopy, XRD
Rhodium (III) Chloride (RhCl₃)	Metallic impurities, chloride content, hydration state.	ICP-MS/OES, Ion Chromatography (for chloride), Thermogravimetric Analysis (TGA) (for hydration state), XRD
Rhodium (III) Sulfate (Rh₂(SO₄)₃)	Metallic impurities, sulfate content.[10]	ICP-MS/OES, Ion Chromatography or Gravimetric Analysis (for sulfate), XRD

Visualizing the Workflow

The following diagram illustrates a typical workflow for the comprehensive purity assessment of synthesized rhodium nitrate.

Workflow for Rhodium Nitrate Purity Assessment.

Conclusion

A thorough assessment of the purity of synthesized rhodium nitrate is crucial for ensuring the quality and consistency of downstream applications. By employing a combination of powerful analytical techniques such as ICP-MS/OES for elemental impurity profiling, XRD for phase identification, and UV-Vis spectroscopy for compositional verification, researchers can have a high degree of confidence in the quality of their material. This guide provides the foundational knowledge and protocols to establish a robust quality control process for synthesized rhodium nitrate and to understand its purity in the context of other common rhodium precursors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Quantification of rhodium in a series of inorganic and organometallic compounds using cobalt as internal standard [scielo.org.za]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Validating Phase Quantification of Crystalline Materials using X-Ray Diffraction [mccrone.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. ncl.ac.uk [ncl.ac.uk]
• 10. corrosionpedia.com [corrosionpedia.com]

A Comparative Guide to the Catalytic Activity of Rhodium Nitrate in Diverse Reaction Conditions

For Researchers, Scientists, and Drug Development Professionals

Rhodium nitrate stands as a crucial precursor for the synthesis of highly active rhodium-based catalysts, pivotal in a myriad of industrial and laboratory-scale chemical transformations. This guide provides an objective comparison of the catalytic performance of rhodium nitrate-derived catalysts under various reaction conditions, supported by experimental data from peer-reviewed literature. The focus is on two key reaction types: the hydrogenation of nitroarenes and the hydroformylation of alkenes, both of which are fundamental in the synthesis of fine chemicals and pharmaceutical intermediates.

Data Presentation: A Comparative Analysis

The catalytic activity of rhodium nitrate is not intrinsic to the salt itself but is realized upon its conversion into a catalytically active species, typically through deposition on a support material and subsequent reduction. The following tables summarize the performance of these catalysts, showcasing the influence of reaction parameters on conversion, selectivity, and reaction rates.

Hydrogenation of Nitroarenes

The reduction of nitroarenes to anilines is a critical transformation in the synthesis of dyes, pharmaceuticals, and agrochemicals. The choice of solvent and other reaction conditions can significantly impact the selectivity and efficiency of rhodium-catalyzed hydrogenations.

Table 1: Influence of Solvent on the Hydrogenation of Nitrobenzene

Solvent	Temperature (°C)	Pressure (atm H₂)	Catalyst	Conversion (%)	Aniline Selectivity (%)	Reference
Toluene	80	30	Rh/C	>99	>99	[1]
Tetrahydrofuran (THF)	80	30	Rh/C	>99	~95 (hydroxylamine intermediate observed)	[1][2]
Ethanol	25	1	Rh@PS	98	>99	[3]
Methanol	Room Temp	1	Pd/C (for comparison)	High	High	[4]
Isopropanol	Room Temp	1	Pd/C (for comparison)	Moderate	High	[4]

Note: While some data points are for rhodium catalysts, others for palladium are included to highlight general solvent effects in similar systems.

Hydroformylation of Alkenes

Hydroformylation, or oxo synthesis, is a cornerstone of industrial organic synthesis, enabling the production of aldehydes from alkenes. The reaction conditions, particularly pressure and temperature, are critical in controlling the reaction rate and the regioselectivity (n/iso ratio) of the resulting aldehydes.

Table 2: Effect of Reaction Conditions on the Hydroformylation of 1-Hexene

Temperature (°C)	Syngas Pressure (H₂/CO) (atm)	CO₂ Pressure (atm)	Catalyst System	Aldehyde Yield (%)	n/iso Ratio	Reference
60	40 (1:1)	-	Rh/PPh₃	-	-	[5]
100	30 (1:1)	-	Rh/AC	High	-	[6]
60	10-80 (1:1)	90	Rh-fluorinated phosphine	Variable	~2.5	[7]
60	40 (1:1)	60-150	Rh-fluorinated phosphine	Variable	~2.5	[7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of catalytic experiments. Below are representative protocols for catalyst preparation and for the hydrogenation and hydroformylation reactions.

Protocol 1: Preparation of a Supported Rhodium Catalyst via Incipient Wetness Impregnation

This method is widely used for the preparation of heterogeneous catalysts.

Materials:

• Rhodium (III) nitrate solution

• High-surface-area support (e.g., activated carbon, alumina, silica)

• Deionized water

• Drying oven

• Calcination furnace

Procedure:

• The support material is dried in an oven at 110-120 °C for several hours to remove physisorbed water.

• A solution of rhodium (III) nitrate is prepared with a concentration calculated to achieve the desired metal loading on the support.

• The rhodium nitrate solution is added dropwise to the dried support material until the pores are completely filled (incipient wetness point).

• The impregnated support is aged for a period (e.g., 12 hours) at room temperature.

• The material is then dried in an oven, typically at 100-120 °C, for several hours.

• Finally, the dried catalyst is calcined in a furnace under a controlled atmosphere (e.g., air or an inert gas) at a specific temperature (e.g., 300-500 °C) to decompose the nitrate precursor and form rhodium oxide nanoparticles on the support.

• Prior to use in a hydrogenation reaction, the catalyst is often activated via reduction in a stream of hydrogen gas at an elevated temperature to convert the rhodium oxide to metallic rhodium.

Protocol 2: General Procedure for the Hydrogenation of a Nitroarene

Materials:

• Nitroarene substrate (e.g., nitrobenzene)

• Supported rhodium catalyst (prepared as in Protocol 1)

• Solvent (e.g., ethanol, toluene)

• High-pressure autoclave equipped with a magnetic stirrer, gas inlet, and temperature and pressure controls

• Hydrogen gas source

Procedure:

• The autoclave is charged with the nitroarene substrate, the solvent, and the rhodium catalyst.

• The reactor is sealed and purged several times with nitrogen gas, followed by purging with hydrogen gas.

• The autoclave is pressurized with hydrogen to the desired pressure.

• The reaction mixture is heated to the target temperature with vigorous stirring.

• The reaction progress is monitored by observing the hydrogen uptake or by taking periodic samples for analysis (e.g., by gas chromatography or HPLC).

• Upon completion, the reactor is cooled to room temperature and the excess hydrogen gas is carefully vented.

• The catalyst is separated from the reaction mixture by filtration.

• The product is isolated from the filtrate, for example, by removal of the solvent under reduced pressure.

Protocol 3: General Procedure for the Hydroformylation of an Alkene

Materials:

• Alkene substrate (e.g., 1-hexene)

• Rhodium precursor (e.g., Rh(acac)(CO)₂)

• Phosphine ligand (e.g., triphenylphosphine)

• Solvent (e.g., toluene)

• High-pressure autoclave

• Synthesis gas (a mixture of carbon monoxide and hydrogen)

Procedure:

• The rhodium precursor, ligand, and solvent are charged into the autoclave under an inert atmosphere.

• The alkene substrate is then added.

• The autoclave is sealed and purged with synthesis gas.

• The reactor is pressurized with the H₂/CO mixture to the desired pressure.

• The reaction is heated to the specified temperature with constant stirring.

• The reaction is allowed to proceed for the designated time.

• After cooling and venting the reactor, the product mixture is analyzed to determine conversion and regioselectivity.[5]

Mandatory Visualization

The following diagrams illustrate key workflows and concepts related to the catalytic processes discussed.

Caption: Workflow for a typical heterogeneous hydrogenation experiment.

Caption: Simplified catalytic cycle for rhodium-catalyzed hydroformylation.

Caption: Reaction pathway for nitroarene hydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. An Adaptive Rhodium Catalyst to Control the Hydrogenation Network of Nitroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Multi-nuclear, high-pressure, operando FlowNMR spectroscopic study of Rh/PPh 3 – catalysed hydroformylation of 1-hexene - Faraday Discussions (RSC Publishing) DOI:10.1039/C9FD00145J [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Hydroformylation of 1-hexene catalyzed with rhodium fluorinated phosphine complexes in supercritical carbon dioxide and in conventional organic solvents: effects of ligands and pressures - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Rhodium Plating Baths: An In-depth Analysis of Nitrate, Sulfate, and Phosphate Electrolytes

For researchers, scientists, and professionals in drug development, the selection of an appropriate rhodium electroplating bath is critical for achieving desired surface properties. This guide provides an objective comparison of rhodium plating electrolytes based on nitrate, sulfate, and phosphate salts, supported by experimental data and detailed analytical protocols.

Rhodium electroplating is a widely utilized process for depositing a thin layer of rhodium onto a substrate, imparting desirable characteristics such as high hardness, excellent corrosion resistance, and a bright, white finish. The choice of the rhodium salt in the electrolyte significantly influences the plating process and the final deposit quality. While sulfate and phosphate-based baths are the industry standard, this guide also explores the characteristics of rhodium nitrate electrolytes.[1][2]

Performance Comparison of Rhodium Plating Baths

The performance of an electroplating bath is evaluated based on several key parameters, including current efficiency, the hardness of the deposit, internal stress, and the overall appearance of the plated layer. While specific quantitative data for rhodium nitrate baths is not extensively available in published literature, a qualitative comparison can be drawn based on the known properties of the constituent ions and related electrochemical studies.

Sulfate-based baths are noted for their higher cathode efficiency and are often preferred for industrial applications where thicker deposits are required.[3] They are also known to produce deposits with lower internal stress compared to phosphate baths.[3] Phosphate-based electrolytes, on the other hand, are reputed to yield slightly whiter deposits, making them a popular choice for decorative applications.[4] The presence of nitrate ions in an electrolyte can influence the electrochemical deposition process; however, in the context of rhodium plating, its primary role and impact on deposit properties compared to sulfate and phosphate are less documented.[5][6]

Below is a summary of typical operating parameters and deposit properties for sulfate and phosphate-based rhodium plating baths.

Parameter	Rhodium Sulfate Bath	Rhodium Phosphate Bath	Rhodium Nitrate Bath (Inferred)
Rhodium Content (g/L)	1.5 - 10	1.5 - 2	Likely similar to sulfate/phosphate
Acid Concentration	Sulfuric Acid (20-50 mL/L)[4]	Phosphoric Acid (30-50 g/L)[1]	Nitric Acid (concentration to be optimized)
Operating Temperature (°C)	20 - 50[7]	40 - 45[4]	Expected to be in a similar range
Current Density (A/dm²)	0.5 - 5[4][7]	1 - 5[4]	To be determined experimentally
pH	< 1[7]	< 2[2]	< 2 (to prevent hydrolysis)
Current Efficiency (%)	Higher than phosphate baths[3]	Generally lower than sulfate baths[3]	Unknown, potentially influenced by nitrate reduction
Deposit Hardness (HV)	800 - 900[7]	~800	Expected to be in a similar high range
Internal Stress	Lower than phosphate baths[3]	Higher than sulfate baths[3]	Unknown, a critical parameter to evaluate
Deposit Appearance	Bright white	Very bright, slightly whiter than sulfate[4]	To be determined

Experimental Protocols for Electrochemical Analysis

To rigorously evaluate and compare the performance of different rhodium plating baths, a suite of electrochemical and material characterization techniques should be employed.

Hull Cell Analysis

The Hull cell test is a qualitative method used to assess the appearance of the electrodeposit over a wide range of current densities on a single panel.[8][9] This allows for the rapid determination of the optimal current density range and the identification of potential issues like burning, dullness, or poor coverage.[9]

Protocol:

• A 267 mL trapezoidal Hull cell is filled with the rhodium plating solution.

• A platinized titanium anode is placed at the anode position.[7]

• A polished brass or steel Hull cell panel is used as the cathode.

• The solution is maintained at the desired operating temperature and agitated if required.

• A direct current, typically 1-3 Amperes, is applied for a set duration, usually 2-5 minutes.[7]

• After plating, the panel is removed, rinsed, and dried.

• The appearance of the deposit is then examined across the panel, which corresponds to a range of current densities.[9]

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to study the redox behavior of the rhodium ions in the electrolyte and to understand the deposition mechanism.[10] By sweeping the potential of a working electrode and measuring the resulting current, information on the reduction potential of rhodium and the presence of any intermediate steps can be obtained.[11]

Protocol:

• A standard three-electrode electrochemical cell is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• The cell is filled with the rhodium plating solution.

• The potential of the working electrode is swept linearly from an initial potential to a vertex potential and then back to the initial potential.

• The current response is recorded as a function of the applied potential, generating a cyclic voltammogram.[12]

Chronoamperometry

Chronoamperometry is used to study the nucleation and growth mechanism of the rhodium deposit. By applying a potential step to the working electrode and monitoring the current as a function of time, the mode of nucleation (instantaneous or progressive) can be determined.[13][14]

Protocol:

• The same three-electrode setup as for cyclic voltammetry is used.

• The working electrode is held at a potential where no rhodium deposition occurs.

• The potential is then stepped to a value where rhodium deposition is initiated.

• The resulting current is recorded over time. The shape of the current-time transient provides information about the nucleation and growth kinetics.[15]

Deposit Characterization

Thickness Measurement (X-ray Fluorescence - XRF): XRF is a non-destructive technique for measuring the thickness of the rhodium coating. It works by irradiating the sample with X-rays and detecting the characteristic fluorescent X-rays emitted from the coating and the substrate. Calibration is performed using standards of known thickness.[16][17]

Microhardness Testing (Vickers): The Vickers microhardness test is used to determine the hardness of the electrodeposited rhodium layer.[18] A diamond indenter in the shape of a pyramid is pressed into the coating with a specific load.[19][20] The diagonals of the resulting indentation are measured to calculate the hardness value.[19] This method is suitable for thin coatings.[21][22]

Visualizing Experimental Workflows and Relationships

To better illustrate the processes involved in the electrochemical analysis of rhodium plating baths, the following diagrams are provided.

Caption: Experimental workflow for the comparative analysis of rhodium plating baths.

Caption: Logical relationship between electrolyte composition and plating performance.

Conclusion

The selection of a rhodium plating bath is a critical decision that impacts the final product's quality and performance. While rhodium sulfate and rhodium phosphate baths are well-established and their characteristics are extensively documented, the exploration of rhodium nitrate-based electrolytes presents an opportunity for further research. A systematic evaluation using the detailed experimental protocols outlined in this guide will enable a comprehensive comparison and potentially lead to the development of novel plating solutions with tailored properties. The provided workflows and logical diagrams serve as a roadmap for such investigations, ensuring a structured and thorough approach to the electrochemical analysis of rhodium electroplating performance.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. Tech Data - Rhodium - EPNER TECHNOLOGY INC. [epner.com]
• 3. sterc.org [sterc.org]
• 4. nmfrc.org [nmfrc.org]
• 5. proplate.com [proplate.com]
• 6. researchgate.net [researchgate.net]
• 7. shop.jentner.de [shop.jentner.de]
• 8. What is Hull Cell Test?｜Overview, experimental procedures, and test piece evaluation methods｜YAMAMOTO'S HULL CELL [yamamoto-ms.co.jp]
• 9. Hull Cell Test Method for Electroplating Solutions | PAVCO [pavco.com]
• 10. Cyclic voltammetry - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. electrochemsci.org [electrochemsci.org]
• 14. mdpi.com [mdpi.com]
• 15. New in situ description of electrodepositing multiple nucleation processes under galvanostatic stimuli - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04988G [pubs.rsc.org]
• 16. MicroMatter [micromatter.com]
• 17. XRF Standards for Coating Thickness Measurements [easternapplied.com]
• 18. Microhardness Testing | Laboratory Testing Inc. [labtesting.com]
• 19. youtube.com [youtube.com]
• 20. Vickers Hardness Testing [hardnesstesters.com]
• 21. Vickers Micro-Hardness Test - LMATS [lmats.com.au]
• 22. industrialphysics.com [industrialphysics.com]

A Comparative Guide to the Spectroscopic Characterization of Rhodium Nitrate Complexes

This guide provides a comprehensive comparison of spectroscopic techniques for the characterization of rhodium nitrate complexes. It is intended for researchers, scientists, and drug development professionals who are working with these compounds. The guide details experimental protocols and presents quantitative data to compare the performance of different spectroscopic methods in elucidating the structural and electronic properties of rhodium nitrate complexes.

Introduction to Rhodium Nitrate Complexes

Rhodium(III) nitrate complexes are of significant interest due to their role in the nuclear waste reprocessing industry and as precursors for the synthesis of other rhodium compounds.[1] The speciation of rhodium(III) in nitric acid solutions is complex, involving various aqua and nitrate coordinated species.[1][2] Depending on the concentration of nitric acid, mononuclear complexes such as [Rh(H2O)6–n(NO3)n]3–n (where n = 1–4) can be present.[2][3] The coordination of the nitrate ligand can be monodentate or bidentate, further contributing to the structural diversity of these complexes.[2][4] Accurate characterization of these species is crucial for understanding their reactivity and for process optimization.

Comparative Spectroscopic Analysis

A multi-spectroscopic approach is often necessary for the unambiguous characterization of rhodium nitrate complexes. The following sections compare the utility of UV-Vis, Infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy in this context.

UV-Vis spectroscopy is a valuable tool for investigating the electronic structure of rhodium(III) complexes in solution. The d-d transitions of the rhodium ion are sensitive to the coordination environment.

Table 1: UV-Vis Absorption Data for Rhodium Nitrate Species

Complex/Species	Solvent/Medium	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Reference
[Rh(NO₃)₃] (octahedral bidentate)	Nitric Acid (0-3 M)	~310, ~410	Not specified	[2]
Nitrate and Nitrite Mixture	Deionized Water	190-250	Not applicable	[5]
Rh(H₃CCOCHCOCH₃)CO(C₆H₅XPPh₂), X=O, S, NH	Chloroform	250-450	Not specified	[6]

Note: The overall features of the UV-Vis spectra for the Rh complex in nitric acid solutions remained unchanged in the 0-3 M range, indicating the stability of the complex's structure.[2]

Infrared (IR) and Raman spectroscopy are powerful techniques for determining the coordination mode of the nitrate ligand (ionic, monodentate, or bidentate). The number and position of the vibrational bands associated with the nitrate group are indicative of its symmetry and bonding.

Table 2: Comparison of IR and Raman Frequencies for Coordinated Nitrate

Coordination Mode	Symmetry	ν(N=O) (cm⁻¹)	νs(NO₂) (cm⁻¹)	νas(NO₂) (cm⁻¹)	Reference
Free Nitrate Ion	D₃h	~1390	~1050	Not applicable	[7]
Monodentate	C₂v	~1480-1530	~1250-1290	~970-1035	[4]
Bidentate	C₂v	~1520-1600	~1200-1270	~940-990	[4]
Rh(CO)n(N₂O)m+	-	2143.2 (free CO), 2223.5 (free N₂O N=N)	-	-	[8]

Note: The combination frequencies in the 1700–1800 cm⁻¹ region of the IR spectrum can also be used to distinguish between different coordination modes.[7]

NMR spectroscopy, particularly ¹⁰³Rh and ¹⁵N NMR, provides detailed information about the structure and dynamics of rhodium nitrate complexes in solution. ¹⁰³Rh NMR has an extremely wide chemical shift range, making it highly sensitive to changes in the coordination sphere.[9][10]

Table 3: NMR Data for Rhodium Complexes

Nucleus	Complex/Species	Solvent/Medium	Chemical Shift (δ, ppm)	Coupling Constants (J, Hz)	Reference
¹⁰³Rh	[Rh(H₂O)₆₋ₙ(NO₃)ₙ]³⁻ⁿ	Nitric Acid	Varies with n and isomer	-	[2]
¹⁵N	[Rh(H₂O)₆₋ₙ(NO₃)ₙ]³⁻ⁿ	Nitric Acid	Varies with n and isomer	¹J(¹⁰³Rh-¹⁵N) ≈ 24 Hz	[2][9]
¹⁰³Rh	Dirhodium complex	Not specified	-	Shows coupling to ³¹P	[9]
¹H	Binuclear Rh(II) complexes with N-N ligands	Not specified	4 signals for N-N ligands	-	[11]

Note: The ¹⁰³Rh chemical shifts are significantly dependent on the nitric acid concentration due to changes in the second coordination sphere.[2]

Experimental Protocols

• Sample Preparation: Dissolve the rhodium nitrate complex in the desired solvent (e.g., deionized water, nitric acid solution) to a concentration suitable for UV-Vis analysis (typically in the micromolar to millimolar range). A blank solution containing only the solvent should be prepared.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorbance spectrum over a wavelength range of 190-800 nm. Use a quartz cuvette with a 10 mm path length. The spectrum of the blank solution should be subtracted from the sample spectrum to correct for solvent absorption.[5][12]

• Sample Preparation: For solid samples, prepare a KBr pellet by mixing a small amount of the complex with dry KBr powder and pressing it into a transparent disk. For solution studies, use a suitable IR-transparent cell (e.g., CaF₂ or BaF₂ windows).

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum in the mid-IR range (4000-400 cm⁻¹). Acquire a background spectrum of the empty sample holder (or the solvent) and subtract it from the sample spectrum.

• Sample Preparation: Samples can be in solid or liquid form. For solutions, use a quartz cuvette or a glass capillary tube.

• Instrumentation: Use a Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).

• Data Acquisition: Focus the laser beam on the sample and collect the scattered light. The spectral range should cover the expected vibrational modes of the nitrate and rhodium-ligand bonds.

• Sample Preparation: Dissolve the complex in a suitable deuterated solvent (e.g., D₂O, CDCl₃). For ¹⁵N NMR, isotopically enriched samples may be necessary to enhance sensitivity.

• Instrumentation: Use a high-field NMR spectrometer. For ¹⁰³Rh detection, a broadband probe is required. Due to the low sensitivity of the ¹⁰³Rh nucleus, indirect detection methods like ¹H-¹⁰³Rh HMQC are often employed.[9][10]

• Data Acquisition: Acquire spectra at a controlled temperature. For ¹⁰³Rh, a saturated solution of Rh(acac)₃ in CDCl₃ can be used as an external reference.[10]

Workflow for Spectroscopic Characterization

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of a newly synthesized rhodium nitrate complex.

Caption: Workflow for the spectroscopic characterization of rhodium nitrate complexes.

Conclusion

The comprehensive characterization of rhodium nitrate complexes requires the application of multiple spectroscopic techniques. UV-Vis spectroscopy provides insights into the electronic structure, while vibrational spectroscopy (IR and Raman) is essential for determining the nitrate coordination mode. NMR spectroscopy offers detailed information about the structure and dynamics of these complexes in solution. By combining the data from these techniques, a complete picture of the rhodium nitrate species can be obtained, which is critical for their application in various fields, including catalysis and nuclear waste management.

References

• 1. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. A Combined Infrared and Computational Study of Gas-Phase Mixed-Ligand Rhodium Complexes: Rh(CO)n(N2O)m+ (n = 1–5, m = 1–4) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (103Rh) Rhodium NMR [chem.ch.huji.ac.il]
• 10. NMR Periodic Table: Rhodium NMR [imserc.northwestern.edu]
• 11. researchgate.net [researchgate.net]
• 12. chemlab.truman.edu [chemlab.truman.edu]

A Comparative Guide to the Efficiency of Rhodium Sulfide and Rhodium for Nitrate Reduction

For Researchers, Scientists, and Drug Development Professionals

The electrochemical reduction of nitrate is a critical process for environmental remediation and the sustainable synthesis of ammonia. The choice of catalyst is paramount to achieving high efficiency and desired product selectivity. This guide provides an objective comparison of two promising catalysts: rhodium sulfide (RhₓSᵧ) and elemental rhodium (Rh), both typically supported on carbon (C). The information presented is based on experimental data to assist researchers in selecting the optimal catalyst for their specific applications.

Performance Comparison at a Glance

Experimental evidence strongly suggests that rhodium sulfide supported on carbon (RhₓSᵧ/C) exhibits superior activity for nitrate reduction compared to its elemental rhodium counterpart (Rh/C).

Performance Metric	Rhodium Sulfide (RhₓSᵧ/C)	Rhodium (Rh/C)	Key Findings
Nitrate Reduction Activity	1.6–5.6 times higher steady-state current density than Rh/C between 0.05–0.15 V vs. RHE[1][2][3].	Lower steady-state current density compared to RhₓSᵧ/C[1][2][3].	RhₓSᵧ/C is a significantly more active catalyst for nitrate reduction[1].
Chloride Poisoning Resistance	37% decrease in current density in the presence of 1 mM chloride at 0.1 V vs. RHE[1][2][3].	62% decrease in current density in the presence of 1 mM chloride at 0.1 V vs. RHE[1][2][3].	RhₓSᵧ/C demonstrates moderately better resistance to chloride poisoning[1][2][3].
Product Selectivity	DFT studies suggest a direct nitrate dissociation mechanism, similar to Rh[1][2]. Specific product distribution data is limited in direct comparative studies.	Product selectivity is highly dependent on the catalyst morphology and reaction conditions. For Sn-modified Rh, products at -0.2V vs. Ag/AgCl were 59% N₂O, 22% NH₃+OH, and 19% NH₄⁺[4]. Rhodium nanoflowers have shown a high Faradaic efficiency of 95% for ammonia production at 0.2 V vs. RHE[5].	While both catalysts likely initiate reduction via direct nitrate dissociation, the final product distribution on Rh can be tuned. More research is needed for a direct comparison of product selectivity under identical conditions.

Delving into the Experimental Data

The enhanced performance of rhodium sulfide is attributed to its unique electronic and structural properties. Density Functional Theory (DFT) calculations indicate that while pristine rhodium sulfide terraces are relatively inactive, sulfur vacancies on these surfaces are highly active sites for nitrate reduction[1][2]. Both Rh and RhₓSᵧ are believed to facilitate nitrate reduction through a direct dissociation mechanism, as opposed to a hydrogen-assisted mechanism observed on catalysts like platinum[1][2].

The presence of chloride ions in the electrolyte is a common challenge in practical applications, leading to catalyst deactivation. Studies show that rhodium sulfide exhibits a greater tolerance to chloride poisoning than elemental rhodium, maintaining a higher percentage of its catalytic activity[1][2][3]. This is a crucial advantage for the treatment of industrial wastewater, which often contains significant concentrations of chloride.

Experimental Protocols

Reproducibility of experimental results is fundamental to scientific advancement. Below are detailed methodologies for catalyst synthesis and electrochemical nitrate reduction experiments.

Synthesis of Carbon-Supported Rhodium Sulfide (RhₓSᵧ/C)

A common method for the synthesis of RhₓSᵧ/C is the one-step alcohol-thermal method:

• Precursor Preparation: A rhodium precursor, such as RhCl₃·xH₂O, is dissolved in an alcohol solvent (e.g., ethanol).

• Sulfur Source Addition: Elemental sulfur is added to the rhodium solution.

• Carbon Support Dispersion: High-surface-area carbon black is dispersed in the solution.

• Solvothermal Synthesis: The mixture is transferred to a Teflon-lined stainless-steel autoclave and heated to a specific temperature (e.g., 180-200 °C) for a designated period (e.g., 12-24 hours).

• Post-Synthesis Processing: The resulting black powder is collected by centrifugation or filtration, washed thoroughly with deionized water and ethanol to remove any unreacted precursors and byproducts, and finally dried in a vacuum oven.

Electrochemical Nitrate Reduction Experiment

The following protocol outlines a typical electrochemical experiment to evaluate catalyst performance:

• Catalyst Ink Preparation: A specific amount of the catalyst powder (e.g., 5 mg) is dispersed in a mixture of deionized water, isopropanol, and a small amount of Nafion® solution (e.g., 5 wt%) to form a homogeneous ink. The mixture is typically sonicated to ensure good dispersion.

• Working Electrode Preparation: A known volume of the catalyst ink is drop-casted onto a glassy carbon electrode and dried under ambient conditions to form a thin catalyst layer.

• Electrochemical Cell Setup: A standard three-electrode electrochemical cell is used. The catalyst-modified glassy carbon electrode serves as the working electrode, a platinum wire or graphite rod as the counter electrode, and a reference electrode (e.g., Ag/AgCl or a reversible hydrogen electrode - RHE) is used to control the applied potential.

• Electrolyte: The electrolyte typically consists of an aqueous solution of a supporting electrolyte (e.g., 0.1 M Na₂SO₄) and the nitrate source (e.g., 0.1 M KNO₃). The pH of the electrolyte is often adjusted and buffered.

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV): CV is initially performed in the absence and presence of nitrate to determine the potential window for nitrate reduction.

  • Chronoamperometry: Constant potential electrolysis is carried out at various potentials to measure the steady-state current density and to generate products for analysis.

• Product Analysis: The concentration of nitrate, nitrite, and potential products like ammonia and dinitrogen in the electrolyte and gas phase are quantified using techniques such as ion chromatography, UV-Vis spectroscopy, and gas chromatography.

Visualizing the Process

To better understand the experimental workflow and the proposed reaction pathway, the following diagrams are provided.

Experimental workflow for catalyst synthesis and testing.

Simplified nitrate reduction pathway on Rh and RhₓSᵧ.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Electrocatalytic nitrate reduction on rhodium sulfide compared to Pt and Rh in the presence of chloride - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Electrocatalytic nitrate reduction on rhodium sulfide compared to Pt and Rh in the presence of chloride (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Rhodium Nitrate: A Comprehensive Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of rhodium nitrate (Rh(NO₃)₃), a compound classified as a hazardous material due to its oxidizing and corrosive properties. This guide is intended for researchers, scientists, and drug development professionals to ensure safe handling and disposal in accordance with environmental regulations. Adherence to these procedures is critical for laboratory safety and environmental stewardship.

Immediate Safety and Handling Precautions

Rhodium nitrate is a strong oxidizer and corrosive material that can cause severe skin burns and eye damage.[1][2] It is harmful if swallowed and may be toxic to aquatic life with long-lasting effects.[2][3] Therefore, strict safety protocols must be followed.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or chemical-resistant apron is required.

• Respiratory Protection: Use a respirator if working in a poorly ventilated area or if aerosols may be generated.

Handling and Storage:

• Handle rhodium nitrate in a well-ventilated area, preferably within a chemical fume hood.[3]

• Avoid contact with skin, eyes, and clothing.

• Keep away from heat, sparks, and open flames.

• Store in a cool, dry, and well-ventilated place, away from incompatible materials such as strong reducing agents, combustible materials, strong bases, and metals.[1]

• Use containers made of glass or other compatible materials; avoid metal containers.

Disposal Plan: Chemical Precipitation

Untreated rhodium nitrate waste must not be discharged into the sanitary sewer system. The recommended disposal method for laboratory-scale quantities of aqueous rhodium nitrate waste is through chemical precipitation. This process converts the soluble rhodium nitrate into insoluble rhodium hydroxide, which can then be safely collected and disposed of as hazardous solid waste.

Quantitative Data for Rhodium Hydroxide Precipitation

The following table summarizes key quantitative parameters for the effective precipitation of rhodium from an aqueous solution as rhodium hydroxide (Rh(OH)₃).

Parameter	Recommended Value/Range	Notes
Precipitating Agent	1 M Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃) solution	Use a dilute solution to control the reaction.
Optimal pH	7.5 - 9.0	Rhodium hydroxide precipitation is most effective in this range.[4]
Reaction Temperature	50°C (122°F)	Elevated temperature can increase the rate of precipitation.[5]
Reaction Time	6 hours	A sufficient reaction time ensures maximum precipitation.[5]
Expected Rh³⁺ Reduction	To approximately 50 ppm	Under optimal conditions.[5]
Rhodium Hydroxide Solubility	Insoluble in water	The precipitate can be separated by filtration.

Experimental Protocol: Precipitation of Rhodium Nitrate Waste

This protocol details the step-by-step procedure for the chemical precipitation of rhodium from a rhodium nitrate solution.

Materials:

• Aqueous rhodium nitrate waste solution

• 1 M Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃) solution

• pH meter or pH indicator strips

• Glass beaker

• Stir plate and stir bar

• Heating mantle or water bath

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Wash bottle with deionized water

• Labeled hazardous waste container for solid waste

• Labeled hazardous waste container for the treated liquid waste

Procedure:

• Preparation: In a well-ventilated fume hood, place the beaker containing the rhodium nitrate waste solution on a stir plate with a stir bar.

• pH Adjustment: Begin stirring the solution. Slowly add the 1 M NaOH or NaHCO₃ solution dropwise to the rhodium nitrate waste. Monitor the pH of the solution continuously.

• Precipitation: Continue adding the basic solution until the pH reaches and is maintained between 7.5 and 9.0. A solid precipitate of rhodium hydroxide (Rh(OH)₃) will form.

• Digestion (Optional but Recommended): For optimal precipitation, gently heat the solution to 50°C and allow it to stir for up to 6 hours. This process, known as digestion, can help to increase the particle size of the precipitate, making it easier to filter.

• Filtration: Allow the precipitate to settle. Set up the filtration apparatus and carefully pour the mixture through the filter paper to separate the solid rhodium hydroxide from the liquid supernatant.

• Washing: Wash the precipitate with a small amount of deionized water to remove any residual soluble salts.

• Supernatant Testing: The liquid supernatant should be tested for residual rhodium concentration to ensure that the precipitation was successful. If local regulations for rhodium discharge are met, the neutralized liquid may be disposed of according to institutional guidelines. Otherwise, it should be collected as hazardous liquid waste.

• Solid Waste Disposal: Carefully transfer the filter paper with the rhodium hydroxide precipitate into a labeled hazardous waste container for solids. This solid waste must be disposed of through a licensed professional waste disposal service in accordance with local, state, and federal regulations.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of rhodium nitrate waste.

Figure 1. Workflow for the proper disposal of rhodium nitrate waste.

Regulatory Compliance

Rhodium nitrate and its waste products are regulated as hazardous materials. In the United States, rhodium-containing waste is subject to regulations under the Resource Conservation and Recovery Act (RCRA). Specifically, due to its characteristics, rhodium nitrate waste may be classified under the following EPA hazardous waste numbers:

• D001: Ignitability, due to its oxidizing nature.[1]

• D002: Corrosivity, due to its acidic nature in solution.[1]

All disposal activities must comply with local, state, and federal regulations.[1] It is the responsibility of the generator to ensure that all waste is properly characterized, labeled, and disposed of through a certified hazardous waste management company. If the rhodium is to be reclaimed, specific regulations under 40 CFR Part 266, Subpart F for recyclable materials utilized for precious metal recovery may apply.[6]

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. echemi.com [echemi.com]
• 4. data.epo.org [data.epo.org]
• 5. researchgate.net [researchgate.net]
• 6. rcrapublic.epa.gov [rcrapublic.epa.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Rhodium Nitrate

For Immediate Use by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Rhodium nitrate. Our goal is to furnish you with the necessary procedural guidance to ensure safe handling, operation, and disposal, thereby fostering a secure and productive research environment.

Understanding the Hazard

Rhodium (III) nitrate, whether in solid hydrate form or as a solution, is a hazardous chemical that demands careful handling. It is classified as an oxidizing agent, corrosive, and acutely toxic.[1][2][3] Key hazards include:

• Oxidizer: May intensify fire and can cause fire or explosion in contact with combustible materials.[2][4][5]

• Corrosive: Causes severe skin burns and serious eye damage.[2][4][6] It can also be corrosive to metals.[2][3]

• Acutely Toxic: Harmful if swallowed and can be fatal if inhaled.[2][6]

• Health Hazard: May cause an allergic skin reaction and is suspected of causing genetic defects.[2][3] Inhalation may cause corrosive injuries to the upper respiratory tract and lungs.[1]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Rhodium nitrate. The following equipment must be worn:

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a full-face shield.[3][6]	Protects against splashes and vapors that can cause severe eye damage.[2][6]
Hand Protection	Elbow-length PVC or other appropriate chemical-resistant gloves.[6]	Prevents skin contact which can lead to severe burns and allergic reactions.[2][6]
Body Protection	A chemical-resistant apron (PVC) and a lab coat or overalls.[6] For large-scale operations, tight-weave, non-static clothing is recommended.[6]	Protects against skin contact from spills and splashes.
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (N100, R100, or P100) is required, especially when handling the solid form or creating aerosols.[6][7] Work should be conducted in a chemical fume hood.[3]	Prevents inhalation of harmful or fatal dust and aerosols.[2][6]
Footwear	Closed-toe shoes, with PVC over-shoes for spill protection.[6]	Protects feet from spills.

Operational Plan: From Receipt to Disposal

A systematic approach to handling Rhodium nitrate is crucial for safety and regulatory compliance.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Storage: Store in a cool, dry, well-ventilated area, away from combustible materials, reducing agents, and incompatible substances like strong bases and metals.[6][8] The storage area should be designated for corrosives.

• Containers: Keep the container tightly closed. Do not store in metal containers.[3][8]

Handling and Use

• Work Area: All work with Rhodium nitrate must be conducted in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[3]

• Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.[4][5]

• Preventing Contamination: Avoid personal contact and inhalation of dust, mist, or vapors.[6]

Caption: Standard Operating Procedure for Rhodium Nitrate.

Disposal Plan: Neutralization Protocol

Rhodium nitrate waste is hazardous and must not be disposed of down the drain without treatment.[3] The primary method for treating aqueous Rhodium nitrate waste is through precipitation of the rhodium as rhodium hydroxide, which can then be collected for proper disposal as solid waste.

Experimental Protocol for Neutralization

This protocol is adapted from procedures for neutralizing rhodium plating solutions.

Materials:

• Appropriate PPE (as listed in Section 2)

• Two appropriately sized plastic containers

• Plastic colander

• Coffee filters

• Plastic or wooden long-handled spoon

• Sodium bicarbonate (baking soda) or a dilute solution of sodium hydroxide.

Procedure:

• Preparation: Put on all required PPE. Conduct this procedure in a chemical fume hood.

• Dilution: Carefully pour the Rhodium nitrate waste into a plastic container, filling it no more than halfway to accommodate for potential bubbling.

• Neutralization: Slowly add small amounts of sodium bicarbonate to the solution while gently stirring with the long-handled spoon. The addition of a base to the acidic nitrate solution will cause bubbling as carbon dioxide is released.[4] Continue adding the base until the bubbling ceases, which indicates the solution has reached a neutral pH.

• Precipitation: Add an excess of sodium bicarbonate (approximately ½ to 1 cup, depending on the volume) to make the solution alkaline. Stir thoroughly and allow the solution to settle for at least one hour. This will cause the rhodium to precipitate out as rhodium hydroxide.

• Filtration: Line the plastic colander with three layers of wetted coffee filters and place it over the second empty plastic container.

• Separation: Carefully pour the mixture through the filter-lined colander. Rinse the first container with a small amount of water and pour this rinse water through the filter as well. The liquid that passes through the filter should be clear.

• Final Disposal:

  • Liquid Waste: The filtered liquid, now neutralized, can be disposed of down the drain with copious amounts of water, provided it complies with local regulations for nitrate and sodium salt disposal.

  • Solid Waste: Allow the filter paper containing the rhodium hydroxide sludge to air dry in the fume hood. This solid waste must be collected in a designated hazardous waste container for collection by your institution's environmental health and safety department.

Emergency Response Plan: Spills

Immediate and appropriate action is critical in the event of a Rhodium nitrate spill.

Caption: Emergency Spill Response Workflow.

Spill Response Protocol

• Minor Spill (<100 mL in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

  • Collect the absorbed material into a designated hazardous waste container.

  • Clean the spill area with soap and water.

• Major Spill (>100 mL or outside a fume hood):

  • Evacuate the laboratory immediately.

  • Alert others in the vicinity and activate the fire alarm if there is a risk of fire.

  • Contact your institution's emergency response team or environmental health and safety department.

  • Provide them with the Safety Data Sheet (SDS) for Rhodium nitrate.

First Aid

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[4][6]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][4]

By adhering to these guidelines, you can significantly mitigate the risks associated with the handling of Rhodium nitrate, ensuring a safer laboratory environment for yourself and your colleagues. Always consult your institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) before working with any hazardous chemical.

References

• 1. Rhodium nitrate | Johnson Matthey [matthey.com]
• 2. EP0505339A1 - Process of preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 3. Rhodium(III) nitrate - Wikipedia [en.wikipedia.org]
• 4. How to Neutralize Nitric Acid: A Step-by-Step Safety Guide [northindustrial.net]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. EP0349698A1 - Process for preparing rhodium nitrate solution - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Removal of the Harmful Nitrate Anions from Potable Water Using Different Methods and Materials, including Zero-Valent Iron - PMC [pmc.ncbi.nlm.nih.gov]